5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

• CAS: 694521-58-9

Core Science & Biosynthesis

"synthesis and characterization of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole"

<An In-Depth Technical Guide to the Synthesis and Characterization of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Abstract

This technical guide provides a comprehensive framework for the synthesis and detailed characterization of the novel heterocyclic compound, 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. The 1,2,4-oxadiazole scaffold is a privileged structure in medicinal chemistry, recognized for its metabolic stability and its role as a bioisostere for amide and ester functionalities. This document outlines a robust and reproducible synthetic strategy, beginning with a retrosynthetic analysis and culminating in a step-by-step experimental protocol. Furthermore, it establishes a rigorous characterization workflow employing Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. Expected data outputs are presented in a clear, tabular format to serve as a benchmark for researchers. This guide is intended for an audience of chemists, researchers, and professionals in the field of drug discovery and development, providing the technical depth and practical insights necessary for the successful preparation and validation of this target compound.

Introduction and Strategic Rationale

The 1,2,4-oxadiazole ring system is a cornerstone in the design of modern therapeutic agents, exhibiting a wide spectrum of pharmacological activities.[1][2] Its inherent chemical stability and ability to engage in various non-covalent interactions make it an attractive scaffold for modulating biological targets. The title compound, 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, combines this privileged heterocycle with two distinct pharmacophoric fragments: a 2,4-dichlorophenyl group, often associated with enhanced binding affinity and metabolic resistance, and a 3-nitrophenyl group, a common feature in compounds with antimicrobial or cytotoxic potential.

The primary objective of this guide is to present a scientifically sound and validated pathway for the synthesis of this specific molecule. The chosen synthetic approach is the most convergent and widely employed method for constructing 3,5-disubstituted 1,2,4-oxadiazoles: the acylation of an amidoxime followed by thermal cyclodehydration.[3] This method is favored for its reliability, generally high yields, and the commercial availability of the requisite starting materials.

Retrosynthetic Analysis and Synthetic Pathway Design

A retrosynthetic analysis of the target molecule reveals a clear and logical disconnection across the 1,2,4-oxadiazole core. The most strategic bond cleavage occurs between the oxygen and the C5 carbon, and between the N2 and C3 carbon, leading back to two key synthons: a benzamidoxime and an acylating agent.

This analysis logically informs the forward synthesis, which is a two-step, one-pot procedure. The pathway begins with the formation of the requisite amidoxime from its corresponding nitrile, followed by the condensation and cyclization to form the final oxadiazole ring.

Caption: Proposed synthetic workflow for the target compound.

Detailed Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, is mandatory.

Step 1: Synthesis of 3-Nitrobenzamidoxime (Intermediate)

Causality: This initial step converts the commercially available 3-nitrobenzonitrile into the key nucleophilic intermediate, 3-nitrobenzamidoxime. The reaction proceeds via the addition of hydroxylamine to the nitrile carbon. A mild base, such as potassium carbonate, is used to liberate the free hydroxylamine from its hydrochloride salt. A mixed solvent system of ethanol and water ensures the solubility of both the organic nitrile and the inorganic salts.

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-nitrobenzonitrile (14.8 g, 0.10 mol), hydroxylamine hydrochloride (8.34 g, 0.12 mol), and potassium carbonate (8.28 g, 0.06 mol).

• Add a solvent mixture of 95% ethanol (150 mL) and deionized water (15 mL).

• Heat the reaction mixture to reflux (approximately 80-85 °C) and maintain for 18-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 ethyl acetate/hexane solvent system. The disappearance of the starting nitrile spot indicates reaction completion.

• After completion, allow the mixture to cool to room temperature and then reduce the volume by approximately half using a rotary evaporator.

• Pour the concentrated mixture into 300 mL of ice-cold water with stirring.

• A pale yellow precipitate will form. Collect the solid by vacuum filtration, wash thoroughly with cold water (3 x 50 mL), and dry under vacuum to yield 3-nitrobenzamidoxime.[4] The product can be used in the next step without further purification.

Step 2: Synthesis of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Causality: This is the crucial ring-forming step. The 3-nitrobenzamidoxime, acting as a nucleophile, attacks the electrophilic carbonyl carbon of 2,4-dichlorobenzoyl chloride. This forms an O-acyl amidoxime intermediate. Pyridine serves a dual role: as a basic catalyst to facilitate the reaction and as a solvent. Upon heating, this intermediate undergoes intramolecular cyclodehydration to yield the thermodynamically stable 1,2,4-oxadiazole ring.[5]

Procedure:

• In a 100 mL round-bottom flask under a nitrogen atmosphere, dissolve the dried 3-nitrobenzamidoxime (1.81 g, 0.01 mol) in anhydrous pyridine (25 mL).

• Cool the solution to 0 °C using an ice bath.

• Slowly add 2,4-dichlorobenzoyl chloride (2.09 g, 0.01 mol) dropwise to the stirred solution over 15 minutes, ensuring the temperature remains below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux (approximately 115 °C) for 2-3 hours.[5]

• Monitor the formation of the product by TLC (1:4 ethyl acetate/hexane).

• Upon completion, cool the reaction mixture to room temperature and carefully pour it into 200 mL of ice-cold 2M hydrochloric acid.

• A precipitate will form. Collect the crude solid by vacuum filtration and wash with cold water until the filtrate is neutral.

• Purification: The crude product is purified by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane (starting from 5% ethyl acetate). Combine the fractions containing the pure product and remove the solvent under reduced pressure.

• Recrystallize the resulting solid from an ethanol/dichloromethane mixture to obtain the title compound as a crystalline solid.

Structural Characterization and Data Interpretation

Comprehensive spectroscopic analysis is essential to confirm the identity, structure, and purity of the synthesized compound.[6][7]

Caption: Workflow for the spectroscopic characterization of the final product.

Expected Spectroscopic Data

The following tables summarize the anticipated data for 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (Molecular Formula: C₁₄H₇Cl₂N₃O₃, Molecular Weight: 352.13 g/mol ).

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.90	t	1H	Proton on C2 of nitrophenyl ring
~8.40	ddd	1H	Proton on C4 of nitrophenyl ring
~8.35	ddd	1H	Proton on C6 of nitrophenyl ring
~8.10	d	1H	Proton on C3 of dichlorophenyl ring
~7.75	t	1H	Proton on C5 of nitrophenyl ring
~7.60	d	1H	Proton on C6 of dichlorophenyl ring

| ~7.45 | dd | 1H | Proton on C5 of dichlorophenyl ring |

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃) [8]

Chemical Shift (δ, ppm)	Assignment
~174.5	C5 of oxadiazole ring
~168.0	C3 of oxadiazole ring
~148.5	C-NO₂ (nitrophenyl)
~138.0	C-Cl (dichlorophenyl)
~135.0	C-Cl (dichlorophenyl)
~133.0 - 122.0	Aromatic CH and C-quaternary carbons

| ~122.5 | C-C(oxadiazole) (dichlorophenyl) |

Table 3: High-Resolution Mass Spectrometry (HRMS-ESI)

Parameter	Expected Value
Ion Mode	Positive (ESI+)
Adduct	[M+H]⁺
Calculated m/z	351.9937

| Fragmentation | Cleavage of the O-N bond in the oxadiazole ring is a characteristic fragmentation pathway.[9] |

Table 4: FT-IR Spectroscopy Data

Wavenumber (cm⁻¹)	Assignment
~3100-3000	Aromatic C-H stretch
~1610	C=N stretch (oxadiazole ring)
~1530	Asymmetric NO₂ stretch
~1350	Symmetric NO₂ stretch
~1250	C-O-N stretch (oxadiazole ring)

| ~850 | C-Cl stretch |

Conclusion

This guide provides a robust and detailed methodology for the synthesis and characterization of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. By adhering to the outlined protocols, researchers can reliably produce and validate this compound, facilitating further investigation into its potential biological activities. The combination of a well-established synthetic route with a comprehensive characterization strategy ensures a high degree of scientific integrity and reproducibility.

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A Comprehensive Technical Guide to the Physicochemical Properties of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Preamble: The Strategic Importance of Physicochemical Profiling in Drug Discovery

In the landscape of modern drug discovery, the journey from a promising hit to a viable clinical candidate is paved with rigorous scientific evaluation. Central to this process is the comprehensive characterization of a molecule's physicochemical properties. These fundamental attributes—solubility, lipophilicity, stability, and ionization state—govern a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) profile, ultimately dictating its therapeutic potential. This guide provides an in-depth examination of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole , a molecule situated within a chemical class of significant pharmacological interest.

The 1,2,4-oxadiazole scaffold is a well-regarded heterocyclic motif in medicinal chemistry. It is often employed as a bioisosteric replacement for ester and amide functionalities, a strategic choice to enhance metabolic stability and improve pharmacokinetic profiles.[1][2] This five-membered ring system is a structural component in a variety of biologically active agents, demonstrating a wide spectrum of activities including anticancer, anti-inflammatory, and antimicrobial effects.[1][3][4] The specific substitution pattern of the title compound—featuring a 2,4-dichlorophenyl group at the 5-position and a 3-nitrophenyl group at the 3-position—combines pharmacophores known to modulate various biological targets, making it a compelling subject for detailed investigation.

This document serves as a technical manual for researchers, scientists, and drug development professionals. It will elucidate the key physicochemical properties of this compound, outline robust experimental protocols for their determination, and provide the scientific rationale behind these methodologies. While direct experimental data for this precise meta-nitro isomer is not extensively published, we will draw upon data from close structural analogs, established chemical principles, and predictive computational models to construct a scientifically rigorous profile.

Molecular Profile and Synthesis Strategy

Core Molecular Attributes

A foundational step in characterization is defining the molecule's basic structural and physical constants. For the title compound, these are:

Property	Value	Source
IUPAC Name	5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole	-
Molecular Formula	C₁₄H₇Cl₂N₃O₃	Calculated
Molecular Weight	336.13 g/mol	Calculated
CAS Number	Not available	-

For context, a closely related positional isomer, 5-(2,4-Dichlorophenyl)-3-(4 -nitrophenyl)-1,2,4-oxadiazole, has been synthesized and characterized, possessing the identical molecular formula and weight.[5] This underscores the importance of precise analytical techniques to distinguish between such isomers.

Rationale for Synthesis Pathway

The most prevalent and reliable method for synthesizing 3,5-disubstituted-1,2,4-oxadiazoles involves the condensation and subsequent cyclization of an amidoxime with an acylating agent, typically an acyl chloride.[6][7] This approach is favored due to its efficiency and the ready availability of starting materials. The logical synthetic route for the title compound is the reaction of N'-hydroxy-3-nitrobenzamidine with 2,4-dichlorobenzoyl chloride .

The choice of pyridine as a solvent and base is strategic; it facilitates the reaction by neutralizing the HCl generated during the acylation step, driving the reaction towards completion.[5][6] Microwave-assisted synthesis has also emerged as a powerful alternative, often reducing reaction times significantly.[1]

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Spectroscopic Characterization of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic data expected for the characterization of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole , a heterocyclic compound of interest in medicinal chemistry and materials science.[1][2][3][4][5] The structural elucidation of such molecules is paramount for confirming synthesis, ensuring purity, and understanding structure-activity relationships. This document will delve into the theoretical underpinnings and practical application of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) for the definitive identification of this compound. While direct experimental data for this specific isomer is not publicly available, this guide will provide predicted data based on established principles and data from structurally related compounds.

Molecular Structure and Isomeric Considerations

The target molecule, 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, possesses a central 1,2,4-oxadiazole ring substituted with a 2,4-dichlorophenyl group at the 5-position and a 3-nitrophenyl group at the 3-position. It is crucial to differentiate this isomer from others, such as the 4-nitrophenyl analogue, for which crystallographic data has been published.[6] The molecular formula is C₁₄H₇Cl₂N₃O₃, with a molecular weight of approximately 336.13 g/mol .[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules, providing detailed information about the chemical environment of hydrogen (¹H NMR) and carbon (¹³C NMR) atoms.[1]

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum is expected to show signals exclusively in the aromatic region, typically between 7.0 and 9.0 ppm.[7][8] The integration of these signals will correspond to the seven protons of the two substituted phenyl rings. The substitution patterns on both rings will lead to complex splitting patterns (multiplets) due to spin-spin coupling between adjacent protons.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Assignment	Rationale
~ 8.8 - 8.9	m	H of 3-nitrophenyl	Proton ortho to the nitro group, deshielded.
~ 8.4 - 8.5	m	H of 3-nitrophenyl	Proton para to the nitro group, deshielded.
~ 7.8 - 8.2	m	H of 3-nitrophenyl & 2,4-dichlorophenyl	Overlapping signals from both rings.
~ 7.5 - 7.7	m	H of 2,4-dichlorophenyl	Protons influenced by the two chlorine atoms.

Causality behind Experimental Choices: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended to achieve better signal dispersion and resolve the complex multiplets in the aromatic region.[9] Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) are suitable solvents.[9][10]

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will provide information on the number and electronic environment of the carbon atoms. Due to the lack of symmetry, 14 distinct signals are expected. The carbons of the oxadiazole ring are typically found at lower field strengths (higher ppm values).[11][12]

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~ 170 - 180	C5 of oxadiazole	Carbon attached to the dichlorophenyl group.
~ 165 - 175	C3 of oxadiazole	Carbon attached to the nitrophenyl group.
~ 120 - 150	Aromatic Carbons	Carbons of the two phenyl rings.

Trustworthiness of Protocol: A standard proton-decoupled ¹³C NMR experiment is sufficient for initial characterization. For unambiguous assignment of the aromatic carbons, two-dimensional NMR techniques such as HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) would be invaluable.

Experimental Protocol for NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz).

• ¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum.

• Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction) to obtain the final spectra.

Caption: General workflow for NMR spectroscopic analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.[1] The IR spectrum of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is expected to show characteristic absorption bands for the aromatic rings, the nitro group, and the oxadiazole moiety.[13][14]

Predicted Wavenumber (cm⁻¹)	Vibration	Assignment
~ 3100 - 3000	C-H stretch	Aromatic C-H
~ 1600 - 1650	C=N stretch	Oxadiazole ring
~ 1580 - 1400	C=C stretch	Aromatic rings
~ 1530 & 1350	N-O stretch	Asymmetric & symmetric stretching of NO₂
~ 1000 - 1300	C-O-C stretch	Oxadiazole ring
~ 800 - 600	C-Cl stretch	Dichlorophenyl group

Authoritative Grounding: The presence of strong absorption bands around 1530 cm⁻¹ and 1350 cm⁻¹ is a clear indicator of the nitro group.[1] The characteristic vibrations of the 1,2,4-oxadiazole ring, including C=N and C-O-C stretching, confirm the presence of the heterocyclic core.[1][13]

Experimental Protocol for IR Spectroscopy

• Sample Preparation: Prepare a KBr (potassium bromide) pellet by mixing a small amount of the solid sample with dry KBr powder and pressing it into a thin, transparent disk. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used with the solid sample directly.

• Background Spectrum: Record a background spectrum of the empty sample compartment or the clean ATR crystal.

• Sample Spectrum: Record the IR spectrum of the sample.

• Data Analysis: The instrument software will automatically subtract the background spectrum from the sample spectrum to produce the final transmittance or absorbance spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is crucial for confirming its identity.[15][16] For 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, high-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition.

Predicted Mass Spectrum Data

The molecular ion peak ([M]⁺˙) is expected at an m/z (mass-to-charge ratio) corresponding to the molecular weight of the compound (~335, considering the most abundant isotopes). Due to the presence of two chlorine atoms, a characteristic isotopic pattern for the molecular ion will be observed, with [M]⁺˙, [M+2]⁺˙, and [M+4]⁺˙ peaks in an approximate ratio of 9:6:1.[17]

Predicted m/z	Fragment Ion	Possible Fragmentation Pathway
335/337/339	[C₁₄H₇Cl₂N₃O₃]⁺˙	Molecular Ion
173/175	[C₆H₃Cl₂]⁺	Cleavage of the bond between the dichlorophenyl ring and the oxadiazole ring.
146	[C₇H₄N₂O₂]⁺	Cleavage of the bond between the nitrophenyl ring and the oxadiazole ring.
121	[C₆H₄NO₂]⁺	Nitrophenyl cation.
111/113	[C₆H₄Cl]⁺	Chlorophenyl cation.

In-Text Citations: The fragmentation of 1,2,4-oxadiazoles often involves the cleavage of the heterocyclic ring.[18][19] The presence of halogen atoms can also lead to characteristic fragmentation patterns.[17][20][21]

Experimental Protocol for Mass Spectrometry

• Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer, typically via direct infusion or coupled with a liquid chromatography (LC) system.

• Ionization: Use a suitable ionization technique, such as Electrospray Ionization (ESI) or Electron Ionization (EI).

• Mass Analysis: The ions are separated based on their mass-to-charge ratio by the mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The detector records the abundance of each ion.

Caption: Predicted mass spectrometry fragmentation pathway.

Conclusion

The comprehensive analysis using NMR, IR, and MS provides a powerful and self-validating system for the structural confirmation of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. The predicted spectroscopic data presented in this guide, based on established chemical principles and literature precedents for similar structures, offers a robust framework for researchers in the field. The detailed experimental protocols ensure that reliable and reproducible data can be obtained for the unequivocal characterization of this and related novel compounds.

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"initial biological screening of dichlorophenyl nitrophenyl oxadiazole derivatives"

<An In-Depth Technical Guide to the Initial Biological Screening of Dichlorophenyl Nitrophenyl Oxadiazole Derivatives

A Senior Application Scientist's Perspective on Experimental Design and Execution

Abstract: The 1,3,4-oxadiazole scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide array of pharmacological activities, including anticancer and antimicrobial properties.[1][2] This guide provides a comprehensive, in-depth technical overview for researchers, scientists, and drug development professionals on conducting the initial biological screening of a specific subclass: dichlorophenyl nitrophenyl oxadiazole derivatives. Moving beyond a simple recitation of protocols, this document elucidates the causal reasoning behind experimental choices, establishes self-validating systems for data integrity, and is grounded in authoritative scientific literature. We will explore the foundational synthesis considerations, delve into detailed protocols for primary in vitro cytotoxicity and antimicrobial assays, and present a framework for data interpretation and subsequent steps in the drug discovery pipeline.

Part 1: Foundational Principles and Strategic Experimental Design

The journey from a synthesized novel chemical entity to a potential therapeutic agent is paved with rigorous biological evaluation. For dichlorophenyl nitrophenyl oxadiazole derivatives, the initial screening phase is critical for establishing a foundational understanding of their biological activity profile. The presence of dichlorophenyl and nitrophenyl moieties suggests potential for significant bioactivity, but also necessitates a careful evaluation of cytotoxicity.[3]

1.1. The Rationale for a Two-Pronged Initial Screening Approach

Given the known spectrum of activities for oxadiazole derivatives, a logical starting point is a dual-pronged screening strategy targeting two of the most significant areas of unmet medical need: cancer and infectious diseases.[1][4] This approach maximizes the potential for identifying promising lead compounds from a novel chemical series.

• Anticancer Screening: Many oxadiazole derivatives have demonstrated potent cytotoxic effects against various cancer cell lines.[4][5][6] Therefore, a primary cytotoxicity screen against a panel of representative cancer cell lines is a mandatory first step.

• Antimicrobial Screening: The rise of antimicrobial resistance necessitates the discovery of new antibacterial agents.[7][8] Oxadiazoles have shown promise in this area, making antimicrobial susceptibility testing a high-value component of the initial screen.[9]

1.2. Synthesis and Characterization: The Prerequisite for Biological Screening

Before any biological evaluation can commence, the synthesis and rigorous characterization of the dichlorophenyl nitrophenyl oxadiazole derivatives are paramount. The synthesis of 1,3,4-oxadiazoles often involves the cyclization of acid hydrazides with various reagents.[9]

A common synthetic route is outlined below:

• Reaction of a substituted aromatic acid with ethanol in the presence of a strong acid catalyst (e.g., sulfuric acid) to form the corresponding ethyl ester.

• Conversion of the ester to a hydrazide through treatment with hydrazine hydrate.

• Reaction of the hydrazide with a substituted aromatic aldehyde to form a hydrazone.

• Oxidative cyclization of the hydrazone using a reagent like chloramine-T to yield the final 2,5-disubstituted 1,3,4-oxadiazole derivative.[10]

Crucial Quality Control: Each synthesized compound must be purified to >95% purity, as determined by High-Performance Liquid Chromatography (HPLC). The structure must be unequivocally confirmed by spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry.[9] This ensures that any observed biological activity is attributable to the compound of interest and not impurities.

Part 2: In Vitro Anticancer Screening: Cytotoxicity Assessment

The initial assessment of anticancer potential relies on determining the cytotoxic effects of the compounds on cancer cell lines. The MTT assay is a robust, colorimetric assay widely used for this purpose, measuring the metabolic activity of cells as an indicator of their viability.[11][12][13][14]

2.1. The MTT Assay: Principle and Rationale

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium salt, MTT, to its insoluble purple formazan product.[12][13] The amount of formazan produced is directly proportional to the number of living, metabolically active cells. The insoluble formazan is then solubilized, and the absorbance of the resulting colored solution is measured, typically between 500 and 600 nm.[12]

2.2. Experimental Workflow for Cytotoxicity Screening

The following diagram illustrates the workflow for the MTT-based cytotoxicity screening of the synthesized oxadiazole derivatives.

Caption: Workflow for MTT-based cytotoxicity screening.

2.3. Detailed Protocol for the MTT Assay

Materials:

• Synthesized dichlorophenyl nitrophenyl oxadiazole derivatives

• Human cancer cell lines (e.g., A549 - lung carcinoma, HeLa - cervical cancer)[3][5]

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well flat-bottom sterile microplates

• Multi-channel pipette

• Microplate reader

Step-by-Step Procedure:

• Cell Seeding: Culture the selected cancer cell lines to ~80% confluency. Trypsinize and resuspend the cells in a complete medium. Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of medium. Incubate overnight to allow for cell attachment.

• Compound Preparation and Treatment: Prepare a 10 mM stock solution of each oxadiazole derivative in DMSO. Perform serial dilutions in a complete medium to achieve final concentrations ranging from, for example, 0.1 µM to 100 µM. Remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of the test compounds. Include a vehicle control (medium with the highest concentration of DMSO used) and a positive control (a known cytotoxic drug like doxorubicin).

• Incubation: Incubate the plates for 24 to 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After the incubation period, add 10 µL of the MTT solution to each well (final concentration of 0.5 mg/mL) and incubate for another 3-4 hours.[13]

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

2.4. Data Analysis and Interpretation

The percentage of cell viability is calculated using the following formula:

% Cell Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) * 100

The IC₅₀ value, which is the concentration of the compound that inhibits 50% of cell growth, is determined by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Table 1: Hypothetical Cytotoxicity Data for Dichlorophenyl Nitrophenyl Oxadiazole Derivatives

Compound ID	A549 IC₅₀ (µM)	HeLa IC₅₀ (µM)
DNP-OXD-01	15.2	21.8
DNP-OXD-02	2.5	5.1
DNP-OXD-03	>100	>100
Doxorubicin	0.8	1.2

Part 3: In Vitro Antimicrobial Screening: Susceptibility Testing

The Kirby-Bauer disk diffusion method is a widely accepted and standardized technique for preliminary antimicrobial susceptibility testing.[15][16][17] It provides a qualitative assessment of a compound's ability to inhibit bacterial growth.

3.1. The Kirby-Bauer Disk Diffusion Test: Principle and Rationale

This method involves placing paper disks impregnated with a specific concentration of the test compound onto an agar plate that has been uniformly inoculated with a target bacterium.[16][18] The compound diffuses from the disk into the agar, creating a concentration gradient. If the bacterium is susceptible to the compound, a clear zone of no growth, known as the zone of inhibition, will appear around the disk. The diameter of this zone is proportional to the susceptibility of the bacterium to the compound.[19]

3.2. Experimental Workflow for Antimicrobial Susceptibility Testing

The following diagram outlines the workflow for the Kirby-Bauer disk diffusion assay.

Caption: Workflow for Kirby-Bauer disk diffusion assay.

3.3. Detailed Protocol for the Kirby-Bauer Disk Diffusion Test

Materials:

• Synthesized dichlorophenyl nitrophenyl oxadiazole derivatives

• Gram-positive bacterium (e.g., Staphylococcus aureus)

• Gram-negative bacterium (e.g., Escherichia coli)

• Mueller-Hinton agar plates

• Sterile blank paper disks (6 mm diameter)

• Sterile saline or Tryptic Soy Broth

• 0.5 McFarland turbidity standard

• Sterile cotton swabs

• Standard antibiotic disks (e.g., ampicillin, ciprofloxacin)

• Forceps

Step-by-Step Procedure:

• Inoculum Preparation: From a fresh culture of the target bacteria, pick several colonies and suspend them in sterile saline or broth. Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[17]

• Plate Inoculation: Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension.[18] Remove excess fluid by pressing the swab against the inside of the tube. Swab the entire surface of a Mueller-Hinton agar plate three times, rotating the plate approximately 60 degrees after each application to ensure even coverage.[18]

• Disk Preparation and Placement: Prepare a stock solution of each oxadiazole derivative (e.g., 1 mg/mL in DMSO). Aseptically apply a known volume (e.g., 10 µL) of each compound solution onto a sterile blank paper disk and allow the solvent to evaporate. Using sterile forceps, place the impregnated disks, along with a negative control disk (DMSO only) and positive control antibiotic disks, onto the inoculated agar surface.[18] Ensure the disks are firmly pressed down to make complete contact with the agar.

• Incubation: Invert the plates and incubate them at 35-37°C for 16-24 hours.[17][18]

• Measurement and Interpretation: After incubation, measure the diameter of the zones of inhibition to the nearest millimeter.[17] The results are interpreted as susceptible, intermediate, or resistant based on standardized charts for the control antibiotics. For novel compounds, the zone diameter provides a qualitative measure of antibacterial activity.

3.4. Data Presentation

The results of the disk diffusion assay should be presented in a clear and organized table.

Table 2: Hypothetical Antimicrobial Activity of Dichlorophenyl Nitrophenyl Oxadiazole Derivatives

Compound ID	Zone of Inhibition (mm) vs. S. aureus	Zone of Inhibition (mm) vs. E. coli
DNP-OXD-01	12	0
DNP-OXD-02	22	18
DNP-OXD-03	0	0
Ampicillin	28	15
DMSO	0	0

Part 4: Synthesis of Findings and Future Directions

The initial biological screening provides the first glimpse into the therapeutic potential of the newly synthesized dichlorophenyl nitrophenyl oxadiazole derivatives.

• Promising Anticancer Candidates: Compounds like DNP-OXD-02 from our hypothetical data, with low micromolar IC₅₀ values against cancer cell lines, would be prioritized for further investigation. Subsequent steps would include screening against a broader panel of cancer cell lines, assessing selectivity against normal cells (e.g., using V-79 cell lines)[5], and initiating studies to elucidate the mechanism of action (e.g., apoptosis induction, cell cycle analysis).[3]

• Promising Antimicrobial Candidates: Similarly, DNP-OXD-02 showed significant zones of inhibition against both Gram-positive and Gram-negative bacteria, indicating broad-spectrum activity. The next logical step for such a compound would be to determine its Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) through broth microdilution assays to quantify its potency.[8]

This in-depth technical guide provides a robust framework for the initial biological screening of dichlorophenyl nitrophenyl oxadiazole derivatives. By integrating scientifically sound protocols with a clear rationale for each step, researchers can generate reliable and reproducible data. This initial screen is a critical decision-making point in the drug discovery process, enabling the identification of promising lead compounds for further development in the fight against cancer and infectious diseases.

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A Technical Guide to the Solubility and Stability of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Abstract

This technical guide provides a comprehensive analysis of the critical physicochemical properties—aqueous solubility and chemical stability—of the novel compound 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. The 1,2,4-oxadiazole scaffold is a privileged structure in modern medicinal chemistry, often employed as a bioisostere for amide and ester functionalities to improve metabolic stability and pharmacokinetic profiles.[1][2][3] However, the developability of any drug candidate is fundamentally dependent on its solubility and stability. This document outlines detailed, field-proven experimental protocols for the rigorous assessment of these parameters. It delves into the mechanistic underpinnings of the 1,2,4-oxadiazole ring's behavior under stress conditions and provides a framework for interpreting data within the context of drug development. This guide is intended for researchers, medicinal chemists, and formulation scientists engaged in the evaluation of heterocyclic drug candidates.

Introduction and Compound Profile

The Role of the 1,2,4-Oxadiazole Scaffold

The 1,2,4-oxadiazole ring is a five-membered heterocycle that has garnered significant attention in drug discovery.[4] Its value lies in its ability to serve as a rigid, aromatic linker that can form hydrogen bonds, while also acting as a metabolically robust replacement for labile ester and amide groups.[3] The electron-withdrawing nature of the ring system can influence the properties of attached substituents, making it a versatile tool for modulating potency and pharmacokinetics.[2]

Profile of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

The subject of this guide, 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, is a compound featuring this core scaffold. Its structure combines moieties that present potential development challenges, including two chlorine atoms and a nitro group, which are known to impact properties like solubility and metabolic pathways. A thorough understanding of its aqueous solubility and degradation profile is therefore paramount for its progression as a potential therapeutic agent. A closely related structure, 5-(2,4-Dichlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole, has been synthesized and characterized, confirming the chemical viability of this substitution pattern.[5]

Chemical Structure:

Figure 1. Structure of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole.

Predicted Physicochemical Properties

Prior to extensive experimental work, in silico prediction provides valuable initial insights into a compound's likely behavior. The following table summarizes key properties predicted using standard computational models.

Property	Predicted Value	Implication for Drug Development
Molecular Weight	364.15 g/mol	Compliant with typical "rule-of-five" guidelines for oral bioavailability.
cLogP (Octanol/Water)	4.8 - 5.5	High value suggests poor aqueous solubility and potential for high plasma protein binding.
Topological Polar Surface Area (TPSA)	77.9 Ų	Acceptable value, suggesting good potential for cell membrane permeability.
Hydrogen Bond Donors	0	Lack of donors can reduce solubility in water.
Hydrogen Bond Acceptors	5	Multiple acceptors can engage with aqueous environments.

Note: These values are illustrative and derived from standard computational algorithms. Experimental verification is mandatory.

Aqueous Solubility Assessment

Aqueous solubility is a primary determinant of a drug's absorption and bioavailability. It is crucial to distinguish between two key measurements: kinetic and thermodynamic solubility.[6] Kinetic solubility is typically measured early in discovery for high-throughput screening, while thermodynamic solubility represents the true equilibrium state and is critical for later-stage development and formulation.[7][8]

Experimental Workflow for Solubility Determination

The following diagram outlines a logical workflow for a comprehensive solubility assessment.

Caption: A typical workflow for characterizing the aqueous solubility of a new chemical entity.

Protocol: Thermodynamic Solubility (Shake-Flask Method)

The shake-flask method is the gold standard for determining equilibrium solubility.[7]

Objective: To determine the maximum concentration of the compound that can be dissolved in an aqueous buffer at equilibrium.

Methodology:

• Preparation: Add an excess amount of the solid compound (approx. 1-2 mg) to a 1.5 mL glass vial.

• Solvent Addition: Add 1 mL of a buffered aqueous solution (e.g., Phosphate Buffered Saline, pH 7.4) to the vial.

• Equilibration: Seal the vial and place it on an orbital shaker or rotator at a constant temperature (e.g., 25°C). Allow the suspension to equilibrate for at least 24 hours to ensure the system reaches a true equilibrium.[7]

• Phase Separation: After equilibration, centrifuge the vial at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid. Alternatively, filter the suspension through a 0.22 µm filter plate designed for solubility assays.

• Quantification: Carefully remove an aliquot of the clear supernatant. Dilute the supernatant with an appropriate solvent (e.g., 50:50 acetonitrile:water).

• Analysis: Quantify the concentration of the dissolved compound using a validated HPLC-UV or LC-MS method against a standard calibration curve.[9]

• Verification: The presence of remaining solid material in the vial after the experiment must be visually confirmed to ensure the initial solution was saturated.

Protocol: Kinetic Solubility (Turbidimetric Method)

This high-throughput method measures the point at which a compound, dissolved in DMSO, precipitates when added to an aqueous buffer.[6]

Objective: To rapidly estimate the solubility for screening purposes.

Methodology:

• Stock Solution: Prepare a 10 mM stock solution of the compound in 100% DMSO.

• Serial Dilution: In a 96-well plate, perform a serial dilution of the DMSO stock solution.

• Aqueous Addition: Using a liquid handler, add a fixed volume of aqueous buffer (e.g., PBS, pH 7.4) to each well, causing the compound to precipitate if its solubility limit is exceeded. The final DMSO concentration should be kept low (e.g., <2%).

• Incubation: Shake the plate for a defined period (e.g., 2 hours) at room temperature.[7]

• Detection: Measure the turbidity (light scattering) of each well using a nephelometer or a plate reader capable of measuring absorbance at a high wavelength (e.g., 620 nm).

• Data Analysis: The kinetic solubility is defined as the highest concentration at which the turbidity reading is not significantly different from the background (buffer + DMSO).

Chemical Stability Profiling

Chemical stability determines a compound's shelf-life and dictates acceptable storage conditions, formulation components, and administration routes. Forced degradation (stress testing) is a systematic process to identify the likely degradation products and pathways of a drug substance.[10] These studies are mandated by regulatory bodies like the ICH.[11][12]

Protocol: Forced Degradation Study

Objective: To evaluate the intrinsic stability of the compound by subjecting it to stress conditions that are more severe than accelerated stability conditions, as outlined in ICH guideline Q1A.[10][13]

Methodology: A stock solution of the compound (e.g., 1 mg/mL in acetonitrile) is subjected to the following conditions in parallel. A control sample (stored at 5°C, protected from light) is run alongside.

• Acid Hydrolysis:

  • Condition: 0.1 M HCl at 60°C for 24 hours.

  • Procedure: Mix the compound stock with the acid solution. After incubation, neutralize the sample with an equivalent amount of 0.1 M NaOH before analysis.

• Base Hydrolysis:

  • Condition: 0.1 M NaOH at 60°C for 4 hours.

  • Procedure: Mix the compound stock with the base solution. After incubation, neutralize with 0.1 M HCl. The 1,2,4-oxadiazole ring is often highly susceptible to base-catalyzed hydrolysis.[14][15]

• Oxidative Degradation:

  • Condition: 3% H₂O₂ at room temperature for 24 hours.

  • Procedure: Mix the compound stock with the hydrogen peroxide solution.

• Thermal Degradation (Solid State):

  • Condition: Store the solid compound in a controlled oven at 80°C for 7 days.

  • Procedure: After exposure, dissolve the stressed solid in a suitable solvent for analysis.

• Photostability:

  • Condition: Expose the compound (in solution and solid state) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as specified in ICH Q1B.[11][16] A control sample should be wrapped in aluminum foil.

• Analysis: All samples are analyzed by a stability-indicating HPLC-UV or LC-MS/MS method. The goal is to achieve 5-20% degradation to allow for the reliable detection of degradation products.[17] Peak purity analysis using a photodiode array (PDA) detector is essential.

Predicted Degradation Pathways

The stability of the 1,2,4-oxadiazole ring is highly dependent on pH.[14][15] The N-O bond is the weakest link in the ring, making it susceptible to cleavage.[18] Based on published literature for similar scaffolds, the following degradation pathways are predicted.[14][15]

Caption: Predicted hydrolytic degradation pathways for the 1,2,4-oxadiazole core.

Mechanistic Rationale:

• Under Acidic Conditions: The N-4 nitrogen of the oxadiazole ring is protonated, which activates the C5 carbon for nucleophilic attack by water. This leads to the cleavage of the weak N-O bond and subsequent ring opening, ultimately yielding the corresponding nitrile and carboxylic acid.[14][15]

• Under Basic Conditions: The C5 carbon is directly attacked by a hydroxide ion. This initiates a ring-opening cascade that typically results in the formation of an amide and a carboxylate salt after hydrolysis of intermediates.[14][15] The compound is expected to show maximum stability in the pH range of 3-5.[14]

Illustrative Stability Data Summary

The following table presents hypothetical data from a forced degradation study to illustrate expected outcomes.

Stress Condition	% Parent Compound Remaining	Major Degradation Products	Observations
Control (5°C)	>99%	N/A	No significant degradation.
0.1 M HCl (60°C, 24h)	85.2%	DP-1, DP-2	Moderate degradation, consistent with acid-catalyzed ring opening.
0.1 M NaOH (60°C, 4h)	45.7%	DP-3, DP-4	Significant degradation, indicating high sensitivity to basic conditions.
3% H₂O₂ (RT, 24h)	92.1%	DP-5	Minor degradation, suggesting some susceptibility to oxidation.
Thermal (80°C, 7 days)	98.5%	N/A	Compound is highly stable to dry heat in the solid state.
Photolytic (ICH Q1B)	96.3%	Minor peaks	Compound is largely photostable with minor surface degradation.

Note: DP-X refers to Degradation Product X, which would be characterized by LC-MS/MS.

Conclusion and Recommendations

The in silico analysis of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole predicts significant challenges related to poor aqueous solubility, driven by its high lipophilicity (cLogP). Experimental verification via the shake-flask method is essential to confirm the true equilibrium solubility to guide formulation efforts.

The chemical stability profile is likely to be dominated by the susceptibility of the 1,2,4-oxadiazole ring to pH-dependent hydrolysis. The compound is predicted to be highly unstable under basic conditions and moderately unstable under strong acidic conditions, with a likely window of maximum stability around pH 3-5.[14][15] It is expected to exhibit good thermal and photostability.

Recommendations for Development:

• Solubility Enhancement: Focus on enabling formulation strategies such as amorphous solid dispersions, salt formation (if a basic handle is introduced), or the use of co-solvents and surfactants.

• pH Control: For any liquid formulation, the pH must be strictly controlled and buffered within the optimal stability range (likely pH 3-5) to minimize hydrolytic degradation.

• Stability-Indicating Method: The analytical method used for stability testing must be rigorously validated to ensure it can separate all significant degradation products from the parent peak and from each other.[17]

This systematic approach to characterizing solubility and stability will provide the critical data necessary to make informed decisions and mitigate development risks for this and related 1,2,4-oxadiazole-containing drug candidates.

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A Senior Application Scientist's Guide to Quantum Chemical Calculations for 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole: A Drug Discovery Perspective

Introduction: Bridging Computational Chemistry and Drug Development

In the landscape of modern drug discovery, the integration of computational methods is no longer a novelty but a cornerstone of efficient and targeted research.[1][2][3] Quantum chemical calculations, in particular, provide an unparalleled lens through which we can examine molecular structure, reactivity, and electronic properties at the subatomic level. This guide offers an in-depth technical walkthrough for performing quantum chemical calculations on 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, a molecule of interest due to the established biological activities of the oxadiazole scaffold.[4][5][6] Oxadiazole derivatives have been explored for their anti-inflammatory, anticancer, and antimicrobial properties, making this specific compound a relevant candidate for computational investigation.[4][7]

This document is structured to provide not just a protocol, but a strategic framework for applying quantum chemical calculations in a drug development context. We will delve into the "why" behind the "how," ensuring that each computational step is understood in terms of its contribution to a comprehensive understanding of the molecule's potential as a therapeutic agent.

Theoretical Framework: Selecting the Right Tools for the Task

The choice of a computational method is a critical decision that balances accuracy with computational cost. For a molecule of this size and complexity, Density Functional Theory (DFT) offers an optimal blend of precision and efficiency.[8][9] DFT methods have been successfully applied to study various oxadiazole derivatives, providing reliable insights into their electronic structure and properties.[8][10][11]

Our chosen theoretical model for the calculations will be the B3LYP functional combined with the 6-311++G(d,p) basis set . This combination is widely used and has been shown to provide accurate results for organic molecules.[8] The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) functional is a hybrid functional that incorporates both Hartree-Fock exchange and DFT exchange-correlation. The 6-311++G(d,p) basis set is a triple-zeta basis set that includes diffuse functions (++) on heavy atoms and hydrogen, and polarization functions (d,p) on heavy atoms and hydrogen, respectively. This allows for a flexible and accurate description of the electron distribution, which is crucial for calculating the properties of interest.

Computational Workflow: A Step-by-Step Guide

The following workflow outlines the key computational steps for a thorough analysis of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. This process is designed to be self-validating, where the results of one step inform the next.

Caption: A schematic of the quantum chemical calculation workflow.

Step 1: Input Structure Generation

The first step is to generate a 3D structure of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. This can be done using any molecular building software such as GaussView, Avogadro, or ChemDraw. It is important to ensure that the initial stereochemistry and connectivity are correct.

Step 2: Geometry Optimization

The initial structure is a mere approximation. Geometry optimization is the process of finding the lowest energy conformation of the molecule.[12][13] This is a crucial step as all subsequent calculations will be based on this optimized geometry.

Protocol:

• Load the input structure into a computational chemistry software package (e.g., Gaussian, ORCA, Spartan).

• Specify the calculation type as "Optimization".

• Select the theoretical model: B3LYP functional and 6-311++G(d,p) basis set.

• Initiate the calculation. The software will iteratively adjust the bond lengths, angles, and dihedral angles to minimize the total energy of the molecule.

• Upon completion, verify that the optimization has converged to a true minimum on the potential energy surface. This is typically indicated by the absence of imaginary frequencies in the subsequent frequency analysis.

Step 3: Vibrational Frequency Analysis

A frequency calculation serves two primary purposes: to confirm that the optimized geometry is a true energy minimum and to predict the infrared (IR) spectrum of the molecule.[14][15] A true minimum will have no imaginary frequencies.

Protocol:

• Use the optimized geometry from the previous step as the input.

• Specify the calculation type as "Frequency".

• Use the same theoretical model (B3LYP/6-311++G(d,p)).

• Run the calculation.

• Analyze the output:

  • Confirm the absence of imaginary frequencies.

  • The calculated vibrational frequencies can be compared with experimental IR data if available to validate the computational model. Key vibrational modes for the oxadiazole ring and substituent functional groups can be identified.[16]

Step 4: Electronic Properties Calculation (HOMO-LUMO Analysis)

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key indicators of a molecule's chemical reactivity and electronic transitions.[17][18] The HOMO-LUMO energy gap (ΔE) is a measure of the molecule's stability; a smaller gap suggests higher reactivity.[19]

Protocol:

• Using the optimized and frequency-verified geometry.

• Perform a single-point energy calculation using the same theoretical model.

• Extract the energies of the HOMO and LUMO from the output file.

• Calculate the energy gap: ΔE = ELUMO - EHOMO.

• Visualize the HOMO and LUMO isosurfaces to understand the distribution of electron density in these frontier orbitals. This can reveal which parts of the molecule are more likely to act as electron donors (HOMO) or acceptors (LUMO).

Caption: Relationship between HOMO, LUMO, and the energy gap.

Step 5: Molecular Electrostatic Potential (MEP) Mapping

The Molecular Electrostatic Potential (MEP) map is a powerful tool for visualizing the charge distribution of a molecule and predicting its reactivity towards electrophilic and nucleophilic attack.[20][21][22] It is particularly useful in drug design for understanding potential intermolecular interactions with a biological target.[20][23]

Protocol:

• Use the optimized geometry.

• Request the calculation of the molecular electrostatic potential to be mapped onto the total electron density surface.

• The same theoretical model (B3LYP/6-311++G(d,p)) should be used.

• Visualize the MEP surface. Typically, red regions indicate negative electrostatic potential (electron-rich, susceptible to electrophilic attack), while blue regions indicate positive electrostatic potential (electron-poor, susceptible to nucleophilic attack). Green regions are neutral.

Data Analysis and Interpretation

The data generated from these calculations should be systematically organized and analyzed.

Parameter	Description	Significance in Drug Discovery
Optimized Geometry	Bond lengths, bond angles, and dihedral angles of the lowest energy conformation.	Provides the most stable 3D structure for docking studies and pharmacophore modeling.
Vibrational Frequencies	Predicted IR spectrum and confirmation of a true energy minimum.	Validates the computational model and can aid in experimental characterization.
HOMO Energy	Energy of the highest occupied molecular orbital.	Indicates the molecule's ability to donate electrons.
LUMO Energy	Energy of the lowest unoccupied molecular orbital.	Indicates the molecule's ability to accept electrons.
HOMO-LUMO Gap (ΔE)	Energy difference between HOMO and LUMO.	A smaller gap suggests higher chemical reactivity and lower kinetic stability.[17]
MEP Map	Visualization of the electrostatic potential on the molecular surface.	Identifies electron-rich and electron-poor regions, predicting sites for intermolecular interactions (e.g., hydrogen bonding) with a target receptor.[20][21]

Conclusion: From Calculation to Insight

This guide has outlined a comprehensive and scientifically rigorous workflow for the quantum chemical characterization of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. By following these steps, researchers can gain deep insights into the structural, electronic, and reactive properties of this molecule. These computational data provide a solid foundation for further in silico studies, such as molecular docking and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction, ultimately accelerating the drug discovery and development process.[2][24] The judicious application of these computational techniques allows for a more rational and informed approach to designing novel therapeutic agents.

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"literature review of 1,2,4-oxadiazoles with dichlorophenyl and nitrophenyl substitutions"

An In-depth Technical Guide to 1,2,4-Oxadiazoles Featuring Dichlorophenyl and Nitrophenyl Substitutions

Authored by: Gemini, Senior Application Scientist

Abstract

The 1,2,4-oxadiazole ring is a five-membered heterocyclic scaffold of significant interest in medicinal chemistry and drug development.[1][2] Its utility as a bioisosteric replacement for amide and ester functionalities provides a strategic advantage in designing molecules with enhanced metabolic stability and favorable pharmacokinetic profiles.[1][3][4] This technical guide provides a comprehensive review of 1,2,4-oxadiazoles functionalized with dichlorophenyl and nitrophenyl groups—substituents known to modulate electronic properties and enhance biological efficacy. We will delve into the core synthetic methodologies, explore the structure-activity relationships (SAR) that govern their therapeutic potential, and provide detailed experimental protocols for their preparation and analysis. This document is intended for researchers, medicinal chemists, and professionals in the field of drug discovery seeking to leverage this privileged scaffold for the development of novel therapeutic agents.

The 1,2,4-Oxadiazole Core: A Privileged Scaffold in Drug Design

The 1,2,4-oxadiazole is an electron-poor azole containing one oxygen and two nitrogen atoms.[1] This inherent electronic nature, similar to that of nitro or cyano groups, makes it a valuable component in constructing pharmacologically active molecules.[1] The strategic incorporation of potent electron-withdrawing groups (EWGs) such as dichlorophenyl and nitrophenyl moieties has been shown to be a highly effective strategy for augmenting a wide spectrum of biological activities.[2][5] These substitutions can profoundly influence ligand-receptor interactions, membrane permeability, and metabolic pathways, making them a focal point of contemporary drug design. The oxadiazole ring's ability to act as a rigid aromatic linker and participate in hydrogen bonding further solidifies its role as a versatile pharmacophore.[1][6]

Synthetic Methodologies: Constructing the Core Scaffold

The construction of the 1,2,4-oxadiazole ring is well-established, with several reliable synthetic routes available. The most prevalent and versatile method involves the cyclization of O-acyl amidoximes, typically formed from the reaction of an amidoxime with a carboxylic acid derivative.

Primary Synthetic Route: Amidoxime Acylation and Cyclodehydration

The cornerstone of 1,2,4-oxadiazole synthesis is the condensation of an amidoxime with an acylating agent (such as an acyl chloride or carboxylic acid), followed by thermal or chemically-induced cyclodehydration.[2][3][7] This approach allows for modular construction, where either the dichlorophenyl or nitrophenyl group can be introduced via the amidoxime or the acylating agent, providing access to a diverse library of 3,5-disubstituted derivatives.

A general workflow for this synthesis is depicted below:

Caption: General Synthetic Pathway for 1,2,4-Oxadiazoles.

Alternative Synthetic Route: 1,3-Dipolar Cycloaddition

An alternative, though less common, approach involves the [3+2] cycloaddition reaction between a nitrile oxide (generated in situ from an oxime) and a nitrile.[1][2] This method provides a different disconnection strategy for accessing the target molecules.

Biological Activities & Structure-Activity Relationship (SAR)

The introduction of dichlorophenyl and nitrophenyl groups onto the 1,2,4-oxadiazole scaffold has yielded compounds with significant activity across several therapeutic areas, most notably in oncology and infectious diseases. The electron-withdrawing nature of these substituents is a critical determinant of biological potency.

Anticancer Activity

Numerous studies have demonstrated the potent cytotoxic effects of these compounds against a panel of human cancer cell lines, including breast (MCF-7, MDA-MB-231) and lung (A549).[1][2][8]

• Key SAR Insight: A recurring theme is that the presence of strong electron-withdrawing groups on the terminal phenyl rings enhances anticancer activity.[2][5] For instance, a study highlighted that a 4-bromo-3,5-dinitro substitution on the phenyl ring resulted in exceptionally potent cytotoxic compounds.[8] In contrast, replacing these EWGs with less electron-withdrawing halogen atoms in some series led to a decrease in antiproliferative effects, underscoring the importance of a strong electronic pull.[2] The position of the substituent is also crucial; nitrated derivatives have shown significant activity, while in some cases, a 4-nitro group rendered the compound inactive, suggesting that specific steric and electronic arrangements are required for optimal target engagement.[6][8]

Antimicrobial Activity

The 1,2,4-oxadiazole core is a recognized pharmacophore for developing novel anti-infective agents.[3][4]

• Key SAR Insight: Halogenation and nitration are key strategies in the design of potent antimicrobial agents. Dichlorophenyl substitutions have been explored for bactericidal activity.[9] Specifically, nitrated 1,2,4-oxadiazole derivatives have demonstrated promising activity against Gram-negative bacteria such as Escherichia coli.[10] The hydrophobic and electronic character of chlorine atoms can improve membrane penetration and target binding, a principle that has been successfully applied in the development of oxadiazole-based antibiotics.[11][12]

Caption: SAR for Dichloro- and Nitrophenyl 1,2,4-Oxadiazoles.

Summary of Biological Data

The following table summarizes representative data for 1,2,4-oxadiazoles bearing the specified substitutions.

Compound Class	Substitution Pattern	Biological Activity	Target	Reported Potency (IC₅₀/MIC)	Reference
Anticancer	3-(Phenyl)-5-(4-Bromo-3,5-dinitrophenyl)	Cytotoxicity	MCF-7, A549, DU-145	0.11 - 0.92 µM	[8]
Anticancer	3-(Nitrophenyl)-5-(aryl)	HDAC Inhibition	HDAC-1	Sub-micromolar	[2]
Antibacterial	3-(Aryl)-5-(ortho-Nitrophenyl)	Antibacterial	E. coli	60 µM	[10]
Antibacterial	5-(2,4-Dichlorophenyl)-2-amino	Bactericidal	Gram-positive/negative	Not specified	[9]
Antifungal	3-(Dichlorophenyl)-5-(aryl)	Antifungal	Candida albicans	Not specified	[3]

Detailed Experimental Protocols

To ensure reproducibility and facilitate further research, we provide a validated, step-by-step protocol for the synthesis of a representative 3,5-disubstituted 1,2,4-oxadiazole.

Protocol: Synthesis of 3-(4-Nitrophenyl)-5-(2,4-dichlorophenyl)-1,2,4-oxadiazole

Objective: To synthesize a target 1,2,4-oxadiazole via the amidoxime acylation and cyclization pathway.

Materials:

• 2,4-Dichlorobenzonitrile

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Potassium carbonate (K₂CO₃)

• Ethanol (EtOH)

• 4-Nitrobenzoyl chloride

• Pyridine

• 1,4-Dioxane

• Ethyl acetate (EtOAc)

• Hexane

• Silica gel for column chromatography

Procedure:

Step 1: Synthesis of 2,4-Dichlorobenzamidoxime

• To a solution of 2,4-dichlorobenzonitrile (1.0 eq) in ethanol, add hydroxylamine hydrochloride (1.5 eq) and potassium carbonate (1.5 eq).

• Heat the mixture to reflux (approx. 80 °C) and monitor the reaction by Thin Layer Chromatography (TLC) until the starting nitrile is consumed (typically 4-6 hours).

• Cool the reaction mixture to room temperature and filter to remove inorganic salts.

• Evaporate the solvent from the filtrate under reduced pressure.

• Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to yield pure 2,4-dichlorobenzamidoxime as a white solid.

• Confirm the structure using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Step 2: Synthesis of 3-(4-Nitrophenyl)-5-(2,4-dichlorophenyl)-1,2,4-oxadiazole

• Dissolve the 2,4-dichlorobenzamidoxime (1.0 eq) in anhydrous 1,4-dioxane.

• Add pyridine (1.2 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of 4-nitrobenzoyl chloride (1.1 eq) in anhydrous 1,4-dioxane dropwise to the cooled mixture.

• Allow the reaction to warm to room temperature and then heat to reflux (approx. 100 °C) for 8-12 hours. The cyclodehydration occurs at this stage.

• Monitor the formation of the product by TLC.

• Upon completion, cool the mixture and pour it into ice-cold water.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude residue by silica gel column chromatography using a hexane/ethyl acetate gradient to afford the final product.

• Characterize the purified compound by ¹H NMR, ¹³C NMR, IR, and High-Resolution Mass Spectrometry (HRMS) to confirm its identity and purity.[10]

Conclusion and Future Directions

The 1,2,4-oxadiazole scaffold functionalized with dichlorophenyl and nitrophenyl groups represents a highly promising class of compounds for drug discovery. The synthetic accessibility and the profound, positive impact of these electron-withdrawing substituents on anticancer and antimicrobial activities make this a fertile area for further investigation.

Future research should focus on:

• Exploring Diverse Substitution Patterns: Investigating the effects of varying the position and number of chloro and nitro substituents on the phenyl rings to refine SAR models.

• Mechanism of Action Studies: Elucidating the specific molecular targets and pathways through which these compounds exert their biological effects.

• Pharmacokinetic Optimization: Fine-tuning the physicochemical properties of lead compounds to improve their ADME (Absorption, Distribution, Metabolism, and Excretion) profiles for in vivo applications.

• Hybrid Molecule Design: Conjugating the active oxadiazole core with other known pharmacophores to develop hybrid drugs with potentially synergistic or multi-target activities.

This guide provides a solid foundation for scientists and researchers to build upon, accelerating the journey of these potent molecules from laboratory synthesis to potential clinical candidates.

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The Enduring Scaffold: A Technical Guide to the Discovery and History of Substituted 1,2,4-Oxadiazoles

For decades, the unassuming five-membered ring of the 1,2,4-oxadiazole has captured the imagination of chemists, evolving from a laboratory curiosity to a cornerstone in modern drug discovery. This technical guide provides an in-depth exploration of the discovery, historical development, and synthetic evolution of substituted 1,2,4-oxadiazole compounds, offering researchers, scientists, and drug development professionals a comprehensive understanding of this versatile heterocyclic system.

From Obscurity to Opportunity: The Dawn of 1,2,4-Oxadiazole Chemistry

The journey of the 1,2,4-oxadiazole began in 1884, when German chemists Ferdinand Tiemann and P. Krüger first reported its synthesis.[1][2][3] Initially classified as "azoxime" or "furo[ab1]diazole," its true structure and potential remained largely unexplored for nearly eight decades.[1] The seminal work of Tiemann and Krüger laid the foundation for the synthesis of this heterocyclic ring, a method that, in its essence, is still relevant today. Their approach involved the reaction of amidoximes with acyl chlorides, a robust method that opened the door to a new class of compounds.[2][4]

The initial discovery, however, did not immediately trigger widespread interest. It was not until the mid-20th century that the unique properties of the 1,2,4-oxadiazole ring began to be appreciated by the broader scientific community. The recognition of its role as a bioisostere for ester and amide functionalities proved to be a pivotal moment.[4][5] This realization meant that the stable 1,2,4-oxadiazole ring could be used to replace metabolically labile ester and amide groups in biologically active molecules, potentially improving their pharmacokinetic profiles without sacrificing their therapeutic efficacy.[4] This bioisosteric relationship propelled the 1,2,4-oxadiazole scaffold into the realm of medicinal chemistry, where it has since flourished.

The Art of the Ring: Evolution of Synthetic Methodologies

The synthetic toolbox for constructing the 1,2,4-oxadiazole ring has expanded significantly since Tiemann and Krüger's initial report. While their classical approach remains a viable option, the demand for greater efficiency, diversity, and milder reaction conditions has driven the development of innovative synthetic strategies.

The Classical Approach: Amidoxime Acylation and Cyclization

The traditional and most widely applied method for the synthesis of 3,5-disubstituted 1,2,4-oxadiazoles involves the condensation of an amidoxime with a carboxylic acid derivative, such as an acyl chloride or anhydride, followed by cyclodehydration.[2][3][6]

Experimental Protocol: Classical Synthesis of 3,5-Disubstituted 1,2,4-Oxadiazoles

• Amidoxime Preparation: A nitrile is reacted with hydroxylamine hydrochloride in the presence of a base (e.g., sodium carbonate or triethylamine) in a suitable solvent like ethanol or methanol. The reaction mixture is typically stirred at room temperature or heated to reflux for several hours.

• Acylation: The isolated amidoxime is then treated with an equimolar amount of an acyl chloride or carboxylic anhydride in the presence of a base such as pyridine or triethylamine. This step is often carried out at low temperatures (e.g., 0 °C) to control the exothermic reaction.

• Cyclization: The resulting O-acyl amidoxime intermediate is heated, often in a high-boiling solvent like toluene or xylene, to induce cyclization via dehydration, affording the desired 1,2,4-oxadiazole. In some cases, the cyclization can be promoted by the addition of a dehydrating agent.

The Rise of Cycloaddition: Nitrile Oxides and Nitriles

An alternative and powerful approach to the 1,2,4-oxadiazole core is the 1,3-dipolar cycloaddition of a nitrile oxide with a nitrile.[2][6] This method offers a different regiochemical outcome compared to the classical synthesis, allowing for the synthesis of isomers that may be difficult to access otherwise.

Experimental Protocol: 1,3-Dipolar Cycloaddition for 1,2,4-Oxadiazole Synthesis

• Nitrile Oxide Generation: Nitrile oxides are typically generated in situ from the corresponding aldoximes by oxidation with reagents like N-bromosuccinimide (NBS) or from hydroximoyl chlorides upon treatment with a base.

• Cycloaddition: The generated nitrile oxide is then trapped by a nitrile, which acts as the dipolarophile. The reaction is usually carried out in an inert solvent at room temperature or with gentle heating. The choice of solvent and reaction conditions can influence the yield and purity of the product.

Modern Innovations: Streamlining the Synthesis

In recent years, significant efforts have been directed towards developing more efficient, atom-economical, and environmentally friendly methods for 1,2,4-oxadiazole synthesis. These modern approaches often involve one-pot procedures and the use of microwave irradiation to accelerate reaction times and improve yields.[2][5]

One-pot syntheses that combine the formation of the amidoxime and its subsequent acylation and cyclization without the isolation of intermediates have gained prominence.[3][7] These methods not only simplify the experimental procedure but also reduce waste and improve overall efficiency. Furthermore, microwave-assisted synthesis has emerged as a powerful tool, often dramatically reducing reaction times from hours to minutes and enabling reactions that are sluggish under conventional heating.[2][5]

The 1,2,4-Oxadiazole in Medicinal Chemistry: A Privileged Scaffold

The true impact of the 1,2,4-oxadiazole lies in its widespread application in medicinal chemistry.[5][8] Its unique combination of chemical stability, synthetic accessibility, and favorable electronic properties has made it a "privileged scaffold" – a molecular framework that is able to provide useful ligands for more than one type of receptor or enzyme target.

A diverse array of biological activities has been attributed to compounds containing the 1,2,4-oxadiazole ring, including antimicrobial, anti-inflammatory, anticancer, antiviral, and central nervous system activities.[1][5][9][10] This broad spectrum of activity underscores the versatility of this heterocyclic system in drug design.

Several approved drugs incorporate the 1,2,4-oxadiazole moiety, a testament to its clinical significance. For instance, Ataluren, a drug used for the treatment of Duchenne muscular dystrophy, features a 1,2,4-oxadiazole core.[3] Another example is Tioxazafen, a nematicide used in agriculture.[11]

The following table summarizes key milestones in the history of 1,2,4-oxadiazole discovery and development:

Year	Milestone	Significance
1884	First synthesis by Tiemann and Krüger	Laid the foundation for 1,2,4-oxadiazole chemistry.[1][2][3]
Mid-20th Century	Recognition as a bioisostere	Propelled the scaffold into medicinal chemistry applications.[4][5]
Late 20th Century	Development of 1,3-dipolar cycloaddition methods	Provided an alternative and regiochemically distinct synthetic route.[2][6]
21st Century	Emergence of one-pot and microwave-assisted syntheses	Increased efficiency and sustainability of 1,2,4-oxadiazole synthesis.[2][3][5][7]
Present	Widespread use in drug discovery	The 1,2,4-oxadiazole is a key component of numerous biologically active compounds and approved drugs.[5][8][12]

Future Perspectives

The journey of the 1,2,4-oxadiazole is far from over. The continuous development of novel synthetic methodologies, coupled with a deeper understanding of its structure-activity relationships, will undoubtedly lead to the discovery of new therapeutic agents. The exploration of this remarkable scaffold continues to be a vibrant and rewarding area of research, promising to deliver innovative solutions to pressing medical needs. The rich history of the 1,2,4-oxadiazole serves as a powerful reminder of how a fundamental discovery in organic chemistry can blossom into a field with profound implications for human health.

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An In-Depth Technical Guide on the Potential Pharmacological Relevance of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Abstract

The 1,2,4-oxadiazole nucleus is a privileged scaffold in medicinal chemistry, recognized for its metabolic stability and role as a bioisostere for ester and amide functionalities.[1][2][3] This guide provides a comprehensive technical overview of the potential pharmacological relevance of a specific, novel derivative: 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. Drawing upon structure-activity relationships of analogous compounds and established screening methodologies, we delineate a strategic roadmap for investigating its therapeutic potential. This document is intended for researchers, scientists, and drug development professionals, offering hypothesized mechanisms of action, predictive data, and detailed experimental protocols to facilitate a thorough evaluation of this compound, with a primary focus on its potential as an anticancer agent.

Introduction: The Significance of the 1,2,4-Oxadiazole Scaffold

Heterocyclic compounds form the backbone of a vast majority of pharmaceuticals, and the 1,2,4-oxadiazole ring is a five-membered heterocycle of significant interest.[4] Its unique electronic properties, metabolic stability, and ability to act as a hydrogen bond acceptor make it an attractive component in drug design.[1][2] Derivatives of this scaffold have demonstrated an impressively broad spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, antiviral, and analgesic properties.[4][5][6][7][8]

The 1,2,4-oxadiazole ring is often employed as a bioisosteric replacement for esters and amides, which can be prone to hydrolysis in biological systems.[1][2][3] This substitution can enhance the pharmacokinetic profile of a drug candidate, improving its stability and bioavailability. The compound of interest, 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole , combines this privileged core with two key peripheral moieties: a 2,4-dichlorophenyl group and a 3-nitrophenyl group. These substitutions are not arbitrary; they are strategically significant and form the basis of our pharmacological hypotheses.

• The 2,4-Dichlorophenyl Moiety: This group is a common feature in many kinase inhibitors and other targeted therapies. Its electronic and steric properties can facilitate potent interactions within the ATP-binding pockets of various kinases, which are often dysregulated in cancer.

• The 3-Nitrophenyl Moiety: The nitro group is a strong electron-withdrawing group that can significantly influence the molecule's electronic distribution, receptor binding affinity, and metabolic profile.

Given these structural features, this guide will focus primarily on the exploration of this compound's potential as an anticancer agent, while acknowledging that other therapeutic avenues may also be viable.

Compound Profile and Synthesis

Chemical Structure

IUPAC Name: 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole Molecular Formula: C₁₄H₇Cl₂N₃O₃ Molecular Weight: 352.13 g/mol

The core structure consists of a central 1,2,4-oxadiazole ring substituted at the 3-position with a 3-nitrophenyl ring and at the 5-position with a 2,4-dichlorophenyl ring. The relative planarity between the phenyl rings and the central oxadiazole ring is a key structural feature.[9]

Proposed Synthetic Route

The synthesis of 3,5-disubstituted 1,2,4-oxadiazoles is well-established. A common and efficient method involves the condensation and subsequent cyclization of an amidoxime with an acyl chloride.[10]

The proposed synthesis for 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole follows this classical pathway:

• Step 1: Synthesis of 3-Nitrobenzamidoxime: 3-Nitrobenzonitrile is reacted with hydroxylamine hydrochloride in the presence of a base (e.g., potassium carbonate) to yield the corresponding amidoxime intermediate.

• Step 2: Acylation and Cyclization: The 3-nitrobenzamidoxime is then reacted with 2,4-dichlorobenzoyl chloride in a suitable solvent like pyridine. The reaction mixture is heated to facilitate the acylation of the amidoxime followed by an intramolecular cyclodehydration to form the final 1,2,4-oxadiazole ring.[9][10] Purification is typically achieved via column chromatography.[9][10]

The following workflow diagram illustrates this synthetic strategy.

Caption: Proposed two-step synthesis of the target compound.

Predicted Pharmacological Profile (In Silico Analysis)

Before embarking on resource-intensive wet-lab experiments, in silico modeling provides valuable predictive insights into a compound's potential pharmacokinetic properties (ADMET: Absorption, Distribution, Metabolism, Excretion, Toxicity) and helps prioritize experimental efforts.

ADMET Predictions

Computational tools can predict key drug-like properties based on the compound's structure. The following table summarizes the likely profile for 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole.

Property	Predicted Value	Implication for Drug Development
Molecular Weight	~352 g/mol	Compliant with Lipinski's Rule of Five (<500), favoring good absorption and permeation.
LogP (Lipophilicity)	~4.5 - 5.0	High lipophilicity suggests good membrane permeability but may risk poor aqueous solubility.
Hydrogen Bond Donors	0	Favorable for oral bioavailability.
Hydrogen Bond Acceptors	5	Compliant with Lipinski's Rule of Five (<10), favorable for binding and solubility.
Aqueous Solubility	Low	A potential formulation challenge. May require enabling technologies like amorphous dispersions.
CYP450 Inhibition	Likely	The dichlorophenyl moiety may lead to inhibition of cytochrome P450 enzymes (e.g., CYP2D6).
hERG Inhibition	Moderate Risk	Warrants early experimental assessment for potential cardiotoxicity.

Expert Insight: The predicted low aqueous solubility is a critical, yet common, hurdle. Early formulation development, including solubility enhancement screens with various excipients, should be prioritized to ensure reliable data generation in subsequent in vitro and in vivo assays.

Hypothesized Mechanism of Action and Therapeutic Area: Anticancer

The structural components of the molecule strongly suggest potential anticancer activity. The presence of the 1,2,4-oxadiazole core, known for its wide range of biological activities including anticancer effects, combined with the dichlorophenyl group, points toward specific molecular targets.[4][7]

Primary Hypothesis: Kinase Inhibition

Many successful anticancer drugs function by inhibiting protein kinases. The 2,4-dichlorophenyl group is a well-known pharmacophore found in several FDA-approved kinase inhibitors (e.g., Sorafenib, Pazopanib). This moiety often anchors the inhibitor within the hydrophobic ATP-binding pocket of the kinase. We hypothesize that 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole may act as a Type I or Type II kinase inhibitor , targeting kinases implicated in oncogenic signaling pathways such as:

• VEGFR (Vascular Endothelial Growth Factor Receptor): Inhibition would block angiogenesis, starving tumors of essential nutrients.

• PDGFR (Platelet-Derived Growth Factor Receptor): Implicated in tumor growth and metastasis.

• RAF/MEK/ERK Pathway: A central signaling cascade controlling cell proliferation and survival.

The diagram below illustrates the potential point of intervention in a generic oncogenic signaling pathway.

Caption: Hypothesized inhibition of a kinase signaling pathway.

Experimental Validation Strategy

A phased approach is essential for systematically evaluating the pharmacological potential of this novel compound. The following workflow outlines a logical progression from broad cytotoxicity screening to specific mechanism-of-action studies. In vitro assays are crucial as an initial platform for cancer drug discovery.[11][12]

Caption: Phased experimental validation workflow.

Phase 1: In Vitro Cytotoxicity Screening

Objective: To determine the compound's general cytotoxic and anti-proliferative effects against a diverse panel of human cancer cell lines.

Chosen Assay: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Principle of the Assay: The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[13] Metabolically active cells possess mitochondrial dehydrogenase enzymes that reduce the yellow tetrazolium salt (MTT) into an insoluble purple formazan product.[14] The amount of formazan produced is directly proportional to the number of living cells, which can be quantified spectrophotometrically after solubilization.[13] This assay is a widely used, reliable, and high-throughput method for preliminary anticancer drug screening.[15][16]

Detailed Protocol: MTT Assay

• Cell Seeding:

  • Culture a panel of human cancer cell lines (e.g., MCF-7 (breast), A549 (lung), HCT116 (colon), PC-3 (prostate)) in their respective recommended media.

  • Trypsinize and count the cells. Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of medium.[13]

  • Incubate the plates for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.[13]

• Compound Treatment:

  • Prepare a 10 mM stock solution of the test compound in DMSO.

  • Perform serial dilutions in culture medium to achieve final concentrations ranging from 0.01 µM to 100 µM.

  • Remove the old medium from the cells and add 100 µL of the medium containing the various compound concentrations. Include vehicle control (DMSO) and untreated control wells.

  • Incubate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 10 µL of the MTT solution to each well.[14]

  • Incubate the plate for 2-4 hours at 37°C until intracellular purple formazan crystals are visible.[13][14]

• Solubilization and Measurement:

  • Carefully aspirate the medium containing MTT.[13]

  • Add 100 µL of a solubilization solution (e.g., DMSO or a detergent-based buffer) to each well to dissolve the formazan crystals.[14][17]

  • Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.[14]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.

  • Plot the viability percentage against the log of the compound concentration and determine the IC₅₀ (half-maximal inhibitory concentration) value using non-linear regression analysis.

Phase 2: Target Identification & Validation

Objective: If the compound demonstrates potent cytotoxicity (e.g., IC₅₀ < 10 µM in multiple cell lines), the next step is to identify its molecular target(s).

Proposed Assay: Kinase Panel Screening.

Principle of the Assay: This involves screening the compound against a large, commercially available panel of purified recombinant kinases (e.g., a 400+ kinase panel). The assay measures the ability of the compound to inhibit the phosphorylation of a substrate by each kinase, typically using a radiometric (³³P-ATP) or fluorescence-based method. The results provide a "kinome map" of the compound's selectivity and potency.

Protocol Overview:

• Compound Submission: Provide the compound at a high concentration (e.g., 10 mM in DMSO) to a specialized contract research organization (CRO).

• Primary Screen: The compound is initially tested at a single high concentration (e.g., 10 µM) against the entire kinase panel.

• Hit Identification: Kinases showing significant inhibition (e.g., >70% inhibition) are identified as primary "hits."

• Dose-Response Analysis: The compound is then tested against the primary hits in a multi-point dose-response format to determine the precise IC₅₀ value for each interaction.

Trustworthiness Check: The value of this screen lies in its breadth. By testing against hundreds of kinases, we not only identify potential therapeutic targets but also uncover potential off-target liabilities early in the discovery process. A compound that potently inhibits the target kinase while showing minimal activity against other kinases (i.e., high selectivity) is a more promising drug candidate.

Phase 3: Cellular Mechanism of Action Elucidation

Objective: To confirm that the inhibition of the identified target kinase(s) translates into the desired cellular effect.

Proposed Assays:

• Western Blotting: To assess the phosphorylation status of downstream substrates of the target kinase.

• Cell Cycle Analysis: To determine if the compound induces cell cycle arrest.

• Apoptosis Assays: To confirm if the compound induces programmed cell death.

Detailed Protocol: Western Blotting for Phospho-Protein Analysis

• Cell Treatment and Lysis:

  • Seed a relevant cancer cell line (e.g., one that showed high sensitivity in the MTT assay and expresses the target kinase) in 6-well plates.

  • Treat the cells with the compound at concentrations around its IC₅₀ value (e.g., 0.5x, 1x, 2x IC₅₀) for a defined period (e.g., 6, 12, or 24 hours).

  • Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE and Transfer:

  • Denature 20-30 µg of protein from each sample and separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour.

  • Incubate the membrane overnight at 4°C with a primary antibody specific for the phosphorylated form of a key downstream substrate of the target kinase (e.g., phospho-ERK if the target is MEK).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and apply an enhanced chemiluminescence (ECL) substrate.

• Detection:

  • Visualize the protein bands using a chemiluminescence imaging system.

  • Strip the membrane and re-probe with an antibody for the total protein (e.g., total ERK) and a loading control (e.g., GAPDH or β-actin) to confirm equal protein loading and that the compound is specifically inhibiting phosphorylation, not total protein expression.

Expert Insight: A dose-dependent decrease in the phosphorylated substrate, with no change in the total substrate or loading control, provides strong evidence that the compound is engaging and inhibiting its intended target within the cellular environment.

Conclusion and Future Directions

5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is a novel chemical entity with a structural architecture that strongly suggests pharmacological potential, particularly in the realm of oncology. The presence of the metabolically stable 1,2,4-oxadiazole core and the kinase-inhibitor-associated 2,4-dichlorophenyl moiety provides a compelling rationale for its investigation as an anticancer agent.

This guide has outlined a logical, multi-phased research cascade, beginning with foundational cytotoxicity screening and progressing to specific target identification and mechanistic validation. The detailed protocols provided for key assays like the MTT and Western blot are designed to be robust and reproducible, forming a self-validating system for inquiry.

Successful execution of this research plan will elucidate the compound's cytotoxic profile, identify its molecular target(s), and confirm its mechanism of action. Positive outcomes from these studies would position 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole as a promising lead candidate, warranting further preclinical development, including medicinal chemistry efforts for lead optimization, advanced pharmacokinetic studies, and eventual in vivo efficacy testing in xenograft models.

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• McCauley, J., et al. (2013). Bioassays for anticancer activities. Methods in Molecular Biology, 1055, 191-205. [Link]

• Street, L. J., et al. (1993). Synthesis and biological activity of 1,2,4-oxadiazole derivatives: highly potent and efficacious agonists for cortical muscarinic receptors. Journal of Medicinal Chemistry, 36(11), 1529-1538. [Link]

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Protocols & Analytical Methods

Application Note: A Reliable Synthetic Protocol for 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Abstract

This application note provides a detailed, two-step synthetic protocol for the preparation of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, a molecule of interest for drug discovery and medicinal chemistry programs. The 1,2,4-oxadiazole ring is a crucial pharmacophore and a well-regarded bioisostere for amide and ester functionalities, often enhancing metabolic stability and modulating target selectivity in drug candidates.[1][2] This guide is designed for researchers in organic synthesis and drug development, offering a robust methodology grounded in established chemical principles. We detail the synthesis of the key N'-hydroxy-3-nitrobenzamidine intermediate from 3-nitrobenzonitrile, followed by its cyclocondensation with 2,4-dichlorobenzoyl chloride. The protocol includes in-depth explanations for experimental choices, safety precautions, characterization data, and a mechanistic overview.

Introduction and Scientific Rationale

The 1,2,4-oxadiazole heterocycle is a five-membered ring system that has garnered significant attention in pharmaceutical sciences due to its broad spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][3][4][5] Its structural rigidity and ability to participate in hydrogen bonding interactions make it an attractive scaffold in rational drug design.[3]

The most prevalent and reliable method for synthesizing 3,5-disubstituted 1,2,4-oxadiazoles involves the acylation of an N-hydroxyamidine (amidoxime) with a carboxylic acid derivative, followed by a dehydrative cyclization.[6][7][8] This approach offers high yields and tolerates a wide variety of functional groups. This document outlines a specialized protocol for the target compound, 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, leveraging this classical and dependable synthetic strategy.

Overall Synthetic Workflow

The synthesis is performed in two primary stages, starting from commercially available precursors. The first stage involves the formation of the amidoxime intermediate, which is then used directly in the subsequent cyclization step to form the target 1,2,4-oxadiazole.

Figure 1: High-level workflow for the synthesis of the target 1,2,4-oxadiazole.

Materials and Methods

Equipment

• Round-bottom flasks (50 mL, 100 mL)

• Reflux condenser and heating mantle

• Magnetic stirrer and stir bars

• Standard laboratory glassware (beakers, graduated cylinders, funnels)

• Büchner funnel and vacuum filtration apparatus

• Rotary evaporator

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Column chromatography setup

• Melting point apparatus

• Analytical balance

Reagents

Reagent	CAS Number	Molecular Formula	Purity	Supplier (Example)
3-Nitrobenzonitrile	619-24-9	C₇H₄N₂O₂	≥99%	Sigma-Aldrich
Hydroxylamine Hydrochloride	5470-11-1	H₄ClNO	≥99%	Sigma-Aldrich
Sodium Carbonate (Anhydrous)	497-19-8	Na₂CO₃	≥99.5%	Fisher Scientific
Ethanol (200 Proof)	64-17-5	C₂H₆O	≥99.5%	VWR Chemicals
2,4-Dichlorobenzoyl Chloride	89-75-8	C₇H₃Cl₃O	≥98%	Alfa Aesar
Pyridine (Anhydrous)	110-86-1	C₅H₅N	≥99.8%	Sigma-Aldrich
Dichloromethane (DCM)	75-09-2	CH₂Cl₂	HPLC	Fisher Scientific
Ethyl Acetate	141-78-6	C₄H₈O₂	HPLC	Fisher Scientific
Hexanes	110-54-3	C₆H₁₄	HPLC	Fisher Scientific
Hydrochloric Acid (37%)	7647-01-0	HCl	ACS	VWR Chemicals
Sodium Bicarbonate	144-55-8	NaHCO₃	ACS	Sigma-Aldrich
Magnesium Sulfate (Anhydrous)	7487-88-9	MgSO₄	ACS	Fisher Scientific

Detailed Experimental Protocols

Protocol 1: Synthesis of N'-hydroxy-3-nitrobenzamidine (Intermediate)

This procedure details the conversion of a nitrile to its corresponding amidoxime, a key building block for 1,2,4-oxadiazoles.[9]

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, combine 3-nitrobenzonitrile (5.0 g, 33.7 mmol), hydroxylamine hydrochloride (3.52 g, 50.6 mmol, 1.5 eq), and sodium carbonate (3.58 g, 33.7 mmol, 1.0 eq).

• Solvent Addition: Add a mixture of ethanol (40 mL) and deionized water (10 mL).

• Reaction: Heat the mixture to reflux (approx. 80-85 °C) with vigorous stirring. Monitor the reaction progress using TLC (e.g., 3:1 Hexanes:Ethyl Acetate), observing the consumption of the starting nitrile. The reaction is typically complete within 4-6 hours.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Concentrate the mixture under reduced pressure using a rotary evaporator to remove the ethanol.

  • Add 50 mL of cold deionized water to the resulting slurry. A precipitate should form.

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the filter cake thoroughly with cold water (3 x 20 mL) to remove inorganic salts.

• Purification & Drying: Dry the collected solid under vacuum. The product is often of sufficient purity for the next step. If further purification is needed, it can be recrystallized from an ethanol/water mixture.

• Expected Yield: 80-90%. The product is a pale yellow solid.

Scientist's Note (Causality): Sodium carbonate is used as a mild base to generate free hydroxylamine in situ from its hydrochloride salt.[9] Using a strong base like NaOH could lead to unwanted hydrolysis of the nitrile group to a carboxylic acid. The 1.5 equivalents of hydroxylamine ensure the complete conversion of the starting material.

Protocol 2: Synthesis of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

This protocol is adapted from a well-established method for synthesizing analogous 3,5-disubstituted 1,2,4-oxadiazoles.[10] It involves the acylation of the amidoxime followed by an intramolecular cyclocondensation.

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve N'-hydroxy-3-nitrobenzamidine (4.0 g, 22.1 mmol) in anhydrous pyridine (25 mL).

• Reagent Addition: Slowly add 2,4-dichlorobenzoyl chloride (4.62 g, 22.1 mmol, 1.0 eq) to the solution dropwise at room temperature. The addition is exothermic, and a precipitate (pyridine hydrochloride) may form.

• Reaction: Heat the reaction mixture to reflux (approx. 115 °C) for 2-3 hours. Monitor the formation of the product by TLC (e.g., 4:1 Hexanes:Ethyl Acetate).

• Work-up:

  • Cool the reaction mixture to room temperature and carefully pour it into 100 mL of ice-cold 1M hydrochloric acid.

  • A solid precipitate will form. Stir the slurry for 15-20 minutes to ensure complete precipitation.

  • Collect the crude product by vacuum filtration and wash the solid with cold water (2 x 30 mL).

• Purification:

  • Dissolve the crude solid in dichloromethane (50 mL) and transfer to a separatory funnel.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 30 mL) and brine (30 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The final product can be purified by column chromatography on silica gel (using a gradient of Hexanes:Ethyl Acetate) or by recrystallization from a suitable solvent like ethanol or a DCM/hexane mixture.[10]

• Expected Yield: 55-70%. The product is typically an off-white or pale yellow crystalline solid.

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Scientist's Note (Causality): Pyridine serves a dual purpose: it acts as the solvent and as a base to neutralize the HCl gas generated during the acylation reaction.[10] The subsequent heating provides the thermal energy required for the intramolecular cyclization and dehydration, which forms the stable aromatic oxadiazole ring.

Reaction Mechanism

The formation of the 1,2,4-oxadiazole ring proceeds via a two-step sequence: O-acylation followed by cyclization.

• O-Acylation: The more nucleophilic nitrogen of the amidoxime attacks the electrophilic carbonyl carbon of the acyl chloride, but the thermodynamically stable product is the O-acylated intermediate.

• Cyclization: Under thermal conditions, the amidine nitrogen performs an intramolecular nucleophilic attack on the ester carbonyl carbon.

• Dehydration: The resulting tetrahedral intermediate collapses, eliminating a molecule of water to yield the aromatic 1,2,4-oxadiazole ring.

Figure 2: Mechanism of 1,2,4-oxadiazole formation from an amidoxime and acyl chloride.

Characterization of Final Product

The identity and purity of the synthesized 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole should be confirmed using standard analytical techniques. The following table provides representative data based on structurally similar compounds.[10]

Analysis Technique	Expected Result
Melting Point	~185-190 °C (Sharp melting point indicates high purity)
¹H NMR (400 MHz, CDCl₃)	δ (ppm): 7.40-8.60 (m, 7H, Ar-H). Specific peaks for the dichlorophenyl and nitrophenyl protons will be distinct.
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): 120-150 (Ar-C), ~168 (C=N of oxadiazole), ~175 (C-O of oxadiazole).
Mass Spec. (ESI-MS)	m/z: Calculated for C₁₄H₇Cl₂N₃O₃, [M+H]⁺ ≈ 350.0. The isotopic pattern for two chlorine atoms should be observable.
FT-IR (KBr, cm⁻¹)	~1590-1610 (C=N), ~1530 & ~1350 (NO₂ stretch), ~1250 (C-O-N), ~750-850 (C-Cl).

Safety Precautions

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and appropriate chemical-resistant gloves.

• Fume Hood: All steps of this synthesis, especially those involving pyridine and 2,4-dichlorobenzoyl chloride, must be performed in a well-ventilated chemical fume hood.

• Reagent Handling:

  • 2,4-Dichlorobenzoyl chloride is corrosive and a lachrymator. Handle with extreme care and avoid inhalation of vapors.

  • Pyridine is flammable, toxic, and has a strong, unpleasant odor. Avoid contact with skin and eyes.

  • Hydroxylamine hydrochloride is corrosive and an irritant.

• Waste Disposal: Dispose of all chemical waste according to institutional and local environmental regulations.

Conclusion

This application note provides a comprehensive and reliable protocol for the synthesis of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. By following the detailed steps for amidoxime formation and subsequent cyclocondensation, researchers can effectively produce this valuable heterocyclic compound for further investigation in drug discovery and development pipelines.

References

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• Baykov, S., et al. (2021). Cyclization of O–acylamidoximes into 1,2,4-oxadiazoles in KOH/DMSO medium. Chemistry of Heterocyclic Compounds. [Link]

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• Bordwell, F. G. (2000). Method of manufacturing high purity amidoximes from hydroxylamine and nitriles.

• Fokin, A. A. (2005). Synthesis of 1,2,4-oxadiazoles (a review). Pharmaceutical Chemistry Journal, 39, 538-550. [Link]

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• Gaikwad, N. D., et al. (2011).[6][9][11]-oxadiazoles: synthesis and biological applications. Journal of Chemical and Pharmaceutical Research, 3(4), 158-168. [Link]

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• Judkins, B. D., et al. (1996). A Versatile Synthesis of Amidines from Nitriles Via Amidoximes. Synthetic Communications, 26(23), 4351-4367. [Link]

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Application Note &amp; Protocol: A Comprehensive Guide to the Synthesis of 3,5-Disubstituted 1,2,4-Oxadiazoles

Abstract

The 1,2,4-oxadiazole scaffold is a cornerstone in modern medicinal chemistry, prized for its role as a bioisosteric replacement for amide and ester groups, which enhances metabolic stability and modulates pharmacokinetic profiles. This guide provides a detailed exploration of the synthetic protocols for creating 3,5-disubstituted 1,2,4-oxadiazoles, with a focus on the widely employed method involving the condensation of amidoximes with carboxylic acid derivatives. We delve into the mechanistic rationale behind this synthetic route, offer a step-by-step experimental protocol, and present a comparative analysis of various synthetic strategies. This document is intended to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical insights required for the successful synthesis of this critical heterocyclic motif.

Introduction: The Significance of 1,2,4-Oxadiazoles in Drug Discovery

The five-membered 1,2,4-oxadiazole ring is a privileged heterocyclic structure in the landscape of pharmaceutical sciences.[1] Its prevalence in numerous approved drugs and clinical candidates stems from its unique physicochemical properties. Functioning as a bioisostere for esters and amides, the 1,2,4-oxadiazole moiety can form crucial hydrogen bonds while being resistant to cleavage by esterases and proteases, thereby improving the metabolic stability of drug candidates.[1] The substituents at the C3 and C5 positions can be readily modified, allowing for fine-tuning of a molecule's steric and electronic properties to optimize target binding and pharmacological activity.[1] Consequently, a robust and versatile synthetic methodology is paramount for exploring the chemical space around this important pharmacophore.[2][3]

Mechanistic Overview: The Amidoxime Route to 1,2,4-Oxadiazoles

The most versatile and widely adopted method for the synthesis of 3,5-disubstituted 1,2,4-oxadiazoles is the reaction between an amidoxime and a carboxylic acid or its derivative.[4] This pathway can be conceptualized as a [4+1] cycloaddition, where four atoms of the final ring are contributed by the amidoxime and the fifth carbon atom is supplied by the acylating agent.

The general mechanism proceeds in two key stages:

• O-Acylation: The nucleophilic nitrogen of the amidoxime attacks the electrophilic carbonyl carbon of the acylating agent (e.g., an acyl chloride, anhydride, or activated carboxylic acid) to form an O-acylamidoxime intermediate.

• Cyclodehydration: This intermediate then undergoes an intramolecular cyclization with the elimination of a water molecule to form the stable aromatic 1,2,4-oxadiazole ring.

This reaction can be performed as a two-step process, where the O-acylamidoxime is isolated, or more commonly as a one-pot procedure, which offers greater operational simplicity and often higher overall yields.[5][6] The choice between these approaches depends on the stability of the intermediate and the specific substrates involved.

Experimental Workflow and Protocol

The following section outlines a representative, field-proven protocol for the synthesis of a 3,5-disubstituted 1,2,4-oxadiazole from an amidoxime and an acyl chloride. This method is broadly applicable and serves as an excellent starting point for a wide range of derivatives.

General Workflow Diagram

Caption: Workflow for the synthesis of 3,5-disubstituted 1,2,4-oxadiazoles.

Detailed Step-by-Step Protocol

This protocol describes the synthesis of 3-phenyl-5-(4-chlorophenyl)-1,2,4-oxadiazole.

Materials and Reagents:

• Benzamidoxime

• 4-Chlorobenzoyl chloride

• Pyridine (anhydrous)

• Toluene (anhydrous)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve benzamidoxime (1.36 g, 10 mmol) in anhydrous pyridine (20 mL). Stir the solution at room temperature.

• Addition of Acyl Chloride: To the stirring solution, add 4-chlorobenzoyl chloride (1.75 g, 10 mmol) dropwise over 5 minutes. The addition may be exothermic. An ice bath can be used to maintain the temperature below 30 °C if necessary.

• Reaction: After the addition is complete, heat the reaction mixture to reflux (approximately 110-115 °C) and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature. Carefully pour the reaction mixture into 100 mL of water.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with 1 M HCl (2 x 50 mL) to remove pyridine, followed by saturated sodium bicarbonate solution (2 x 50 mL), and finally with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent, or by recrystallization from a suitable solvent like ethanol, to afford the pure 3-phenyl-5-(4-chlorophenyl)-1,2,4-oxadiazole.

Comparative Analysis of Synthetic Methods

While the acyl chloride method is robust, several other strategies exist, each with its own advantages. One-pot procedures that utilize different coupling agents or reaction conditions are particularly attractive for their efficiency.[7][8]

Method	Acylating Agent	Typical Conditions	Yields	Advantages	Disadvantages	References
Acyl Chloride	Acyl Chloride	Pyridine, reflux, 2-4 h	Good to Excellent	Readily available reagents, reliable.	Pyridine can be difficult to remove.	[9][10]
Carboxylic Acid Coupling	Carboxylic Acid	Coupling agents (e.g., EDC, CDI), base, room temp to heat	Good to Excellent	Wide variety of carboxylic acids available.	Coupling agents can be expensive.	[1][3]
Ester Condensation	Ester	Superbase medium (e.g., NaOH/DMSO), room temp, 4-24 h	Poor to Excellent	Utilizes stable esters as starting materials.	Long reaction times, superbase can be harsh.	[7][11]
Microwave-Assisted	Various	Microwave irradiation, often solvent-free or in high-boiling solvents	Good to Excellent	Significantly reduced reaction times.	Requires specialized microwave reactor.	[8]
One-Pot from Nitriles	Nitrile (forms amidoxime in situ)	Hydroxylamine, base (e.g., KF), solvent-free, heating	Excellent	High atom economy, avoids isolation of amidoxime.	Typically produces symmetrical oxadiazoles.	[12]

Conclusion

The synthesis of 3,5-disubstituted 1,2,4-oxadiazoles via the amidoxime pathway is a powerful and adaptable method in the arsenal of the medicinal chemist. By understanding the underlying mechanism and the nuances of different protocols—from the classic acyl chloride condensation to modern one-pot and microwave-assisted techniques—researchers can efficiently generate diverse libraries of these valuable compounds. The detailed protocol and comparative data provided herein serve as a practical guide for the successful implementation of these synthetic strategies in a research and drug development setting.

References

• Title: Synthetic Procedures and Pharmacological Activities of 1,2,4-Oxadiazoles-A Review Source: Google Search URL: [Link]

• Title: Multistep Synthesis of 1,2,4-Oxadiazoles via DNA-Conjugated Aryl Nitrile Substrates Source: National Institutes of Health (NIH) URL: [Link]

• Title: Base-mediated one-pot synthesis of 1,2,4-oxadiazoles from nitriles, aldehydes and hydroxylamine hydrochloride without addition of extra oxidant Source: Sci-Hub URL: [Link]

• Title: A new one-pot synthesis of 1,2,4-oxadiazoles from aryl nitriles, hydroxylamine and crotonoyl chloride Source: Sci-Hub URL: [Link]

• Title: Base-mediated one-pot synthesis of 1,2,4-oxadiazoles from nitriles, aldehydes and hydroxylamine hydrochloride without addition of extra oxidant Source: OUCI URL: [Link]

• Title: Synthesis of 1,2,4-oxadiazoles (a review) Source: ResearchGate URL: [Link]

• Title: Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications Source: Google Search URL: [Link]

• Title: Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery Source: PubMed Central (PMC) URL: [Link]

• Title: One-pot synthesis of 3,5-disubstituted 1,2,4-oxadiazoles containing an alkenyl moiety Source: Google Search URL: [Link]

• Title: Synthesis of 1,2,4-oxadiazoles Source: Organic Chemistry Portal URL: [Link]

• Title: New one step synthesis of 3,5-disubstituted 1,2,4-oxadiazoles Source: ResearchGate URL: [Link]

• Title: Insights into adopted synthetic approaches for 1,2,4-oxadiazoles: A review Source: Google Search URL: [Link]

• Title: One-Pot Synthesis of 3,5-Disubstituted 1,2,4-Oxadiazoles Using Catalytic System NaOH‒DMSO Source: ResearchGate URL: [Link]

• Title: Synthesis and anticancer activities of novel 3,5-disubstituted-1,2,4-oxadiazoles Source: PubMed URL: [Link]

• Title: Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles Source: PubMed Central (PMC) URL: [Link]

• Title: Synthetic methods for 1,2,4-oxadiazoles and 2,5-dihydro-1,2,4-oxadiazoles Source: ResearchGate URL: [Link]

• Title: A review on synthetic account of 1,2,4-oxadiazoles as anti-infective agents Source: PubMed Central (PMC) URL: [Link]

• Title: One-Pot Synthesis of 3,5-Disubstituted 1,2,4-Oxadiazoles Directly from Nitrile and Hydroxylamine Hydrochloride Under Solvent-Free Conditions Using Potassium Fluoride as Catalyst and Solid Support Source: Taylor & Francis Online URL: [Link]

• Title: Synthesis of Substituted 1,2,4-Oxadiazoles from Substituted Acid Chlorides and Amidoximes under Mild Conditions Source: ResearchGate URL: [Link]

• Title: A Novel Protocol for the Synthesis of 1,2,4-Oxadiazoles Active against Trypanosomatids and Drug-Resistant Leukemia Cell Lines Source: National Institutes of Health (NIH) URL: [Link]

• Title: Synthesis of 3,5‐disubstituted‐1,2,4‐oxadiazoles by Baykov et al. Source: ResearchGate URL: [Link]

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• 2. tandfonline.com [tandfonline.com]
• 3. Synthesis and anticancer activities of novel 3,5-disubstituted-1,2,4-oxadiazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Multistep Synthesis of 1,2,4-Oxadiazoles via DNA-Conjugated Aryl Nitrile Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. A review on synthetic account of 1,2,4-oxadiazoles as anti-infective agents - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. researchgate.net [researchgate.net]
• 12. tandfonline.com [tandfonline.com]

Application Notes and Protocols: Synthesis of 2,5-Disubstituted-1,3,4-Oxadiazoles Utilizing 2,4-Dichlorobenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the 1,3,4-Oxadiazole Scaffold

The 1,3,4-oxadiazole ring is a privileged five-membered heterocyclic motif of significant interest in medicinal chemistry and materials science. Its value in drug discovery is attributed to its metabolic stability, favorable pharmacokinetic profile, and its role as a bioisostere for amide and ester functionalities. This allows for the modulation of a compound's physicochemical properties, such as lipophilicity and hydrogen bonding capacity, which are critical for optimizing drug-receptor interactions and overall efficacy. Derivatives of 1,3,4-oxadiazole have demonstrated a broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties.

2,4-Dichlorobenzoyl chloride serves as a key building block in the synthesis of a variety of pharmacologically active compounds. Its utility in the construction of 2,5-disubstituted-1,3,4-oxadiazoles allows for the introduction of the 2,4-dichlorophenyl moiety, a common feature in many bioactive molecules. This guide provides a detailed overview of the synthesis of such oxadiazoles, focusing on the mechanistic rationale, experimental protocols, and critical considerations for successful synthesis.

Chemical Properties and Safety of 2,4-Dichlorobenzoyl Chloride

2,4-Dichlorobenzoyl chloride is a corrosive and moisture-sensitive compound that requires careful handling. It is a strong acylating agent and will react readily with nucleophiles.

Property	Value
CAS Number	89-75-8
Molecular Formula	C₇H₃Cl₃O
Molecular Weight	209.46 g/mol
Appearance	Colorless to light yellow liquid
Boiling Point	249-251 °C
Density	1.55 g/cm³

Safety Precautions:

• Always handle 2,4-dichlorobenzoyl chloride in a well-ventilated fume hood.[1][2][3]

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1][2][3]

• Avoid contact with skin, eyes, and clothing. In case of contact, flush immediately with copious amounts of water.[1][2]

• This compound is corrosive and can cause severe skin burns and eye damage.[1][2]

• It reacts with water to produce toxic hydrogen chloride gas.[1]

• Store in a cool, dry place away from moisture and incompatible materials.[3]

General Synthetic Strategy

The most common and reliable method for the synthesis of 2,5-disubstituted-1,3,4-oxadiazoles from 2,4-dichlorobenzoyl chloride involves a two-step process:

• Formation of a 1,2-Diacylhydrazine Intermediate: This step involves the acylation of a substituted acid hydrazide with 2,4-dichlorobenzoyl chloride. The reaction is typically carried out in the presence of a base to neutralize the hydrogen chloride byproduct.

• Cyclodehydration: The resulting 1,2-diacylhydrazine is then cyclized to form the 1,3,4-oxadiazole ring. This is achieved by heating with a dehydrating agent, most commonly phosphorus oxychloride (POCl₃).[2]

This synthetic approach is versatile and allows for the introduction of a wide variety of substituents at the 5-position of the oxadiazole ring by choosing the appropriate starting acid hydrazide.

Mechanistic Insights

The synthesis proceeds through a well-established mechanism. The initial acylation is a nucleophilic acyl substitution reaction. The subsequent cyclodehydration using POCl₃ is believed to proceed through the formation of a chloro-phosphate intermediate, which facilitates the intramolecular cyclization and elimination of water.

Figure 1. General workflow for the synthesis of 2,5-disubstituted-1,3,4-oxadiazoles.

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the synthesis of a representative 2-(2,4-dichlorophenyl)-5-aryl-1,3,4-oxadiazole.

Protocol 1: Synthesis of N-(4-methylbenzoyl)hydrazine (Aryl Hydrazide Intermediate)

This protocol describes the synthesis of the necessary aryl hydrazide intermediate from the corresponding ester.

Materials:

• Methyl 4-methylbenzoate

• Hydrazine hydrate (80% solution)

• Ethanol

• Round-bottom flask with reflux condenser

• Magnetic stirrer and hotplate

Procedure:

• In a 250 mL round-bottom flask, dissolve methyl 4-methylbenzoate (0.1 mol) in ethanol (100 mL).

• Add hydrazine hydrate (0.2 mol) to the solution.

• Reflux the reaction mixture for 6-8 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Pour the residue into cold water to precipitate the solid product.

• Filter the solid, wash with cold water, and dry to obtain N-(4-methylbenzoyl)hydrazine.

Protocol 2: Synthesis of 2-(2,4-Dichlorophenyl)-5-(4-methylphenyl)-1,3,4-oxadiazole

This protocol details the two-step synthesis of the final oxadiazole product.

Step A: Synthesis of N-(2,4-Dichlorobenzoyl)-N'-(4-methylbenzoyl)hydrazine

Materials:

• N-(4-methylbenzoyl)hydrazine (from Protocol 1)

• 2,4-Dichlorobenzoyl chloride

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

Procedure:

• Dissolve N-(4-methylbenzoyl)hydrazine (0.01 mol) in anhydrous pyridine (20 mL) in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath.

• Slowly add a solution of 2,4-dichlorobenzoyl chloride (0.01 mol) in anhydrous DCM (10 mL) to the stirred solution.

• Stir the reaction mixture at room temperature for 4-6 hours.

• Pour the reaction mixture into ice-cold water.

• The precipitated solid is filtered, washed thoroughly with water, and dried to yield the N,N'-diacylhydrazine intermediate.

Step B: Cyclodehydration to form the 1,3,4-Oxadiazole

Materials:

• N-(2,4-Dichlorobenzoyl)-N'-(4-methylbenzoyl)hydrazine (from Step A)

• Phosphorus oxychloride (POCl₃)

• Round-bottom flask with reflux condenser

• Heating mantle

Procedure:

• Place the N,N'-diacylhydrazine (0.005 mol) in a round-bottom flask.

• Carefully add phosphorus oxychloride (10 mL) to the flask in a fume hood.

• Reflux the mixture for 5-7 hours.[2] The reaction should be monitored by TLC.

• After completion, cool the reaction mixture to room temperature and pour it slowly onto crushed ice with constant stirring.

• Neutralize the acidic solution with a saturated sodium bicarbonate solution.

• The precipitated solid is filtered, washed with water, and dried.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or acetic acid) to obtain the pure 2-(2,4-dichlorophenyl)-5-(4-methylphenyl)-1,3,4-oxadiazole.

Figure 2. Detailed workflow for the synthesis of a target 1,3,4-oxadiazole.

Characterization of the Final Product

The structure of the synthesized 2-(2,4-dichlorophenyl)-5-aryl-1,3,4-oxadiazole should be confirmed using standard spectroscopic techniques.

Expected Spectral Data for 2-(2,4-Dichlorophenyl)-5-(4-methylphenyl)-1,3,4-oxadiazole:

• ¹H NMR: The spectrum is expected to show signals for the aromatic protons of both the dichlorophenyl and methylphenyl rings, as well as a singlet for the methyl group protons. The chemical shifts will be influenced by the electron-withdrawing nature of the chlorine atoms and the oxadiazole ring.

• ¹³C NMR: The spectrum will show characteristic signals for the carbon atoms of the oxadiazole ring, typically in the range of 160-165 ppm. Signals for the aromatic carbons and the methyl carbon will also be present.

• IR Spectroscopy: Key absorption bands are expected for C=N stretching (around 1600-1650 cm⁻¹), C-O-C stretching of the oxadiazole ring (around 1020-1070 cm⁻¹), and C-Cl stretching.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the calculated molecular weight of the product, along with a characteristic isotopic pattern due to the presence of two chlorine atoms.

Troubleshooting and Optimization

Problem	Possible Cause	Solution
Low yield in acylation step	Incomplete reaction; hydrolysis of 2,4-dichlorobenzoyl chloride.	Ensure anhydrous conditions. Extend reaction time or slightly increase the temperature. Use a slight excess of the acid chloride.
Low yield in cyclodehydration	Incomplete reaction; degradation of the diacylhydrazine.	Increase reflux time. Ensure complete removal of pyridine from the intermediate. Consider alternative dehydrating agents like thionyl chloride or polyphosphoric acid.
Purification difficulties	Presence of unreacted starting materials or side products.	Optimize reaction conditions to drive the reaction to completion. Use column chromatography for purification if recrystallization is ineffective.
Formation of side products	Reaction temperature too high; presence of impurities.	Carefully control the reaction temperature. Ensure the purity of starting materials.

Conclusion

The synthesis of 2,5-disubstituted-1,3,4-oxadiazoles using 2,4-dichlorobenzoyl chloride is a robust and versatile method for accessing a class of compounds with significant potential in drug discovery and materials science. By understanding the underlying reaction mechanisms and carefully controlling the experimental conditions, researchers can efficiently synthesize a diverse library of these valuable heterocyclic compounds. Adherence to strict safety protocols when handling 2,4-dichlorobenzoyl chloride and other reagents is paramount for a safe and successful synthesis.

References

• Zheng, X., et al. (2007). Synthesis and Antifungal Activity of 5-(2,4-Dichloro-5-fluorophenyl)-2-aryl-1,3,4-oxadiazoles. Journal of Agricultural and Food Chemistry, 55(16), 6689-6693.
• Amir, M., et al. (2008). Synthesis and anti-inflammatory, analgesic, ulcerogenic and lipid peroxidation activities of some new 2-[(2,6-dichloroanilino)phenyl]acetyl-5-substituted-1,3,4-oxadiazoles. Acta Pharmaceutica, 58(1), 59-71.
• Gaonkar, S. L., et al. (2006). A novel, efficient, one-pot synthesis of 2,5-disubstituted-1,3,4-oxadiazoles. Tetrahedron Letters, 47(48), 8563-8565.

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• 2. Synthetic Approaches and Pharmacological Activity of 1,3,4-Oxadiazoles: A Review of the Literature from 2000–2012 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biointerfaceresearch.com [biointerfaceresearch.com]

Application Notes and Protocols: The Versatility of N'-hydroxy-3-nitrobenzamidine in Modern Heterocyclic Synthesis

Introduction: A Privileged Scaffold for Heterocyclic Chemistry

N'-hydroxy-3-nitrobenzamidine, also known as 3-nitrobenzamidoxime, is a highly versatile and reactive organic building block. Its significance in synthetic chemistry, particularly for drug discovery and materials science, stems from the unique reactivity of the N'-hydroxyamidine (amidoxime) functional group. This moiety possesses both a nucleophilic amino group and a hydroxylamino group, enabling it to participate in a variety of cyclization reactions to form diverse heterocyclic systems. The presence of a nitro group at the 3-position of the benzene ring acts as a strong electron-withdrawing group, modulating the electronic properties and reactivity of the molecule and providing a potential handle for further functionalization.

These application notes provide researchers, medicinal chemists, and drug development professionals with a detailed guide to the practical application of N'-hydroxy-3-nitrobenzamidine in the synthesis of key heterocyclic scaffolds, with a primary focus on the construction of 1,2,4-oxadiazoles. We will explore the underlying reaction mechanisms, provide field-tested experimental protocols, and discuss the critical parameters that ensure high-yield, reproducible outcomes.

Core Reactivity and Mechanistic Rationale

The synthetic utility of N'-hydroxy-3-nitrobenzamidine is centered on the ambident nucleophilic character of the amidoxime functional group. It can react through either its oxygen or nitrogen atoms, but the most common pathway in heterocyclic synthesis involves an initial reaction at the more nucleophilic N'-hydroxy oxygen, followed by an intramolecular cyclization.

Caption: Structure of N'-hydroxy-3-nitrobenzamidine.[1][2]

Application I: Synthesis of 3,5-Disubstituted 1,2,4-Oxadiazoles

The most prominent application of N'-hydroxy-3-nitrobenzamidine is its reaction with acylating agents to form 1,2,4-oxadiazoles.[3][4] This class of heterocycles is a well-established pharmacophore found in numerous biologically active compounds, exhibiting a wide range of activities including antimicrobial and anti-inflammatory properties.[3][5][6][7] The general synthetic strategy involves the condensation of the amidoxime with a carboxylic acid derivative, such as an acid anhydride or acyl chloride, followed by a cyclodehydration step.

Mechanistic Pathway: Reaction with Acid Anhydrides

The reaction proceeds via a two-step mechanism. First, the hydroxyl group of the amidoxime performs a nucleophilic attack on one of the carbonyl carbons of the acid anhydride. This forms an O-acyl intermediate. In the second step, heating promotes an intramolecular cyclization via nucleophilic attack of the amidine's nitrogen atom onto the newly formed ester's carbonyl carbon, followed by the elimination of a water molecule to yield the stable, aromatic 1,2,4-oxadiazole ring.

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Application Notes and Protocols for In Vitro Antimicrobial Assays of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on conducting in vitro antimicrobial assays for the novel compound, 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. This document outlines the scientific rationale, detailed step-by-step protocols, and data interpretation for evaluating its potential as an antimicrobial agent.

Introduction: The Therapeutic Potential of 1,2,4-Oxadiazoles

The escalating crisis of antimicrobial resistance necessitates the urgent discovery and development of new chemical entities with novel mechanisms of action. The 1,2,4-oxadiazole scaffold has emerged as a privileged structure in medicinal chemistry, with derivatives exhibiting a broad spectrum of biological activities, including antimicrobial, antifungal, antiviral, and anti-inflammatory properties.[1][2][3][4][5][6][7] The compound of interest, 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, combines the 1,2,4-oxadiazole core with substituted phenyl rings, structural features that have been associated with antimicrobial efficacy in related molecules.[1][4][8]

The purpose of these protocols is to provide a robust framework for the preliminary in vitro evaluation of this compound's antimicrobial activity. The assays described herein are fundamental in antimicrobial drug discovery and are designed to determine the compound's spectrum of activity and potency.

Part 1: Determination of Minimum Inhibitory Concentration (MIC)

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[9][10][11][12] It is a fundamental measure of a compound's potency. The broth microdilution method is a widely accepted and standardized technique for determining MIC values.[13][14][15][16]

Scientific Rationale

This assay is based on the principle of exposing a standardized population of bacteria to serial dilutions of the test compound in a liquid growth medium. After a specified incubation period, the presence or absence of visible growth (turbidity) is assessed. The lowest concentration of the compound that inhibits growth is the MIC. This method allows for the efficient testing of multiple compounds against various microorganisms simultaneously.

Experimental Workflow for MIC Determination

Caption: Workflow for MIC determination using broth microdilution.

Detailed Protocol: Broth Microdilution Assay

Materials:

• 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

• Dimethyl sulfoxide (DMSO)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• 0.5 McFarland turbidity standard

• Spectrophotometer (optional)

• Sterile saline or phosphate-buffered saline (PBS)

Procedure:

• Preparation of the Test Compound:

  • Prepare a stock solution of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole in DMSO. The concentration should be at least 100-fold higher than the highest concentration to be tested to minimize solvent effects.

  • Perform serial two-fold dilutions of the compound in CAMHB in a 96-well plate. The final volume in each well should be 50 µL.

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate, select 3-5 isolated colonies of the test bacterium.

  • Inoculate the colonies into a tube of sterile saline or broth.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute the standardized suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Inoculation and Incubation:

  • Add 50 µL of the diluted bacterial inoculum to each well of the microtiter plate containing the compound dilutions.

  • Include a positive control (wells with bacteria and broth but no compound) and a negative control (wells with broth only).

  • Seal the plate and incubate at 37°C for 16-20 hours.

• Determination of MIC:

  • After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

  • Optionally, the results can be read using a microplate reader by measuring the optical density at 600 nm.

Data Presentation: Example MIC Values

Microorganism	Strain	Gram Stain	MIC (µg/mL) of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole
Staphylococcus aureus	ATCC 29213	Positive	16
Enterococcus faecalis	ATCC 29212	Positive	32
Escherichia coli	ATCC 25922	Negative	64
Pseudomonas aeruginosa	ATCC 27853	Negative	>128

Part 2: Determination of Minimum Bactericidal Concentration (MBC)

The Minimum Bactericidal Concentration (MBC) is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.[17][18][19] It is determined after an MIC test and provides information on whether a compound is bacteriostatic (inhibits growth) or bactericidal (kills bacteria).

Scientific Rationale

This assay involves subculturing the contents of the wells from the MIC assay that show no visible growth onto an agar medium that does not contain the test agent.[17] After incubation, the number of surviving bacteria is determined. The MBC is defined as the lowest concentration of the compound that results in a ≥99.9% reduction in the initial bacterial inoculum.[17][20]

Experimental Workflow for MBC Determination

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Application Note &amp; Protocols: Evaluating the Anti-Inflammatory Activity of Dichlorophenyl Nitrophenyl Oxadiazoles

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inflammation is a fundamental protective response by the body's immune system to harmful stimuli, such as pathogens, damaged cells, or irritants. However, dysregulation of this complex process can lead to chronic inflammatory diseases, including rheumatoid arthritis, inflammatory bowel disease, and atherosclerosis. A key strategy in managing these conditions is the use of anti-inflammatory drugs. Non-steroidal anti-inflammatory drugs (NSAIDs) are a cornerstone of treatment, primarily acting by inhibiting cyclooxygenase (COX) enzymes.[1]

The 1,3,4-oxadiazole nucleus is a versatile heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its broad spectrum of pharmacological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[2][3][4] Derivatives incorporating this moiety are being actively investigated as promising therapeutic agents.[4][5] Specifically, the substitution of dichlorophenyl and nitrophenyl groups onto the oxadiazole core presents an interesting chemical space for developing novel anti-inflammatory candidates. The aromatic and planar nature of the oxadiazole ring may allow it to act as a linker, providing the correct orientation to bind key inflammatory enzymes like COX-2, potentially reducing the ulcerogenic side effects associated with traditional NSAIDs.[6]

This guide provides a comprehensive framework and detailed protocols for the systematic evaluation of the anti-inflammatory potential of novel dichlorophenyl nitrophenyl oxadiazole compounds, from initial in vitro screening to validation in established in vivo models.

Section 1: Mechanistic Overview & Key Inflammatory Targets

The anti-inflammatory action of many compounds, including oxadiazole derivatives, is often attributed to their interaction with specific molecular targets within the inflammatory cascade. A primary mechanism is the inhibition of prostaglandin biosynthesis.[2] Key enzymes and pathways involved include:

• Cyclooxygenase (COX) Enzymes: COX-1 and COX-2 are the central enzymes in the conversion of arachidonic acid to prostaglandins, which are potent mediators of pain and inflammation.[7] COX-1 is constitutively expressed and plays a role in physiological functions like protecting the gastric mucosa, while COX-2 is inducible and its levels rise significantly during inflammation.[7] Therefore, selective inhibition of COX-2 is a desirable attribute for new anti-inflammatory drugs to minimize gastrointestinal side effects.[8]

• Nitric Oxide Synthase (iNOS): During inflammation, the inducible form of nitric oxide synthase (iNOS) is expressed in cells like macrophages, leading to the overproduction of nitric oxide (NO).[9] Excessive NO is a pro-inflammatory mediator that contributes to vasodilation, tissue damage, and cytotoxicity.[9][10]

• Pro-inflammatory Cytokines: Molecules like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) are critical signaling proteins that orchestrate the inflammatory response. Inhibition of their production or signaling is a valid therapeutic strategy.[11]

The diagram below illustrates a simplified overview of a common inflammatory signaling pathway leading to the production of these key mediators.

Caption: Simplified LPS-induced inflammatory signaling via TLR4 and NF-κB.

Section 2: In Vitro Evaluation Protocols

Initial screening using cell-free and cell-based in vitro assays is a crucial first step. It allows for high-throughput evaluation of a compound's direct inhibitory effects and provides preliminary data on its mechanism of action.

Caption: Experimental workflow for the carrageenan-induced paw edema model.

Procedure:

• Animal Acclimatization: Acclimatize animals for at least one week under standard laboratory conditions. Fast them overnight before the experiment with free access to water.

• Grouping: Divide animals into groups (n=6 per group): Vehicle Control, Reference Drug, and Test Compound groups (at least two different doses).

• Initial Measurement (T0): Measure the initial volume of the right hind paw of each animal using a plethysmometer. [12]4. Drug Administration: Administer the test compounds, reference drug, or vehicle orally (p.o.) or intraperitoneally (i.p.) 30-60 minutes before carrageenan injection. [13]5. Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the subplantar tissue of the right hind paw of each animal. [14][13]6. Paw Volume Measurement: Measure the paw volume at 1, 2, 3, 4, and 5 hours after the carrageenan injection. [12][13] Data Analysis:

• Calculate Edema Volume: Edema (mL) = Paw volume at time T - Paw volume at time 0.

• Calculate Percent Inhibition of Edema: % Inhibition = [(Edema_Control - Edema_Treated) / Edema_Control] * 100

• Analyze the data using appropriate statistical tests (e.g., ANOVA followed by Dunnett's test) to determine significant differences between the treated groups and the vehicle control group.

Section 4: Data Interpretation & Presentation

A systematic presentation of data is essential for comparing the efficacy of different compounds. A summary table allows for a quick assessment of a compound's overall anti-inflammatory profile.

Table 1: Hypothetical Anti-Inflammatory Profile of a Test Compound (Oxadiazole-X)

Assay	Parameter	Indomethacin (Reference)	Oxadiazole-X (Test)
In Vitro COX Inhibition	COX-1 IC50 (µM)	0.25	15.2
COX-2 IC50 (µM)	1.5	0.75
COX-2 Selectivity Index	0.17	20.3
In Vitro NO Inhibition	IC50 (µM) in RAW 264.7	25.0 (L-NAME)	5.8
In Vivo Paw Edema	% Inhibition at 4h (50 mg/kg)	65.2%	58.7%

Interpretation of Hypothetical Data: In this example, Oxadiazole-X shows potent and selective COX-2 inhibition in vitro, significantly better than the non-selective Indomethacin. It also demonstrates strong inhibition of nitric oxide production. Its in vivo efficacy in the acute inflammation model is comparable to the reference drug, making it a strong candidate for further development.

Conclusion

The evaluation of dichlorophenyl nitrophenyl oxadiazoles as anti-inflammatory agents requires a multi-step, integrated approach. The protocols outlined in this guide provide a robust framework for screening and characterizing these novel compounds. By starting with targeted in vitro assays to determine mechanism and potency (COX and NO inhibition) and progressing to established in vivo models of acute inflammation (carrageenan-induced paw edema), researchers can efficiently identify and validate promising drug candidates for further preclinical development.

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Application Notes &amp; Protocols: A Staged Approach for the Biological Evaluation of Novel Oxadiazole Compounds

Introduction: The 1,3,4-oxadiazole scaffold is a cornerstone in medicinal chemistry, recognized as a privileged structure due to its metabolic stability and capacity for hydrogen bonding.[1] Derivatives of this heterocycle have demonstrated a vast spectrum of biological activities, including potent anticancer, antimicrobial, anti-inflammatory, and antiviral effects.[2][3][4] This wide range of potential applications makes the development of a robust, systematic, and efficient biological evaluation cascade crucial for identifying and advancing lead candidates.[5]

This guide provides a comprehensive, field-proven framework for the initial in vitro biological evaluation of novel oxadiazole compounds. Eschewing a rigid, one-size-fits-all template, we present a staged screening approach that allows researchers to logically progress from broad primary screening to more focused secondary and mechanistic assays. This workflow is designed to maximize data output while conserving resources, enabling informed decisions on which compounds merit further investigation. We will focus on two of the most prominent and well-documented activities of oxadiazoles: anticancer and antimicrobial evaluation.[6][7]

Part 1: The Drug Discovery Screening Cascade

The journey from a newly synthesized compound to a viable drug candidate is a process of systematic filtration. The workflow presented here is designed to efficiently screen a library of novel oxadiazole derivatives to identify hits, validate their activity, and begin to elucidate their mechanism of action (MOA).

Conceptual Workflow Diagram

The diagram below illustrates the multi-stage screening process. Primary assays are high-throughput and designed to cast a wide net, identifying any compound with relevant biological activity. Secondary assays confirm this activity and provide quantitative potency data. Finally, mechanistic studies delve into how the lead compounds exert their effects.

Caption: A staged workflow for the biological evaluation of novel compounds.

Part 2: Anticancer Activity Evaluation

A significant number of oxadiazole derivatives have been reported to exhibit potent cytotoxic effects against various cancer cell lines.[8][7] The initial evaluation pipeline aims to identify these compounds, quantify their potency, and begin to understand their cytotoxic mechanism.

Protocol 1: Primary Cytotoxicity Screening via MTT Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity.[9] In viable cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals.[10][11] The amount of formazan produced is proportional to the number of living, metabolically active cells.[9]

Methodology:

• Cell Culture & Seeding:

  • Culture human cancer cell lines (e.g., MCF-7 for breast, A549 for lung, HepG2 for liver) in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.[12] Maintain cultures in a humidified incubator at 37°C with 5% CO2.

  • Harvest cells at 80-90% confluency using trypsin.

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of media.[12] Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare stock solutions of the novel oxadiazole compounds in sterile DMSO.

  • Perform serial dilutions to create a range of concentrations (e.g., 0.1 to 100 µM).

  • Add 100 µL of media containing the test compounds to the appropriate wells. Include a vehicle control (DMSO, final concentration <0.5%) and a positive control (e.g., Doxorubicin).[12]

  • Incubate the plate for 48-72 hours.

• MTT Assay & Measurement:

  • Add 20 µL of MTT solution (5 mg/mL in sterile PBS) to each well.[12][13]

  • Incubate for 3-4 hours at 37°C, allowing formazan crystals to form.[11]

  • Carefully aspirate the supernatant.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.[12] Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

  • Measure the absorbance (Optical Density, OD) at 570 nm using a microplate reader.[13]

Data Analysis & Presentation: Calculate the percentage of cell viability using the formula: % Viability = (OD_Treated / OD_Control) * 100 Compounds showing significant inhibition (e.g., <50% viability at a specific concentration) are considered "hits" and are prioritized for secondary screening to determine their half-maximal inhibitory concentration (IC50).

Compound ID	Test Concentration (µM)	Cancer Cell Line	% Cell Viability (Mean ± SD)	Result
OXA-001	10	MCF-7	15.2 ± 2.5	Hit
OXA-002	10	MCF-7	92.1 ± 5.1	Inactive
OXA-003	10	A549	45.8 ± 4.3	Hit
Doxorubicin	1	MCF-7	48.5 ± 3.9	Control
Note: This table presents example data for illustrative purposes.

Protocol 2: Mechanistic Insight via Annexin V/PI Apoptosis Assay

Principle: A primary mechanism by which anticancer drugs induce cell death is apoptosis.[12][14] In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, can be fluorescently labeled (e.g., with FITC) to detect these early apoptotic cells.[15] Propidium Iodide (PI) is a fluorescent nuclear stain that is impermeant to live and early apoptotic cells but can enter late-stage apoptotic and necrotic cells where membrane integrity is lost. Dual staining allows for the differentiation of viable, early apoptotic, late apoptotic, and necrotic cells via flow cytometry.

Methodology:

• Cell Treatment:

  • Seed cells (e.g., 1 x 10^6 cells) in a 6-well plate and allow them to adhere overnight.

  • Treat cells with the oxadiazole compound at its predetermined IC50 concentration for 24-48 hours.

• Cell Harvesting and Staining:

  • Collect both floating and adherent cells. For adherent cells, use trypsin and combine them with the supernatant from the corresponding well.

  • Wash the cells twice with cold PBS and centrifuge (e.g., 500 x g for 5 minutes).

  • Resuspend the cell pellet in 1X Annexin-binding buffer at a concentration of ~1 x 10^6 cells/mL.[15]

  • Transfer 100 µL of the cell suspension to a new tube.

  • Add 5 µL of FITC-conjugated Annexin V and 1 µL of PI solution (100 µg/mL).[15][16]

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.[15]

  • Add 400 µL of 1X Annexin-binding buffer to each tube.[15]

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry as soon as possible.

  • FITC signal (Annexin V) is typically detected in the FL1 channel, and PI signal in the FL2 channel.

  • Four distinct populations will be visible in a dot plot:

    • Lower-Left (Annexin V- / PI-): Viable cells

    • Lower-Right (Annexin V+ / PI-): Early apoptotic cells

    • Upper-Right (Annexin V+ / PI+): Late apoptotic/necrotic cells

    • Upper-Left (Annexin V- / PI+): Necrotic cells/debris

Signaling Pathway Visualization

Many anticancer agents, including oxadiazole derivatives, exert their effects by targeting key signaling pathways that regulate cell survival and death, such as the NF-κB pathway or those involving caspases.[14][17]

Caption: Simplified intrinsic apoptosis pathway targeted by anticancer agents.

Part 3: Antimicrobial Activity Evaluation

The oxadiazole nucleus is a common feature in compounds with significant antimicrobial properties against a range of pathogens.[6][18][19] The evaluation process is designed to determine the spectrum of activity and the potency of novel derivatives.

Protocol 3: Antimicrobial Susceptibility Testing via Broth Microdilution

Principle: The broth microdilution method is a gold-standard technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[20] The MIC is the lowest concentration of a drug that prevents the visible growth of a microorganism after overnight incubation.[21] This method is recommended by standardization bodies like the Clinical and Laboratory Standards Institute (CLSI).[22][23]

Methodology:

• Preparation of Inoculum and Compounds:

  • Culture bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) or fungal strains (e.g., Candida albicans) in appropriate broth (e.g., Cation-Adjusted Mueller-Hinton Broth for bacteria).

  • Adjust the turbidity of the microbial suspension to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10^8 CFU/mL for bacteria.

  • Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the test wells.

  • Perform a two-fold serial dilution of the oxadiazole compounds in a 96-well microtiter plate using the appropriate broth. Concentrations may range from 256 µg/mL down to 0.5 µg/mL.

• Inoculation and Incubation:

  • Inoculate each well containing the diluted compound with the standardized microbial suspension.

  • Include a Growth Control well (broth + inoculum, no drug) and a Sterility Control well (broth only).[21]

  • Incubate the plates at 35-37°C for 16-20 hours for most bacteria, or as appropriate for the specific organism.

• MIC Determination:

  • After incubation, visually inspect the plates for turbidity.

  • The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the well is clear).[21]

Data Analysis & Presentation: The results are presented as the MIC value in µg/mL. This quantitative data allows for direct comparison between compounds and against standard antibiotics.

Compound ID	S. aureus (MRSA) MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)	Ofloxacin MIC (µg/mL)
OXA-004	8	>128	32	1
OXA-005	16	32	64	2
OXA-006	>128	>128	>128	0.5
Note: This table presents example data for illustrative purposes. Ofloxacin is a standard antibacterial control.[19]

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Application Notes and Protocols for the Analytical Characterization of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Authored by: A Senior Application Scientist

Introduction

5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is a heterocyclic compound of significant interest in medicinal chemistry and drug development.[1][2] The 1,2,4-oxadiazole core is a recognized pharmacophore, and its derivatives have shown a wide range of biological activities.[2][3][4] As with any potential therapeutic agent, rigorous analytical characterization is paramount to ensure its identity, purity, and stability. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the analytical methodologies for this specific compound. The protocols outlined herein are designed to be robust and self-validating, ensuring the generation of reliable and reproducible data.

The inherent chemical properties of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, including its aromatic nature, the presence of electronegative atoms, and a conjugated system, dictate the most suitable analytical approaches.[1] This guide will focus on the application of chromatographic and spectroscopic techniques, which are the cornerstones of modern analytical chemistry.

Part 1: Chromatographic Purity Assessment and Quantification

Chromatographic methods are indispensable for separating the target compound from impurities, starting materials, and degradation products.[5] High-Performance Liquid Chromatography (HPLC) is the technique of choice for non-volatile and thermally labile compounds like our target molecule.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Principle: RP-HPLC separates compounds based on their hydrophobicity. A non-polar stationary phase (like C18) is used with a polar mobile phase. More hydrophobic compounds interact more strongly with the stationary phase and thus have longer retention times. Given the aromatic and substituted nature of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, it is well-suited for RP-HPLC analysis.

Causality in Method Development: The choice of a C18 column is based on its versatility and strong retentive capacity for non-polar to moderately polar compounds. The mobile phase, a mixture of acetonitrile and water, is selected for its UV transparency and miscibility. Acetonitrile is a strong organic modifier that effectively elutes hydrophobic compounds from the C18 column. The addition of a small amount of acid, such as formic or orthophosphoric acid, to the mobile phase can improve peak shape by suppressing the ionization of any residual acidic or basic functional groups.[6] A photodiode array (PDA) or UV-Vis detector is ideal for this analysis due to the compound's chromophoric nature.[6]

Experimental Workflow for RP-HPLC Analysis

Caption: Workflow for RP-HPLC analysis of the target compound.

Detailed Protocol: RP-HPLC Method for Purity Determination

• Instrumentation: An HPLC system equipped with a quaternary or binary pump, an autosampler, a column thermostat, and a PDA or UV-Vis detector.[6]

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: A mixture of Acetonitrile (ACN) and water (e.g., 90:10 v/v).[6] The exact ratio may need to be optimized.

  • Flow Rate: 1.0 mL/min.[6]

  • Column Temperature: 40 °C.[6]

  • Detection Wavelength: Determined by UV-Vis spectroscopy (likely in the range of 230-280 nm). For a similar oxadiazole derivative, a lambda max of 235 nm was observed.[6]

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Prepare a stock solution of the compound in acetonitrile at a concentration of approximately 1 mg/mL.

  • Dilute the stock solution with the mobile phase to a working concentration (e.g., 50 µg/mL).

  • Filter the working solution through a 0.22 µm nylon syringe filter before injection.[7]

• System Suitability: Before sample analysis, perform at least five replicate injections of a standard solution. The system is deemed suitable if the relative standard deviation (RSD) for the peak area and retention time is less than 2%.

• Data Analysis: The purity of the sample is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Parameter	Condition	Rationale
Column	C18 (250 x 4.6 mm, 5 µm)	Standard for reversed-phase separation of aromatic compounds.
Mobile Phase	Acetonitrile:Water (e.g., 90:10 v/v)	Provides good resolution and peak shape for oxadiazole derivatives.[6]
Flow Rate	1.0 mL/min	Optimal for good separation efficiency without excessive backpressure.[6]
Temperature	40 °C	Ensures reproducible retention times and can improve peak symmetry.[6]
Detection	UV-Vis/PDA (e.g., 235 nm)	The conjugated system of the molecule allows for sensitive UV detection.[1][6]

Part 2: Spectroscopic Characterization

Spectroscopic techniques are crucial for confirming the chemical structure of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole.

UV-Visible (UV-Vis) Spectroscopy

Principle: UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a molecule. This absorption corresponds to electronic transitions within the molecule, providing information about its electronic structure and conjugation.[1][8]

Application: This technique is used to determine the wavelength of maximum absorbance (λmax), which is essential for setting the detection wavelength in HPLC. The presence of conjugated systems in oxadiazole compounds results in characteristic absorption bands.[1]

Protocol: Determination of λmax

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent such as ethanol or methanol.[8]

• Instrumentation: Use a double-beam UV-Vis spectrophotometer.

• Procedure:

  • Use the solvent as a blank to zero the instrument.

  • Record the UV-Vis spectrum of the sample solution over a wavelength range of 200-400 nm.[8]

  • The wavelength at which the highest absorbance is observed is the λmax.

Infrared (IR) Spectroscopy

Principle: IR spectroscopy measures the absorption of infrared radiation by a molecule, which causes vibrations of the chemical bonds. The frequencies of these vibrations are characteristic of the functional groups present in the molecule.

Application: IR spectroscopy is used to identify the key functional groups in 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, such as C=N, C=C, C-O, C-Cl, and N-O bonds.

Expected Characteristic Peaks:

Functional Group	Wavenumber (cm⁻¹)
Aromatic C-H stretch	3100-3000
C=N stretch (oxadiazole ring)	1650-1550
Aromatic C=C stretch	1600-1450
N-O stretch (nitro group)	1550-1500 and 1350-1300
C-O stretch (oxadiazole ring)	1250-1020
C-Cl stretch	850-550

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy provides detailed information about the structure of a molecule by observing the behavior of atomic nuclei in a magnetic field. ¹H NMR gives information about the hydrogen atoms, and ¹³C NMR provides information about the carbon skeleton.

Application: NMR is the most powerful technique for elucidating the complete molecular structure of the compound.[1] It allows for the unambiguous assignment of all proton and carbon signals, confirming the connectivity of the atoms.

Protocol: NMR Analysis

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).[9]

• Data Acquisition: Acquire ¹H NMR, ¹³C NMR, and, if necessary, 2D NMR spectra (e.g., COSY, HSQC, HMBC) to aid in structural assignment. Chemical shifts are reported in parts per million (ppm) relative to a reference standard like tetramethylsilane (TMS).[10]

Mass Spectrometry (MS)

Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules. This provides the molecular weight of the compound and, through fragmentation patterns, information about its structure.[1]

Application: MS is used to confirm the molecular weight of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole and to provide evidence for its elemental composition through high-resolution mass spectrometry (HRMS).[11] Electron Ionization (EI) is a common technique that can provide characteristic fragmentation patterns.[5]

Logical Workflow for Spectroscopic Analysis

Caption: A logical progression for the spectroscopic analysis of the title compound.

Expected Mass Spectrometric Data:

• Molecular Formula: C₁₄H₇Cl₂N₃O₃

• Molecular Weight: 336.13 g/mol [3]

• Expected [M]+ Peak: A cluster of peaks corresponding to the isotopic distribution of the two chlorine atoms.

Part 3: Self-Validating Systems and Trustworthiness

To ensure the trustworthiness of the analytical data, each protocol must be part of a self-validating system. This involves:

• System Suitability Testing: As described in the HPLC protocol, this ensures that the analytical instrument is performing correctly before sample analysis.

• Use of Certified Reference Standards: Whenever possible, a well-characterized reference standard of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole should be used for comparison and quantification.

• Method Validation: For quantitative applications, the HPLC method should be validated according to ICH guidelines, including parameters such as linearity, accuracy, precision, specificity, and robustness.

• Orthogonal Techniques: Corroborating results from different analytical techniques (e.g., confirming purity by both HPLC and NMR) adds a high degree of confidence to the data.

By adhering to these principles of scientific integrity and employing the detailed protocols provided, researchers can confidently and accurately characterize 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, a crucial step in its potential development as a therapeutic agent.

References

• Arif, U., & Sahu, N. (2024). Heterocyclic Oxadiazole Derivatives Through Various Spectroscopic Techniques as UV, IR. JournalsPub. Available from: [Link]

• Deshpande, A., et al. (2024). RP-HPLC-DAD Method Development and Validation for 1,3,4-Oxadiazole Derivative to Evaluate Its Forced Degradation Behavior and Stability. ResearchGate. Available from: [Link]

• Pace, A., et al. (2006). Photochemistry of 1,2,4-oxadiazoles. A DFT Study on Photoinduced Competitive Rearrangements of 3-amino. The Journal of Organic Chemistry, 71(8), 3094-3103. Available from: [Link]

• Al-Saidi, S. F. (2014). Theoretical Spectroscopic Study for a Series of 1,3,4-Oxadiazole Derivatives. AL-Nahrain University, College of Science. Available from: [Link]

• Bala, S., et al. (2014). 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies. BioMed Research International, 2014, 172791. Available from: [Link]

• Fun, H. K., et al. (2010). 5-(2,4-Dichlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 5), o1196–o1197. Available from: [Link]

• Carbone, A., et al. (2017). Expanding the Library of 1,2,4-Oxadiazole Derivatives: Discovery of New Farnesoid X Receptor (FXR) Antagonists/Pregnane X Receptor (PXR) Agonists. Molecules, 22(12), 2210. Available from: [Link]

• Sharma, R., et al. (2025). Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities. Indian Journal of Pharmaceutical Education and Research, 59(1s). Available from: [Link] J Pharm Educ Res 59-1s-26-40.pdf

• Fun, H. K., et al. (2010). 5-(2,4-Dichlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole. Sci-Hub. Available from: [Link]

• Shetnev, A. A., et al. (2022). 3-(3,4-Dichlorophenyl)-5-(1H-indol-5-yl)-1,2,4-oxadiazole. Molecular Diversity, 27(2), 743-749. Available from: [Link]

• Głowacka, I. E., & Wujec, M. (2021). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. International Journal of Molecular Sciences, 22(16), 8884. Available from: [Link]

• Srivastava, R. M., & de Andrade, M. H. (1989). 13 C NMR Spectra of Some Substituted 1,2,4-Oxidiazoles and 4,5-Dihydro-1,2,4-Oxadiazoles. Química Nova, 12(3), 221-224. Available from: [Link]

• Shetnev, A. A., et al. (2022). 3-(3,4-Dichlorophenyl)-5-(1H-indol-5-yl)-1,2,4-oxadiazole. Preprints.org. Available from: [Link]

• Karakurt, A., et al. (2004). C-13 NMR study of substituent effects in 1,2,4-oxadiazole and 1,2,4-thiadiazole derivatives. Phosphorus, Sulfur, and Silicon and the Related Elements, 179(7), 1435-1443. Available from: [Link]

• Reich, H. J. (2021). NMR Spectroscopy :: 13C NMR Chemical Shifts. Organic Chemistry Data. Available from: [Link]

• Srivastava, R. M. (2005). Mass spectrometric analysis of 1,2,4-oxadiazoles and 4,5-dihydro-1,2,4-oxadiazoles. Mass Spectrometry Reviews, 24(3), 328-346. Available from: [Link]

• Yurttaş, L., et al. (2018). Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity. Molecules, 23(7), 1563. Available from: [Link]

• Mondal, S., et al. (2016). Synthesis and Anticancer Activity of 3, 5-Diaryl 1, 2, 4-Oxadiazole Derivatives. International Journal of Pharmaceutical Sciences and Research, 7(11), 4483-4491. Available from: [Link]

• Bala, S., et al. (2024). review on 1, 3, 4 – oxadiazole as an antifungal activity. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH, 13(11), 104-118. Available from: [Link]

• Al-Amiery, A. A., et al. (2019). Synthesis, Characterization Of Organic Nanoparticles of Oxadiazole Derivative. Iraqi Journal of Science, 60(10), 2235-2244. Available from: [Link]

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Application Notes &amp; Protocols: Investigating the Medicinal Chemistry Potential of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The 1,2,4-Oxadiazole Scaffold as a Privileged Motif in Drug Discovery

The 1,2,4-oxadiazole ring is a five-membered aromatic heterocycle that has garnered significant attention in medicinal chemistry due to its favorable physicochemical properties and its ability to serve as a bioisosteric replacement for amide and ester functional groups.[1] This scaffold is considered a "privileged structure" as its derivatives have been shown to interact with a wide array of biological targets, leading to a broad spectrum of pharmacological activities.[2] These activities include anticancer, anti-inflammatory, antimicrobial, analgesic, anticonvulsant, and antiviral effects.[3][4] The stability of the 1,2,4-oxadiazole ring in biological systems further enhances its appeal as a core component in the design of novel therapeutic agents.[5]

This document provides a comprehensive guide for the investigation of a novel derivative, 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole . While specific biological data for this compound is not yet established, its structural features—namely the 1,2,4-oxadiazole core, a dichlorinated phenyl ring, and a nitrophenyl substituent—suggest a high potential for interesting biological activity. The 2,4-dichlorophenyl moiety is a common feature in many anticancer and antimicrobial drugs, while the nitrophenyl group can also contribute to a range of pharmacological effects. These application notes will therefore focus on a proposed synthetic route and a panel of primary in vitro screening assays to elucidate the potential therapeutic applications of this compound.

Proposed Synthesis Pathway

The synthesis of 3,5-disubstituted-1,2,4-oxadiazoles is well-documented in the literature. A common and efficient method involves the cyclization of an O-acylamidoxime, which is formed from the reaction of an amidoxime with an acyl chloride.[6][7] The proposed synthesis for 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole follows this established methodology.

The synthesis commences with the conversion of 3-nitrobenzonitrile to N'-hydroxy-3-nitrobenzamidine using hydroxylamine. This amidoxime intermediate is then acylated with 2,4-dichlorobenzoyl chloride in the presence of a base, such as pyridine, which also facilitates the subsequent cyclization via dehydration to yield the target 1,2,4-oxadiazole.

Caption: Proposed two-step synthesis of the target compound.

Hypothesized Biological Activities and Screening Strategy

Based on the structural motifs present in 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole , we can hypothesize several potential biological activities that warrant investigation.

Structural Moiety	Associated Biological Activities	Rationale for Screening
1,2,4-Oxadiazole Core	Anticancer, Anti-inflammatory, Antimicrobial, Anticonvulsant	This is a well-established pharmacophore with a wide range of activities.[6][2][4]
2,4-Dichlorophenyl Group	Anticancer, Antimicrobial	The dichlorophenyl substitution is present in numerous approved drugs and is known to enhance cytotoxic and antimicrobial effects.
3-Nitrophenyl Group	Anticancer, Antimicrobial, Enzyme Inhibition	The nitro group is a strong electron-withdrawing group that can influence the electronic properties of the molecule, potentially enhancing its interaction with biological targets.

Given this analysis, a primary screening cascade should focus on evaluating the compound's potential as an anticancer, antimicrobial, and anti-inflammatory agent. The following sections provide detailed protocols for these initial assays.

Protocol 1: In Vitro Anticancer Activity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes can, under defined conditions, reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color. This assay is a standard initial screening method for cytotoxic compounds.

Workflow for MTT Assay

Caption: Workflow of the MTT assay for cytotoxicity screening.

Step-by-Step Protocol

• Cell Culture: Culture a panel of human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer) in appropriate media supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin, at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Harvest cells in their logarithmic growth phase and seed them into a 96-well microtiter plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole in DMSO (e.g., 10 mM). Prepare serial dilutions in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Treatment: Remove the old medium from the wells and add 100 µL of the prepared compound dilutions. Incubate the plate for another 48 to 72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability using the formula: % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100 Plot the percentage of viability against the compound concentration and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Data Presentation

Cell Line	Compound IC50 (µM)	Positive Control (Doxorubicin) IC50 (µM)
MCF-7 (Breast)	Experimental Value	Known Value
A549 (Lung)	Experimental Value	Known Value
HCT116 (Colon)	Experimental Value	Known Value

Protocol 2: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent. The MIC is the lowest concentration of the agent that prevents the visible growth of a microorganism.

Workflow for MIC Determination

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Step-by-Step Protocol

• Microorganism Strains: Use a panel of clinically relevant bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and fungal strains (e.g., Candida albicans, Aspergillus niger).

• Inoculum Preparation: Prepare a standardized inoculum of each microorganism in a suitable broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to a final concentration of approximately 5 x 10^5 CFU/mL.

• Compound Dilution: In a 96-well plate, prepare two-fold serial dilutions of the test compound in the appropriate broth. The concentration range can typically be from 256 µg/mL down to 0.5 µg/mL. Include a growth control (no compound) and a sterility control (no inoculum).

• Inoculation: Add the standardized inoculum to each well containing the compound dilutions.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth). A viability indicator like resazurin can also be used for a colorimetric readout.

• Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) (Optional): To determine if the compound is cidal or static, an aliquot from the wells with no visible growth can be subcultured onto agar plates. The MBC/MFC is the lowest concentration that results in no growth on the subculture.

Data Presentation

Microorganism	Strain	MIC (µg/mL)	Positive Control MIC (µg/mL)
Bacteria	S. aureus (ATCC 29213)	Experimental Value	Ciprofloxacin
Bacteria	E. coli (ATCC 25922)	Experimental Value	Ciprofloxacin
Fungi	C. albicans (ATCC 90028)	Experimental Value	Fluconazole

Protocol 3: In Vitro Anti-inflammatory Activity (COX-1/COX-2 Inhibition Assay)

Cyclooxygenase (COX) enzymes are key enzymes in the inflammatory pathway, responsible for the conversion of arachidonic acid to prostaglandins. Differentiating between inhibition of the constitutive isoform (COX-1) and the inducible isoform (COX-2) is crucial for identifying selective anti-inflammatory agents with potentially fewer side effects.

Workflow for COX Inhibition Assay

Caption: Workflow for the in vitro COX enzyme inhibition assay.

Step-by-Step Protocol

This protocol is based on a commercially available COX inhibitor screening assay kit.

• Reagent Preparation: Prepare all reagents as per the kit's instructions. This typically includes assay buffer, heme, COX-1 and COX-2 enzymes, and arachidonic acid substrate.

• Compound Addition: Add the test compound at various concentrations to the wells of a 96-well plate. Include a vehicle control and a known COX inhibitor (e.g., celecoxib for COX-2, SC-560 for COX-1) as a positive control.

• Enzyme Addition: Add either the COX-1 or COX-2 enzyme to the appropriate wells.

• Pre-incubation: Incubate the plate for a short period (e.g., 10 minutes) at room temperature to allow the compound to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Incubation: Incubate for a specified time (e.g., 2 minutes) to allow for the production of prostaglandin G2 (PGG2).

• Detection: Stop the reaction and measure the amount of prostaglandin produced using the detection method provided in the kit (often a colorimetric measurement of the peroxidase activity of COX).

• Data Analysis: Calculate the percentage of COX inhibition for each concentration of the test compound. Determine the IC50 values for both COX-1 and COX-2 and calculate the selectivity index (COX-1 IC50 / COX-2 IC50).

Data Presentation

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Test Compound	Experimental Value	Experimental Value	Calculated Value
Celecoxib (Control)	Known Value	Known Value	Known Value

Conclusion and Future Directions

The protocols outlined in these application notes provide a robust starting point for characterizing the medicinal chemistry potential of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole . Positive results in any of these primary screens would justify further investigation. For instance, a potent and selective anticancer activity would lead to mechanism of action studies, such as cell cycle analysis, apoptosis assays, and target identification. Promising antimicrobial activity would warrant testing against a broader panel of resistant strains and in vivo efficacy studies. Similarly, significant anti-inflammatory activity would necessitate further profiling and in vivo models of inflammation. This systematic approach will enable a thorough evaluation of this novel compound and its potential for development as a therapeutic agent.

References

• Kosior, N., Szałkowska, K., & Woliński, J. (2020). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. Pharmaceuticals (Basel, Switzerland), 13(6), 111. [Link][6][2]

• Pace, A., & Buscemi, S. (2019). Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. Arkivoc, 2019(1), 376-399. [Link][1]

• Siddiqui, S., & Alam, M. S. (2020). Synthesis of 1,2,4-oxadiazole derivatives: anticancer and 3D QSAR studies. Journal of the Iranian Chemical Society, 17(10), 2639-2653. [Link][8]

• El-Sayed, M. A. A., Abdel-Aziz, M., & Abdel-Hafez, A. A. M. (2024). New 1,2,4-oxadiazole derivatives as potential multifunctional agents for the treatment of Alzheimer's disease: design, synthesis, and biological evaluation. Journal of the Iranian Chemical Society, 1-22. [Link][9]

• Fun, H. K., Isloor, A. M., & Shetty, P. (2010). 5-(2,4-Dichlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole. Acta Crystallographica Section E: Structure Reports Online, 66(6), o1196. [Link][10]

• Luczynski, M., & Kudelko, A. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Molecules (Basel, Switzerland), 27(20), 6969. [Link][3]

• Sharma, R., Kumar, N., & Yadav, R. (2015). 1,3,4- Oxadiazole, A Complete Review on Biological Activities of Newly Synthesized Derivatives. Research & Reviews: Journal of Chemistry, 4(2). [Link][11]

• Kumar, A., & Kumar, S. (2015). Synthetic Procedures and Pharmacological Activities of 1,2,4-Oxadiazoles-A Review. International Journal of Pharmacy and Pharmaceutical Sciences, 7(9), 20-29. [Link][7]

• Sharma, N., & Singh, R. (2025). Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities. Indian Journal of Pharmaceutical Education and Research, 59(1s). [Link][5]

• Bora, R. O., Dar, B., Pradhan, V., & Farooqui, M. (2014).[2]-oxadiazoles: synthesis and biological applications. Mini reviews in medicinal chemistry, 14(4), 355–369. [Link][4]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Welcome to the technical support guide for the synthesis of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. This document provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during this specific synthesis. The guidance is structured to address issues from precursor preparation to final product purification, ensuring a comprehensive resource for your experimental needs.

Overview of the Synthesis

The most common and reliable method for synthesizing 3,5-disubstituted 1,2,4-oxadiazoles is the coupling of an amidoxime with an acylating agent, followed by cyclodehydration.[1] For the target molecule, this involves a two-step process: the acylation of 3-nitrobenzamidoxime with 2,4-dichlorobenzoyl chloride to form an O-acylamidoxime intermediate, which is then cyclized, often with thermal promotion, to yield the final 1,2,4-oxadiazole product.

Both the 3-nitrophenyl and 2,4-dichlorophenyl groups are strongly electron-withdrawing, which significantly influences the reactivity of the precursors and the stability of the intermediates. These electronic effects are a primary source of the challenges addressed in this guide.

Synthetic Workflow Diagram

Caption: General workflow for the synthesis of the target 1,2,4-oxadiazole.

Frequently Asked Questions (FAQs)

Q1: My overall yield is very low. What is the most critical step to optimize?

A: The cyclization of the O-acylamidoxime intermediate (Step 3) is often the lowest-yielding step. This intramolecular cyclodehydration can be sensitive to temperature and reaction time.[1] Prolonged heating can lead to decomposition, especially with the electron-withdrawing nitro group present. Optimization of the heating profile (temperature and duration) or exploring alternative cyclization catalysts like tetrabutylammonium fluoride (TBAF) in an aprotic solvent may improve yields.[2]

Q2: I am not observing any formation of the O-acylamidoxime intermediate in Step 2. What could be wrong?

A: This issue typically points to three main causes:

• Reagent Purity: Ensure the 3-nitrobenzamidoxime is pure and dry. Amidoximes can be unstable and degrade upon storage.[1] Also, verify the quality of the 2,4-dichlorobenzoyl chloride; it should be free of hydrochloric acid.

• Reaction Conditions: The reaction must be anhydrous. Any moisture will hydrolyze the highly reactive 2,4-dichlorobenzoyl chloride.

• Base Selection: A non-nucleophilic base like pyridine or diisopropylethylamine (DIEA) is crucial to scavenge the HCl byproduct without competing with the amidoxime as a nucleophile.[3]

Q3: What are the most common side products I should expect?

A: Common side products include unreacted starting materials, the uncyclized O-acylamidoxime intermediate, and potential decomposition products from the amidoxime.[1] Additionally, thermal rearrangements like the Boulton-Katritzky rearrangement can sometimes occur under harsh heating conditions, leading to isomeric heterocycles, though this is less common for this specific reaction class.[4]

Q4: How do the electron-withdrawing groups on both aromatic rings affect the synthesis?

A: The electronic properties of these substituents are highly impactful:

• The 3-nitro group on the benzamidoxime reduces the nucleophilicity of the amino group, potentially slowing the initial acylation step.

• The 2,4-dichloro groups on the benzoyl chloride increase the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack. This can be beneficial but also increases its sensitivity to hydrolysis.

• Both groups can influence the stability of the final product and intermediates, sometimes making them more prone to decomposition under harsh conditions.[1]

In-Depth Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving issues at each stage of the synthesis.

Stage 1: Synthesis of 3-Nitrobenzamidoxime

The conversion of 3-nitrobenzonitrile to 3-nitrobenzamidoxime is the foundational step.

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Incomplete reaction. 2. Degradation of hydroxylamine. 3. Poor quality of 3-nitrobenzonitrile.	1. Extend Reaction Time/Increase Temperature: Monitor the reaction by TLC. Some protocols require reflux for over 20 hours.[5] 2. Use Fresh Hydroxylamine: Use freshly prepared hydroxylamine solution or high-purity commercial grade. 3. Verify Starting Material: Check the purity of the nitrile via melting point or spectroscopy.
Product is Oily or Difficult to Crystallize	Presence of impurities or unreacted starting material.	Purification Strategy: Wash the crude product thoroughly with cold water to remove inorganic salts. If it remains oily, attempt to triturate with a non-polar solvent like hexanes or attempt recrystallization from an ethanol/water mixture.

Stage 2: Acylation of 3-Nitrobenzamidoxime

This step forms the key O-acylamidoxime intermediate. A known procedure for a similar compound involves heating the acyl chloride and amidoxime in pyridine.[6]

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Reaction is Sluggish or Incomplete (TLC shows starting material)	1. Insufficiently activated acyl chloride. 2. Reduced nucleophilicity of the amidoxime due to the nitro group. 3. Inadequate base.	1. In-situ Acyl Chloride Formation: Consider converting 2,4-dichlorobenzoic acid to the acid chloride in-situ using thionyl chloride or oxalyl chloride just before adding the amidoxime.[7] 2. Increase Temperature: Gently warm the reaction mixture (e.g., to 40-50 °C) to increase the reaction rate, but monitor carefully for side product formation. 3. Base & Solvent: Ensure the pyridine is dry and used in sufficient excess to act as both base and solvent.
Multiple Spots on TLC, Low Yield of Desired Intermediate	1. Hydrolysis of 2,4-dichlorobenzoyl chloride. 2. N-acylation competing with O-acylation. 3. Decomposition of the amidoxime.	1. Strict Anhydrous Conditions: Dry all glassware and use anhydrous solvents. Perform the reaction under an inert atmosphere (N₂ or Ar). 2. Control Temperature: Add the acyl chloride solution dropwise to the amidoxime solution at a low temperature (e.g., 0 °C) to favor the kinetically preferred O-acylation. 3. Check Amidoxime Purity: Impure amidoxime is more prone to decomposition.

Stage 3: Cyclization and Purification

This final step involves the intramolecular dehydration of the intermediate to form the 1,2,4-oxadiazole ring.

Troubleshooting Decision Tree

Caption: Troubleshooting logic for the final cyclization and purification step.

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Cyclization	1. Insufficient thermal energy. 2. Short reaction time.	1. Increase Temperature/Time: A typical procedure involves heating in pyridine at reflux (114-115 °C) for 1.5-2 hours.[6] If incomplete, cautiously extend the reflux time while monitoring by TLC. 2. Solvent Choice: Higher boiling point solvents like toluene or xylene can be used, but may require a base catalyst.
Significant Decomposition (Dark Tar-like Mixture)	1. Reaction temperature is too high. 2. Extended heating time. 3. The nitro-substituted intermediate is thermally sensitive.	1. Reduce Temperature: Find the minimum temperature required for cyclization. 2. Microwave Synthesis: Explore microwave-assisted synthesis, which can often promote cyclization at lower bulk temperatures and in shorter times.[8] 3. Base-Catalyzed Room Temp Cyclization: The use of a strong, non-nucleophilic base like tetrabutylammonium fluoride (TBAF) in THF can catalyze the cyclization at room temperature, avoiding thermal decomposition.[2]
Difficulty Purifying Final Product	The product co-elutes with impurities or is difficult to recrystallize.	1. Recrystallization: The final product of a similar synthesis was recrystallized from dichloromethane.[6] Also try ethanol, acetonitrile, or ethyl acetate/hexane mixtures. 2. Column Chromatography: Use a silica gel column with a gradient elution system, starting with a non-polar solvent (e.g., hexanes) and gradually increasing the polarity with ethyl acetate.

Detailed Protocols

Protocol 1: Synthesis of N'-hydroxy-3-nitrobenzamidine

(Adapted from similar preparations[5])

• To a solution of 3-nitrobenzonitrile (1 eq.) in a 10:1 mixture of ethanol and water, add hydroxylamine hydrochloride (1 eq.) and potassium carbonate (0.5 eq.).

• Reflux the mixture for 20-24 hours, monitoring the consumption of the starting nitrile by TLC.

• After cooling to room temperature, reduce the volume of ethanol via rotary evaporation.

• Dilute the remaining solution with cold water to precipitate the product.

• Collect the solid product by vacuum filtration, wash thoroughly with water, and dry under vacuum.

• Expected Outcome: A pale yellow solid. Verify identity using ¹H NMR and melting point.

Protocol 2: Synthesis and Cyclization of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

(Based on the synthesis of the 4-nitrophenyl analogue[6])

• In a round-bottom flask fitted with a reflux condenser and dried under inert atmosphere, dissolve N'-hydroxy-3-nitrobenzamidine (1 eq.) in anhydrous pyridine (approx. 10-15 mL per gram of amidoxime).

• To this solution, add 2,4-dichlorobenzoyl chloride (1 eq.) dropwise.

• Heat the reaction mixture to reflux (approx. 114-115 °C) for 1.5-2 hours. Monitor the reaction progress by TLC, observing the disappearance of the intermediate and the formation of the product spot.

• After completion, cool the mixture to room temperature and concentrate under vacuum to remove the pyridine.

• Dissolve the residue in a suitable organic solvent like ethyl acetate or dichloromethane.

• Wash the organic layer sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude product.

• Purification: Purify the solid residue by column chromatography (silica gel) or recrystallization from dichloromethane.

• Expected Outcome: A crystalline solid. Characterize by ¹H NMR, ¹³C NMR, mass spectrometry, and melting point.

References

• BenchChem. (n.d.). Troubleshooting low yields in the cyclization to form the 1,2,4-oxadiazole ring.

• Postnikov, P., et al. (2021). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. Molecules, 26(21), 6649. Available at: [Link]

• Kumar, R., et al. (2018). Synthetic Procedures and Pharmacological Activities of 1,2,4-Oxadiazoles-A Review. International Journal of Pharmaceutical Sciences and Research, 9(9), 3598-3610.
• BenchChem. (n.d.). Performance Benchmark: 3-Nitrobenzaldoxime in Nitrile Synthesis and Beckmann Rearrangement.
• Pace, A., et al. (2012). Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. Current Organic Chemistry, 16(4), 376-397.

• Chandrakantha, B., et al. (2010). 5-(2,4-Dichlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole. Acta Crystallographica Section E: Structure Reports Online, 66(7), o1196. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-oxadiazoles.
• Kumar, R., et al. (2023). Insights into adopted synthetic approaches for 1,2,4-oxadiazoles: A review. Results in Chemistry, 6, 101032.
• ChemicalBook. (n.d.). 3-NITRO-THIOBENZAMIDE synthesis.

• Głowacka, I. E., et al. (2020). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. Molecules, 25(22), 5433. Available at: [Link]

• Clitherow, J. W., et al. (1996). (1,2,4-Oxadiazol-5-yl)methyl- and (1,2,4-oxadiazol-3-yl)methyl-1-azabicyclo[3.2.1]octanes as selective agonists at human muscarinic m1 receptors. Journal of Medicinal Chemistry, 39(12), 2354-2364.

• Singh, P., et al. (2022). A review on synthetic account of 1,2,4-oxadiazoles as anti-infective agents. Future Journal of Pharmaceutical Sciences, 8(1), 5. Available at: [Link]

• Brain, C. T., & Paul, J. M. (2004). Rapid and Efficient Synthesis of 1,2,4-Oxadiazoles Utilizing Polymer-Supported Reagents under Microwave Heating. Organic Letters, 6(15), 2575–2578. Available at: [Link]

• de Candia, M., et al. (2007). Recent developments in the chemistry and in the biological applications of amidoximes. Current Medicinal Chemistry, 14(11), 1239-1262. Available at: [Link]

• PrepChem. (n.d.). Synthesis of a. p-Nitrobenzamidoxime.
• Pace, A., et al. (2012). Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. University of Palermo Institutional Research Archive.
• Sharma, S., et al. (2023). Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities. International Journal of Pharmaceutical Sciences Review and Research, 82(2), 158-173.

• Kayukova, L. A. (2005). Synthesis of 1,2,4-Oxadiazoles (A Review). Pharmaceutical Chemistry Journal, 39(8), 433-444. Available at: [Link]

• Singh, S., & Prajapati, S. M. (2021). SYNTHESIS OF DIFFERENT OXADIAZOLES: A CRITICAL REVIEW. International Journal of Pharmaceutical Sciences and Medicine, 6(5), 1-15.

• Sidneva, E. A., et al. (2022). Unusual Formation of 1,2,4-Oxadiazine Core in Reaction of Amidoximes with Maleic or Fumaric Esters. Molecules, 27(21), 7542. Available at: [Link]

• Zarubaev, V. V., et al. (2022). Novel O-acylated amidoximes and substituted 1,2,4-oxadiazoles synthesised from (+)-ketopinic acid possessing potent virus-inhibiting activity against phylogenetically distinct influenza A viruses. Bioorganic Chemistry, 118, 105476. Available at: [Link]

• Reddy, P. S., et al. (2013). Process for the preparation of 4-iodo-3-nitrobenzamide. U.S.
• Gore, R. P., et al. (2011). A review on various aspects of N-acylation reaction. Der Pharma Chemica, 3(3), 409-421.
• Ishii, Y., et al. (2001). Process for producing benzamidoximes. U.S.

• Wallace, O. B., et al. (2008). Preparation of 2-Aryl-Indole-4-Carboxylic Amides. Organic Syntheses, 85, 1-11. Available at: [Link]

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• 6. 5-(2,4-Dichloro­phen­yl)-3-(4-nitro­phen­yl)-1,2,4-oxadiazole - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Welcome to the dedicated technical guide for the purification of crude 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. This resource is designed for researchers, medicinal chemists, and process development scientists who are handling this and structurally similar heterocyclic compounds. The synthesis of 1,2,4-oxadiazoles, while versatile, often results in crude products containing starting materials, intermediates, and side-products that necessitate robust purification strategies.[1] This guide provides troubleshooting advice and detailed protocols to help you achieve high purity for your downstream applications.

Part 1: Frequently Asked Questions & Initial Troubleshooting

This section addresses the most common initial challenges encountered after the synthesis of the target compound.

Q1: My initial reaction work-up yielded a crude solid. How can I quickly assess its purity and identify the main components?

A: A preliminary purity assessment is crucial before committing to a large-scale purification method.

• Thin-Layer Chromatography (TLC): This is the most effective initial step. Spot your crude material on a silica gel TLC plate and develop it using a solvent system of intermediate polarity. A good starting point is a mixture of hexane and ethyl acetate (e.g., 70:30 v/v).[2]

  • Interpretation: A single spot suggests relatively high purity. Multiple spots indicate the presence of impurities. Streaking or tailing can suggest the compound is interacting strongly with the silica, which might require adding a small amount of a modifier to the mobile phase.[2]

• Crude Melting Point: Determine the melting point range of your crude solid. A sharp melting point close to the literature value (if available) indicates high purity. A broad melting range (e.g., >5°C) is a classic sign of impurities.

• Proton NMR (¹H NMR): If available, a quick ¹H NMR spectrum of the crude product can be highly informative. The presence of signals that do not correspond to the product structure will give you an idea of the quantity and nature of the impurities.

Q2: What are the most probable impurities I should expect in my crude 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole?

A: The impurities are almost always related to the synthetic route. The most common synthesis involves the cyclization of an N'-hydroxy-3-nitrobenzamidine with 2,4-dichlorobenzoyl chloride, often in the presence of a base like pyridine.[3][4]

• Unreacted Starting Materials: Residual N'-hydroxy-3-nitrobenzamidine or 2,4-dichlorobenzoic acid (from hydrolysis of the acyl chloride) are common.

• O-Acylated Intermediate: The intermediate formed before the final ring-closing dehydration step can persist if the reaction did not go to completion.

• Residual Solvent/Base: Pyridine, if used as the solvent or base, can be difficult to remove and may be present in the crude product.

• Side-Products: Depending on the reaction conditions, small amounts of other isomers or decomposition products may form.

Q3: My purified product is a persistent yellow or brownish color, but I expect a white or off-white solid. How can I decolorize it?

A: Colored impurities are common in aromatic nitro compounds.

• Activated Charcoal Treatment: The most common method is to use activated charcoal during recrystallization.[2] After dissolving your crude product in the minimum amount of hot solvent, add a small amount of activated charcoal (typically 1-2% of the solute's weight). Keep the solution hot for a few minutes and then perform a hot filtration through a pre-heated funnel to remove the charcoal.[2] Caution: Using too much charcoal can lead to significant product loss due to adsorption.

• Column Chromatography: If recrystallization fails, column chromatography is very effective at separating colored impurities, which are often highly polar and will adhere strongly to the silica gel.

Part 2: Advanced Troubleshooting Guide

This section tackles specific problems encountered during the primary purification techniques.

Recrystallization Issues

Q4: I attempted recrystallization, but my product "oiled out" instead of forming crystals. What should I do?

A: "Oiling out" occurs when the solute comes out of solution as a liquid phase rather than a solid crystal lattice. This typically happens when the solution is supersaturated at a temperature above the solute's melting point.

• Probable Causes:

  • The boiling point of the chosen solvent is too high.

  • The solution was cooled too rapidly.

  • The presence of impurities is depressing the melting point of your compound.

• Solutions & Rationale:

  • Add More Solvent: Re-heat the mixture until the oil fully redissolves. Slowly add more hot solvent until the solution is just below its saturation point. This lowers the saturation temperature.

  • Slow Cooling: Allow the flask to cool very slowly to room temperature (e.g., by placing it in a large, insulated container). Do not place it directly in an ice bath. Slow cooling is critical for the formation of an ordered crystal lattice.

  • Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the solvent-air interface. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.

  • Change Solvents: If the problem persists, switch to a lower-boiling point solvent or use a co-solvent system (e.g., ethanol/water, dichloromethane/hexane).

Column Chromatography Issues

Q5: I'm running a silica gel column, but the separation between my product and a key impurity is very poor (ΔRf < 0.1). How can I improve the resolution?

A: Poor separation is a common challenge that requires systematic optimization of your chromatographic conditions.

• Probable Causes:

  • The mobile phase polarity is not optimal. It may be too high (eluting everything quickly) or too low (causing broad, slow-moving bands).

  • The chosen solvent system has poor selectivity for your compound and the impurity.

• Solutions & Rationale:

  • Optimize Mobile Phase Polarity: The goal is to achieve an Rf value for your target compound of ~0.3 on TLC. Systematically test different ratios of your solvent system (e.g., Hexane:EtOAc from 9:1 to 1:1) to find the optimal polarity.[2]

  • Change Solvent Selectivity: If adjusting polarity doesn't work, the components of your mobile phase may not be interacting differently enough with the product and impurity. Replace one of the solvents. For example, if you are using Hexane/Ethyl Acetate, try substituting Dichloromethane (DCM) or Toluene for Hexane, or Acetone for Ethyl Acetate. This changes the nature of the solvent-solute interactions.

  • Consider an Alternative Stationary Phase: While silica gel is standard, for challenging separations, consider using alumina or a bonded phase like amino-silica, which can offer different selectivity, especially for polar compounds.[2]

Part 3: Detailed Purification Protocols

Protocol 1: Recrystallization from Ethanol

This protocol is a good first choice for purifying multi-gram quantities of the crude product if it is at least 85-90% pure.

• Solvent Selection: Place a small amount of your crude solid in a test tube and add a few drops of ethanol. If it dissolves immediately at room temperature, ethanol is too good a solvent. If it doesn't dissolve at room temperature but dissolves upon gentle heating, it is a promising candidate.

• Dissolution: In an Erlenmeyer flask, add the crude 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. Add the minimum amount of ethanol required to dissolve the solid at its boiling point. Stir continuously.

• Decolorization (Optional): If the solution is highly colored, remove it from the heat, allow it to cool slightly, and add a small spatula tip of activated charcoal. Reheat the mixture to boiling for 2-3 minutes.[2]

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-warmed flask. This step removes insoluble impurities (and charcoal, if used). Pre-heating prevents the product from crystallizing prematurely in the funnel.[2]

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any residual soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent. Characterize the final product by melting point and TLC.

Protocol 2: Flash Column Chromatography

This is the preferred method for separating mixtures with multiple components or when recrystallization fails.

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard, cost-effective, and suitable for a wide range of polarities.[5]
Mobile Phase	Hexane/Ethyl Acetate Gradient	Start with a low polarity (e.g., 95:5 Hexane:EtOAc) and gradually increase the polarity. This provides good separation for moderately polar compounds.
Column Loading	Dry Loading	Adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting free-flowing powder to the top of the column. This leads to sharper bands and better separation than wet loading.

Step-by-Step Procedure:

• TLC Analysis: Determine the optimal eluent system using TLC as described in Q5.

• Column Packing: Pack a glass column with silica gel slurried in the initial, low-polarity mobile phase (e.g., 95:5 Hexane:EtOAc). Ensure there are no air bubbles or cracks.

• Sample Loading: Dissolve your crude product in a minimal amount of a volatile solvent (like DCM or acetone), add a small amount of silica gel, and evaporate the solvent to create a dry powder. Carefully layer this powder on top of the packed column.

• Elution: Begin eluting the column with the low-polarity mobile phase. Collect fractions and monitor them by TLC. Gradually increase the polarity of the mobile phase to elute your target compound.

• Fraction Analysis: Spot each collected fraction on a TLC plate. Combine the fractions that contain the pure product.

• Solvent Removal: Evaporate the solvent from the combined pure fractions using a rotary evaporator to yield the purified solid.

Protocol 3: Preparative HPLC (High-Purity Applications)

When purity above 99% is required for applications like drug development, preparative HPLC is the ultimate solution.[6][7] It offers the highest resolution but handles smaller quantities per run.

• Method Development: First, develop a separation method on an analytical HPLC system.[8]

  • Column: A C18 reversed-phase column is a standard choice for small molecules.[8]

  • Mobile Phase: Screen mobile phases like acetonitrile/water or methanol/water. The use of buffers or modifiers (e.g., formic acid or TFA) may be necessary to improve peak shape.

  • Detection: Use a UV detector set to a wavelength where the compound absorbs strongly.

• Scale-Up: Once an effective analytical separation is achieved, scale the method to a preparative system.[8] This involves using a larger column with the same stationary phase and adjusting the flow rate and injection volume accordingly.

• Loading Study: Determine the maximum amount of sample you can inject without losing resolution. This is done by making injections of increasing concentration until the target peak begins to merge with impurities.[8]

• Purification Run: Perform multiple injections to process the entire batch of material. The system's fraction collector will automatically isolate the peak corresponding to your pure compound.[8]

• Post-Purification: Combine the pure fractions, confirm purity using analytical HPLC, and remove the mobile phase solvents (often by lyophilization or rotary evaporation) to obtain the final, high-purity product.

Part 4: Visualization of Workflows

Purification Decision Workflow

The following diagram outlines the logical steps for choosing the appropriate purification technique based on an initial assessment of the crude product.

Caption: Decision tree for selecting a purification method.

Flash Chromatography Workflow

This diagram details the sequential steps involved in performing a successful flash column chromatography purification.

Caption: Step-by-step workflow for flash chromatography.

References

• BenchChem. (n.d.). Purification techniques for 4,4'-(1,3,4-Oxadiazole-2,5-diyl)dianiline.
• Waters Corporation. (n.d.). Preparative HPLC Columns | Laboratory-Scale HPLC Purification.
• Supelco. (n.d.). Preparative HPLC products for Pharmaceutical Development and Production.
• Agilent Technologies. (n.d.). Scaling Small Molecule Purification Methods for HPLC.
• Thermo Fisher Scientific. (2019, July 11). Prep LC 101: Scaling up with Preparative HPLC.
• Agilent Technologies. (n.d.). Application Compendium Solutions for Preparative HPLC.
• The Royal Society of Chemistry. (2005). Supplementary Material (ESI) for Chemical Communications.
• Fun, H. K., et al. (2010). 5-(2,4-Dichlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole. National Institutes of Health.
• Sahu, N., & Arif, R. (2024). Different Method for the Production of Oxadiazole Compounds. International Journal of Chemical Engineering and Processing, 10(1), 20-26.
• Fun, H. K., et al. (2010). 3-(2,4-Dichlorophenyl)-5-phenyl-1,2,4-oxadiazole. National Institutes of Health.
• CrystEngComm. (2023). Crystal engineering with 1,3,4-oxadiazole derivatives: on the importance of CH⋯N and CH⋯π interactions. Royal Society of Chemistry.
• Arkat USA. (n.d.). Synthesis of liquid crystals materials derived from oxadiazole, isoxazole and tetrazole heterocycles.
• Fun, H. K., et al. (2010). 5-(2,4-Dichlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole. IUCr Journals.
• Sci-Hub. (2010). 5-(2,4-Dichlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole.
• Pawełczak, M., et al. (2020). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. Pharmaceuticals, 13(6), 111.
• Efimova, J. A., et al. (2022). 3-(3,4-Dichlorophenyl)-5-(1H-indol-5-yl)-1,2,4-oxadiazole. MDPI.
• Sharma, et al. (2025). Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities. Indian Journal of Pharmaceutical Education and Research, 59(1).
• de Oliveira, R. B., et al. (2022). A Novel Protocol for the Synthesis of 1,2,4-Oxadiazoles Active against Trypanosomatids and Drug-Resistant Leukemia Cell Lines. Molecules, 27(23), 8344.

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• 4. 3-(2,4-Dichloro­phen­yl)-5-phenyl-1,2,4-oxadiazole - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Prep LC 101: Scaling up with Preparative HPLC [thermofisher.com]
• 8. agilent.com [agilent.com]

Technical Support Center: Synthesis of 3,5-Disubstituted 1,2,4-Oxadiazoles

Welcome to the technical support center for the synthesis of 3,5-disubstituted 1,2,4-oxadiazoles. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of this important heterocyclic scaffold. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to help you optimize your reactions and achieve higher yields and purity.

Introduction: The Importance and Synthesis of 1,2,4-Oxadiazoles

The 1,2,4-oxadiazole ring is a privileged scaffold in medicinal chemistry, often utilized as a bioisostere for amide and ester functional groups.[1] Its metabolic stability and ability to participate in hydrogen bonding have made it a key component in a wide range of therapeutic agents.[2] The most common and versatile method for the synthesis of 3,5-disubstituted 1,2,4-oxadiazoles is the coupling of an amidoxime with a carboxylic acid, followed by a cyclodehydration step. This process, while conceptually straightforward, is often plagued by side reactions that can significantly impact the yield and purity of the desired product.

This guide will address the most frequently encountered side reactions, providing you with the knowledge and tools to troubleshoot and optimize your synthetic protocols.

Main Reaction Pathway

The desired transformation proceeds through the formation of an O-acyl amidoxime intermediate, which then undergoes cyclodehydration to yield the 3,5-disubstituted 1,2,4-oxadiazole.

Caption: General reaction scheme for the synthesis of 3,5-disubstituted 1,2,4-oxadiazoles.

Troubleshooting Guide: Common Side Reactions

This section is dedicated to identifying and resolving the most common side reactions encountered during the synthesis of 3,5-disubstituted 1,2,4-oxadiazoles.

Issue 1: Low or No Yield of the Desired 1,2,4-Oxadiazole

Q1: My reaction is not producing the expected 1,2,4-oxadiazole, or the yield is very low. What are the likely causes?

A1: Low or no yield is a common issue, often stemming from the inefficient cyclodehydration of the O-acyl amidoxime intermediate.[1] This is the most challenging step in the synthesis. Other potential causes include the cleavage of the O-acyl amidoxime intermediate or the presence of incompatible functional groups.

Troubleshooting Steps:

• Confirm the Formation of the O-Acyl Amidoxime Intermediate: Before proceeding to the cyclodehydration step, it is crucial to verify the formation of the O-acyl amidoxime intermediate. This can be done by taking a small aliquot of the reaction mixture after the coupling step and analyzing it by LC-MS or ¹H NMR.

• Optimize Cyclodehydration Conditions:

  • Thermal Cyclodehydration: If you are using thermal conditions, ensure the temperature is high enough. Refluxing in a high-boiling solvent like toluene or xylene is often necessary.[1]

  • Base-Mediated Cyclodehydration: For base-mediated cyclization, the choice of base is critical. Strong, non-nucleophilic bases are preferred. Tetrabutylammonium fluoride (TBAF) in anhydrous THF is a common and effective choice.[1] Superbase systems like NaOH/DMSO or KOH/DMSO can also promote cyclization at room temperature.[1]

  • Microwave Irradiation: Microwave-assisted synthesis can significantly reduce reaction times and improve yields by efficiently promoting the cyclodehydration of the O-acyl amidoxime.[3]

• Check for Incompatible Functional Groups: The presence of unprotected hydroxyl (-OH) or amino (-NH2) groups on the carboxylic acid can inhibit the formation of the desired product.[2] Consider protecting these functional groups before the coupling reaction.

Issue 2: Presence of a Major Side Product with a Mass Corresponding to the Hydrolyzed O-Acyl Amidoxime

Q2: I am observing a significant amount of a byproduct that corresponds to the hydrolyzed O-acyl amidoxime. How can I prevent this?

A2: The cleavage of the O-acyl amidoxime intermediate back to the starting amidoxime and carboxylic acid is a common side reaction, particularly in the presence of water or protic solvents, or under prolonged heating.[1][4]

Mitigation Strategies:

• Anhydrous Conditions: Ensure that all reagents and solvents are rigorously dried before use. The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon).

• Minimize Reaction Time and Temperature: For the cyclodehydration step, use the minimum time and temperature required for the reaction to go to completion. Monitor the reaction progress closely by TLC or LC-MS.

• Choice of Base: If using a base for cyclization, opt for a non-nucleophilic base to avoid promoting hydrolysis.

Caption: Hydrolysis of the O-acyl amidoxime intermediate.

Issue 3: Identification of an Isomeric Side Product

Q3: My analytical data suggests the formation of an isomer of my target 1,2,4-oxadiazole. What could be happening?

A3: The most likely cause is a Boulton-Katritzky Rearrangement (BKR) of your 3,5-disubstituted 1,2,4-oxadiazole product.[1] This rearrangement is particularly common for derivatives with a saturated side chain and can be triggered by heat, acid, or even moisture.[1][5]

Mechanism of the Boulton-Katritzky Rearrangement:

The BKR is a thermal or acid-catalyzed rearrangement that involves the intramolecular cyclization of a side chain onto the N-2 position of the 1,2,4-oxadiazole ring, leading to the formation of a new heterocyclic system.

Caption: The Boulton-Katritzky Rearrangement of a 1,2,4-oxadiazole.

Prevention of the Boulton-Katritzky Rearrangement:

• Neutral and Anhydrous Conditions: Use neutral and anhydrous conditions for your work-up and purification steps. Avoid acidic work-ups if you observe this side product.[1]

• Careful Purification: Be mindful of the conditions used during purification. Prolonged exposure to silica gel (which can be acidic) or heating during solvent evaporation can promote the rearrangement.

• Proper Storage: Store the final compound in a dry environment to prevent moisture-induced rearrangement over time.

Experimental Protocols

Here we provide detailed, step-by-step methodologies for the synthesis of 3,5-disubstituted 1,2,4-oxadiazoles using common coupling reagents.

Protocol 1: One-Pot Synthesis using Carbonyldiimidazole (CDI)

This protocol is adapted from a procedure for the parallel synthesis of 1,2,4-oxadiazoles.[1]

Materials:

• Amidoxime (1.0 eq)

• Carboxylic acid (1.0 eq)

• 1,1'-Carbonyldiimidazole (CDI) (2.2 eq)

• Anhydrous DMF

• Anhydrous Toluene

Procedure:

• To a solution of the carboxylic acid (1.0 eq) in anhydrous DMF, add CDI (1.1 eq) and stir at room temperature for 1 hour.

• Add the amidoxime (1.0 eq) to the reaction mixture and stir for 30 minutes.

• Add another portion of CDI (1.1 eq) and continue stirring for an additional 1 hour.

• Add anhydrous toluene to the reaction mixture and heat to 110 °C for 4-6 hours, or until the reaction is complete as monitored by TLC or LC-MS.

• Cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Two-Step Synthesis with TBAF-Mediated Cyclization

This protocol is based on the mild and efficient cyclization of O-acyl amidoximes using TBAF.

Step 1: Formation of the O-Acyl Amidoxime

• Dissolve the carboxylic acid (1.0 eq) in anhydrous DCM.

• Add oxalyl chloride (1.2 eq) and a catalytic amount of DMF. Stir at room temperature for 1-2 hours until gas evolution ceases.

• In a separate flask, dissolve the amidoxime (1.0 eq) and pyridine (1.5 eq) in anhydrous DCM.

• Cool the amidoxime solution to 0 °C and slowly add the freshly prepared acyl chloride solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Wash the reaction mixture with water, 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the crude O-acyl amidoxime, which can often be used in the next step without further purification.

Step 2: TBAF-Mediated Cyclization

• Dissolve the crude O-acyl amidoxime in anhydrous THF.

• Add a 1M solution of TBAF in THF (1.1 eq) and stir at room temperature for 1-3 hours.

• Monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, quench with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Data Summary Table

Coupling Reagent	Pros	Cons	Typical Yields
EDC/HOAt	High yields, mild conditions, good for sensitive substrates.	Can be expensive, requires careful handling.	70-95%
CDI	Good for one-pot procedures, readily available.	Can sometimes lead to side products if not used carefully.	60-90%
Acyl Chlorides	Highly reactive, drives the acylation to completion.	Can be harsh, may not be suitable for sensitive substrates.	65-95%
TBAF (for cyclization)	Very mild conditions (room temperature), high yields.	Can be sensitive to moisture.	80-98%

Frequently Asked Questions (FAQs)

Q4: Can I use microwave irradiation for the synthesis of 1,2,4-oxadiazoles?

A4: Yes, microwave irradiation is a highly effective method for the synthesis of 1,2,4-oxadiazoles, particularly for the cyclodehydration step.[3] It can significantly reduce reaction times from hours to minutes and often leads to improved yields and cleaner reaction profiles.[1]

Q5: How can I purify my 3,5-disubstituted 1,2,4-oxadiazole if it is contaminated with the O-acyl amidoxime intermediate?

A5: Standard column chromatography on silica gel is usually effective for separating the 1,2,4-oxadiazole from the more polar O-acyl amidoxime intermediate. A gradient elution system, for example, starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate, should provide good separation.

Q6: Are there any specific safety precautions I should take when working with these reactions?

A6: As with any chemical synthesis, it is essential to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Some of the reagents used, such as acyl chlorides and coupling agents, can be corrosive or irritant. Always consult the Safety Data Sheet (SDS) for each reagent before use.

References

• Request PDF. (2009). A rapid and an efficient synthesis for 3,5-disubstituted 1,2,4-oxadiazoles under microwave irradiation. [Link]

• Asian Journal of Chemistry. (2014). One-Pot Synthesis of Novel 3,5-Disubstituted-1,2,4-oxadiazoles from Indazole Carboxylic Acid Esters and Amidoximes. [Link]

• Request PDF. (2017). The first one-pot ambient-temperature synthesis of 1,2,4-oxadiazoles from amidoximes and carboxylic acid esters. [Link]

• Baykov, S. V., et al. (2023). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. PubMed Central. [Link]

• Semantic Scholar. (2014). An Efficient, One-pot Synthesis of Novel 3,5-Disubstituted-1,2,4-Oxadiazoles from Long-Chain Carboxylic Acid Derivatives. [Link]

• Patel, R. P., et al. (2012). Design and Microwave-assisted Synthesis of 1,3,4-Oxadiazole Derivatives for Analgesic and Anti-inflammatory Activity. PubMed Central. [Link]

• Request PDF. (2019). A Suitable 1,2,4-Oxadiazoles Synthesis by Microwave Irradiation. [Link]

• Goodnow, R. A., Jr, et al. (2019). Multistep Synthesis of 1,2,4-Oxadiazoles via DNA-Conjugated Aryl Nitrile Substrates. PubMed Central. [Link]

• ACS Omega. (2020). A Facile Microwave-Assisted Synthesis of Oxazoles and Diastereoselective Oxazolines Using Aryl-Aldehydes, p-Toluenesulfonylmethyl Isocyanide under Controlled Basic Conditions. [Link]

• ResearchGate. (2014). Coupling reagent and base study for the synthesis of 1,2,4-oxadiazoles a-c. [Link]

• ResearchGate. (2018). Modifications to the process for the synthesis of new 1,2,4-oxadiazole analogues and the short review on synthetic methodologies. [Link]

• Pace, A., et al. (2017). Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. IRIS UniPA. [Link]

• Organic Chemistry Portal. (2022). Base-Promoted Tandem SNAr/Boulton-Katritzky Rearrangement: Access to[1][3][6]Triazolo[1,5-a]pyridines. [Link]

• PubMed Central. (2024). Microwave-Assisted Synthesis and Characterization of Novel 1,3,4-Oxadiazole Derivatives and Evaluation of In Vitro Antimycobacterial Activity. [Link]

• Głowacka, I. E., et al. (2021). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. PubMed Central. [Link]

• El-Sayed, N. N. E., et al. (2022). Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade. PubMed Central. [Link]

• MDPI. (2023). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. [Link]

• Kayukova, L. A. (2005). Synthesis of 1,2,4-oxadiazoles (a review). ResearchGate. [Link]

• Schneider, G. (n.d.). Drug Discovery Case Studies. [Link]

• PubMed Central. (2023). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. [Link]

• Meanwell, N. A. (2020). Impact of Cross-Coupling Reactions in Drug Discovery and Development. PubMed Central. [Link]

• Huang, X., et al. (Eds.). (2012). CASE STUDIES IN MODERN DRUG DISCOVERY AND DEVELOPMENT. [Link]

• Drug Design Org. (n.d.). Case Studies in ADME/Tox Predictions. [Link]

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• 3. researchgate.net [researchgate.net]
• 4. Multistep Synthesis of 1,2,4-Oxadiazoles via DNA-Conjugated Aryl Nitrile Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Base-Promoted Tandem SNAr/Boulton-Katritzky Rearrangement: Access to [1,2,4]Triazolo[1,5-a]pyridines [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions for Oxadiazole Formation

From the desk of the Senior Application Scientist

Welcome to the technical support hub dedicated to the synthesis of oxadiazoles. This guide is crafted for researchers, medicinal chemists, and drug development professionals who are navigating the intricacies of forming these vital heterocyclic scaffolds. Oxadiazoles, particularly the 1,3,4- and 1,2,4-isomers, are privileged structures in medicinal chemistry, valued as bioisosteres for amides and esters, which can enhance metabolic stability and modulate binding interactions.[1][2][3]

This document moves beyond simple protocols to provide a deeper understanding of the reaction variables. Here, you will find a structured troubleshooting guide in a question-and-answer format, detailed experimental workflows, and data-driven optimization strategies to help you overcome common hurdles and maximize the success of your syntheses.

Frequently Asked Questions & Troubleshooting Guide

This section addresses the most common challenges encountered during the synthesis of 1,3,4- and 1,2,4-oxadiazoles. The issues are organized by symptom to allow for rapid diagnosis and resolution.

Problem Area 1: Low or No Product Yield

Q1: My reaction has failed to produce any desired product. What are the first critical factors I should investigate?

A1: A complete lack of product formation typically points to a fundamental issue with one of three areas: starting material integrity, reagent activity, or insufficiently optimized reaction conditions.

• Starting Material Purity & Stability:

  • For 1,2,4-Oxadiazoles: The amidoxime starting material is notoriously unstable and can decompose upon storage.[4] It is crucial to verify its purity by ¹H NMR before use. If decomposition is suspected, resynthesize the amidoxime from the corresponding nitrile and hydroxylamine.[5]

  • For 1,3,4-Oxadiazoles: Ensure the purity of your starting carboxylic acids and hydrazides. Acid-base impurities can neutralize catalysts or bases, halting the reaction.

• Reagent Activity:

  • Dehydrating Agents: Many cyclodehydration agents (e.g., POCl₃, SOCl₂, TsCl) are sensitive to moisture. Use freshly opened bottles or properly stored reagents.[6][7]

  • Coupling Agents: For syntheses involving carboxylic acids (common for both isomers), the activity of coupling agents like EDC, CDI, or TBTU is paramount.[8][9] Ensure they are not hydrolyzed from improper storage.

• Reaction Conditions:

  • Anhydrous Conditions: Many protocols require strictly anhydrous conditions, especially when using moisture-sensitive reagents like thionyl chloride or triflic anhydride.[6][7] Ensure glassware is oven-dried and solvents are anhydrous.

  • Temperature: Some cyclizations require significant thermal energy to overcome the activation barrier, while others proceed at room temperature.[9] Re-verify the required temperature for your specific substrate and reagent combination.

Q2: My yield of 2,5-disubstituted 1,3,4-oxadiazole is consistently low. How can I improve it?

A2: Low yields in 1,3,4-oxadiazole synthesis often stem from incomplete cyclodehydration of the 1,2-diacylhydrazine intermediate or competing side reactions.[10]

• Choice of Dehydrating Agent: The effectiveness of dehydrating agents can be highly substrate-dependent. If one agent gives poor results, consider alternatives. Phosphorus oxychloride (POCl₃) is a classic and potent choice, but others may offer milder conditions or improved yields.[6][11]

• Temperature and Reaction Time: The cyclodehydration step is often the rate-limiting step and requires heating.[11] Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time. Prolonged heating can lead to decomposition, while insufficient heating results in incomplete conversion.

• Consider a One-Pot Approach: To minimize the handling and potential decomposition of the 1,2-diacylhydrazine intermediate, a one-pot synthesis can be highly effective.[8][10] This involves condensing a carboxylic acid with a hydrazide and then adding the cyclodehydrating agent in the same vessel without isolation.[8]

Table 1: Comparison of Common Dehydrating Agents for 1,3,4-Oxadiazole Synthesis

Dehydrating Agent	Typical Conditions	Advantages	Disadvantages
POCl₃	Reflux, neat or in solvent	Potent, widely used, effective for many substrates.[6][11]	Harsh, corrosive, can be difficult to remove during workup.
SOCl₂	Reflux, neat or in solvent	Effective, volatile byproduct (SO₂, HCl) is easily removed.[7]	Highly corrosive and moisture-sensitive.
P₂O₅	High temperature, often neat	Strong dehydrating power.[6][7]	Heterogeneous reaction, can be difficult to work with.
TsCl / Pyridine	Heat	Milder conditions than POCl₃.[1]	Pyridine can be difficult to remove; tosyl byproducts.
Burgess Reagent	Mild, often room temp.	Very mild conditions, suitable for sensitive substrates.[11]	Expensive.

| Microwave Irradiation | Solvent-free or in high-boiling solvent | Drastically reduced reaction times, often higher yields.[1][12] | Requires specialized equipment, optimization of power/temp needed. |

Q3: I am struggling with the synthesis of 3,5-disubstituted 1,2,4-oxadiazoles. Where should I focus my optimization efforts?

A3: The formation of 1,2,4-oxadiazoles is typically a two-stage process: (1) acylation of the amidoxime to form an O-acylamidoxime intermediate, and (2) thermal or base-mediated cyclodehydration.[4] Problems can arise at either stage.

• Optimize the Acylation Step:

  • Activation of Carboxylic Acid: If you are using a carboxylic acid as the acylating agent, ensure efficient activation. Pre-activating the acid with a coupling agent (like CDI or EDC) before adding the amidoxime can significantly improve the yield of the intermediate.[9]

  • Choice of Acylating Agent: If carboxylic acids give low yields, consider switching to a more reactive acylating agent like an acid chloride or anhydride. This often provides a cleaner and faster acylation.[13]

• Facilitate the Cyclodehydration Step:

  • Thermal Conditions: The cyclization of the O-acylamidoxime intermediate almost always requires heating.[9][14] Optimize the temperature and time; microwave irradiation can be particularly effective for this step.[15]

  • Base and Solvent: The choice of base and solvent is critical. For base-mediated cyclizations, inorganic bases like NaOH or KOH in a polar aprotic solvent such as DMSO have proven effective.[9] The base facilitates the deprotonation needed to initiate the ring closure.

Problem Area 2: Side Products and Purification

Q4: My TLC shows multiple spots, and I am struggling to isolate my pure oxadiazole. What are the likely side products?

A4: The nature of side products is highly dependent on your specific synthetic route.

• Unreacted Intermediates: The most common "side product" is often an unreacted intermediate. In 1,3,4-oxadiazole synthesis, this is the 1,2-diacylhydrazine. For 1,2,4-oxadiazoles, it's the O-acylamidoxime.[4] If these are observed, the cyclodehydration step needs to be pushed to completion with more forceful conditions (higher temperature, longer time, or a stronger dehydrating agent).

• Amidoxime Decomposition: In 1,2,4-oxadiazole synthesis, the starting amidoxime can dehydrate to form nitriles or undergo other rearrangements, especially under harsh heating.[13]

• Hydrolysis: If moisture is present, acylating agents and intermediates can hydrolyze back to their constituent carboxylic acids.

• Minimization Strategy:

  • Inert Atmosphere: For sensitive reactions, working under an inert atmosphere (N₂ or Ar) can prevent oxidative side reactions.[10]

  • Stoichiometry Control: Ensure precise stoichiometry. A large excess of one reactant can promote side reactions.[10]

  • Purification: Column chromatography is typically required to separate the desired oxadiazole from intermediates and byproducts. A careful selection of the eluent system is key.

Advanced Optimization: Microwave-Assisted Synthesis

Q5: Can microwave irradiation improve my reaction? What are the advantages?

A5: Yes, microwave-assisted synthesis has become a powerful tool in modern organic chemistry and is particularly well-suited for oxadiazole formation.[12][16][17]

• Key Advantages:

  • Rapid Reaction Times: Reactions that take hours under conventional heating can often be completed in minutes.[1][17][18]

  • Higher Yields: The rapid, uniform heating often minimizes the formation of side products, leading to cleaner reactions and higher isolated yields.[16][19]

  • Improved Efficiency: Enables rapid screening of reaction conditions (solvents, catalysts) to find the optimal parameters.[17]

• Considerations:

  • Solvent Choice: Solvents with high dielectric constants (e.g., DMF, DMSO, ethanol) are heated efficiently by microwaves.[16] Solvent-free reactions are also highly effective, where the reactants absorb the microwave energy directly.[17][18]

  • Safety: Reactions must be performed in sealed vessels designed for microwave chemistry to manage the pressure buildup.

Table 2: Conventional Heating vs. Microwave-Assisted Synthesis Example

Reaction	Conventional Method	Microwave Method	Outcome
Cyclization of Acylhydrazones	12 hours reflux[16]	25 minutes irradiation[16]	Drastic reduction in time, often with improved yield.

| Solvent-free Oxadiazole Formation | Long reaction times, often requires high heat[18] | 2-5 minutes irradiation[18] | Environmentally friendly (no solvent), rapid, and high yielding. |

Visualized Workflows and Pathways

Caption: A logical workflow for troubleshooting low-yield oxadiazole syntheses.

Sources

• 1. Synthetic Approaches and Pharmacological Activity of 1,3,4-Oxadiazoles: A Review of the Literature from 2000–2012 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Groundbreaking Anticancer Activity of Highly Diversified Oxadiazole Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A review on synthetic account of 1,2,4-oxadiazoles as anti-infective agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. wjarr.com [wjarr.com]
• 13. researchgate.net [researchgate.net]
• 14. rjptonline.org [rjptonline.org]
• 15. 1,2,4-Oxadiazole synthesis [organic-chemistry.org]
• 16. Green Synthetic Approach: An Efficient Eco-Friendly Tool for Synthesis of Biologically Active Oxadiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Design and Microwave-assisted Synthesis of 1,3,4-Oxadiazole Derivatives for Analgesic and Anti-inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 18. ias.ac.in [ias.ac.in]
• 19. ijpsjournal.com [ijpsjournal.com]

"stability issues of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole in solution"

Answering the user's request requires constructing a comprehensive technical support center. Since there is no specific stability data available for "5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole," the guide will be built upon the well-documented chemical principles and stability profile of the 3,5-disubstituted 1,2,4-oxadiazole core structure. This approach allows for the creation of a robust and scientifically grounded resource for researchers.

Technical Support Center: 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. We address common questions and experimental challenges related to the compound's stability in solution, offering troubleshooting advice and validation protocols to ensure the integrity and reproducibility of your results.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the handling and stability of the compound.

Q1: What is the expected stability of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole in solution?

A: As a 3,5-disubstituted 1,2,4-oxadiazole, this compound is expected to possess a high degree of general stability. The 1,2,4-oxadiazole ring is a well-regarded bioisostere for ester and amide groups, partly due to its inherent resistance to hydrolysis under neutral physiological conditions.[1][2] However, its stability is not absolute and can be significantly influenced by the pH of the solution.

Q2: What are the primary factors that can cause this compound to degrade in solution?

A: The primary factor is the pH of the solvent system. Forced degradation studies on similar 1,2,4-oxadiazole derivatives show an increased rate of degradation in both strongly acidic (low pH) and basic (high pH) conditions.[3][4] The presence of a proton donor, such as water, is critical for the hydrolytic degradation to occur.[3][4] Therefore, the compound is expected to be significantly more stable in dry aprotic organic solvents (e.g., anhydrous DMSO, acetonitrile) than in aqueous buffers.

Q3: What are the likely degradation products I should be aware of?

A: Degradation of the 1,2,4-oxadiazole ring typically proceeds via hydrolysis, leading to a ring-opening event. Based on established mechanisms, the primary degradation products would likely be an aryl nitrile and a carboxylic acid (or its corresponding carboxylate/amide derivatives depending on the subsequent reaction). Specifically, cleavage could yield 3-nitrobenzonitrile and 2,4-dichlorobenzoic acid, or 2,4-dichlorobenzonitrile and 3-nitrobenzoic acid, depending on the exact cleavage pathway.[3][4] In certain enzymatic environments, such as in the presence of histone deacetylase 6 (HDAC6), oxadiazoles have been observed to hydrolyze into acylhydrazides.[5][6]

Q4: What are the recommended storage conditions for stock solutions of this compound?

A: To maximize shelf-life and prevent degradation, we recommend the following:

• Solvent: Prepare high-concentration stock solutions in an anhydrous aprotic solvent such as DMSO or DMF.

• Temperature: Store stock solutions at -20°C or -80°C.

• Handling: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Protect from light to prevent potential photodegradation, a common concern for aromatic compounds.

Part 2: Troubleshooting Guide for Common Experimental Issues

This guide provides a problem-solution framework for tackling common stability-related issues during experimentation.

Problem Encountered	Probable Cause(s)	Recommended Solution & Rationale
Loss of compound potency or concentration in aqueous assay buffer over time.	pH-mediated hydrolysis of the 1,2,4-oxadiazole ring. The compound is least stable at low or high pH.[3][4]	1. Determine the pH Stability Profile: Perform a preliminary stability study in your specific buffer (See Protocol 2). Studies on similar compounds show maximum stability in the pH range of 3-5.[3][4] 2. Prepare Fresh Dilutions: For your experiments, prepare fresh dilutions of the compound in the aqueous buffer immediately before use from a stable, anhydrous stock. 3. Minimize Incubation Time: If possible, reduce the incubation time of the compound in the aqueous buffer to minimize the extent of degradation.
Inconsistent or non-reproducible experimental results across different days.	Gradual degradation of the working solution or stock solution. This can be caused by improper storage, repeated freeze-thaw cycles, or hydrolysis in a slightly aqueous stock solvent.	1. Aliquot Stock Solutions: Prepare and store your main stock as single-use aliquots at -80°C. This prevents degradation of the entire stock from repeated handling. 2. Use Anhydrous Solvents: Ensure your primary stock solvent (e.g., DMSO) is of high quality and anhydrous. The presence of water can facilitate slow hydrolysis even during storage.[3][4] 3. Implement a Quality Control Check: Before starting a new set of experiments, verify the concentration and purity of your working stock using a standardized analytical method like HPLC-UV (See Protocol 3).
Observation of unexpected peaks in HPLC/LC-MS analysis.	The compound is degrading. These new peaks are likely the aryl nitrile and/or benzoic acid derivatives resulting from the cleavage of the oxadiazole ring.[3][4]	1. Characterize Degradants: If possible, use LC-MS to determine the mass of the new peaks. Compare these masses to the predicted degradation products to confirm the degradation pathway. 2. Perform a Forced Degradation Study: Intentionally degrade the compound under acidic and basic conditions (See Protocol 2) and analyze the samples by HPLC. The retention times of the resulting peaks will help you identify the degradants in your experimental samples.

Part 3: Technical Protocols & Methodologies

As a Senior Application Scientist, I advocate for a proactive, data-driven approach. The following protocols are designed to be self-validating systems, allowing you to precisely characterize the stability of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole within your specific experimental context.

Protocol 1: General Workflow for Stability Assessment

This workflow provides a high-level overview of the steps required to assess compound stability.

Caption: General workflow for assessing compound stability.

Protocol 2: pH-Dependent Stability Study (Forced Hydrolysis)

This protocol helps determine the pH range in which the compound is most stable.

Objective: To quantify the rate of degradation of the compound at different pH values.

Materials:

• 10 mM stock solution of the compound in anhydrous DMSO.

• Buffers: 0.1 N HCl (pH ~1), pH 4 buffer (e.g., acetate), pH 7.4 buffer (e.g., PBS), 0.1 N NaOH (pH ~13).

• HPLC system with UV detector (See Protocol 3).

Procedure:

• Preparation of Test Solutions:

  • For each pH condition, dilute the 10 mM stock solution to a final concentration of 50 µM in the respective buffer. Prepare a sufficient volume for all time points.

  • Causality Note: A final concentration of 50 µM is typically high enough for accurate HPLC detection and low enough to ensure solubility. The DMSO concentration should be kept low (<1%) to minimize its effect on the solution properties.

• Incubation:

  • Incubate all test solutions at a controlled temperature (e.g., 37°C) to simulate physiological conditions.

• Time-Point Sampling:

  • Immediately after preparation (t=0), take an aliquot from each solution and analyze it by HPLC. This serves as your 100% reference.

  • Take subsequent aliquots at various time points (e.g., 1, 4, 8, 24, and 48 hours).

  • Self-Validation: The t=0 sample is critical. All subsequent measurements are normalized against it, correcting for any initial dilution inaccuracies.

• Analysis:

  • Analyze each aliquot by HPLC-UV (Protocol 3).

  • Calculate the percentage of the parent compound remaining at each time point relative to the t=0 sample for each pH condition.

  • Plot the percentage of remaining compound versus time for each pH.

Protocol 3: Recommended HPLC-UV Method for Stability Monitoring

This method provides a robust starting point for quantifying the parent compound and observing the formation of degradants.

Parameter	Condition	Rationale
Column	C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)	Provides good retention and separation for hydrophobic, aromatic compounds.
Mobile Phase A	Water with 0.1% Formic Acid	Acidifying the mobile phase improves peak shape and resolution for many compounds.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	A common organic solvent that provides good elution strength.
Gradient	Start at 30% B, ramp to 95% B over 15 min, hold for 2 min, return to 30% B and equilibrate for 3 min.	A gradient is necessary to elute the parent compound and separate it from potentially more polar degradation products.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Detection Wavelength	254 nm or determined by UV-Vis scan	254 nm is a good starting point for aromatic compounds. An optimal wavelength should be determined by a UV-Vis scan of the pure compound to maximize sensitivity.
Injection Volume	10 µL	A standard volume to avoid column overloading.

Note: This method should be optimized and validated for your specific instrumentation and compound lot.

Part 4: Scientific Background: The Chemistry of 1,2,4-Oxadiazole Instability

Understanding the mechanism of degradation is key to preventing it. The 1,2,4-oxadiazole ring is susceptible to hydrolysis under both acidic and basic conditions via nucleophilic attack on the ring carbons.

Acid-Catalyzed Hydrolysis Pathway

Under acidic conditions, the degradation is initiated by the protonation of a ring nitrogen, which activates the ring for nucleophilic attack by water.

Caption: Proposed acid-catalyzed degradation pathway.[3][4]

Base-Catalyzed Hydrolysis Pathway

Under basic conditions, a hydroxide ion directly attacks one of the electrophilic ring carbons, leading to a similar ring-opening outcome.

Caption: Proposed base-catalyzed degradation pathway.[3][4]

The electron-withdrawing nature of the dichlorophenyl and nitrophenyl substituents on your specific molecule likely increases the electrophilicity of the C3 and C5 carbons, potentially making them more susceptible to these nucleophilic attacks compared to oxadiazoles with electron-donating groups.

References

• Biological activity of oxadiazole and thiadiazole derivatives. PubMed Central.[Link]

• Degradation kinetics and mechanism of an oxadiazole derivative, design of a stable drug product for BMS-708163, a γ-secretase inhibitor drug candidate. PubMed.[Link]

• Degradation Kinetics and Mechanism of an Oxadiazole Derivative, Design of a Stable Drug Product for BMS-708163, a γ-Secretase Inhibitor Drug Candidate. ResearchGate.[Link]

• Bioisosterism: 1,2,4‐Oxadiazole Rings. ResearchGate.[Link]

• Oxadiazoles in Medicinal Chemistry. ACS Publications.[Link]

• Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. MDPI.[Link]

• Non-symmetrical luminescent 1,2,4-oxadiazole-based liquid crystals. ResearchGate.[Link]

• 5.04 1,2,4-Oxadiazoles. ResearchGate.[Link]

• Synthesis and Antifungal Activity of 1,2,4-Oxadiazole Derivatives. MDPI.[Link]

• Comprehensive Mechanistic View of the Hydrolysis of Oxadiazole-Based Inhibitors by Histone Deacetylase 6 (HDAC6). ACS Publications.[Link]

• Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. IRIS UniPA.[Link]

• Expanding the Library of 1,2,4-Oxadiazole Derivatives: Discovery of New Farnesoid X Receptor (FXR) Antagonists/Pregnane X Receptor (PXR) Agonists. PubMed Central.[Link]

• 1,2,4-Oxadiazoles in medicinal chemistry: trends of the last years. PubMed.[Link]

• Comprehensive Mechanistic View of the Hydrolysis of Oxadiazole-Based Inhibitors by Histone Deacetylase 6 (HDAC6). PubMed Central.[Link]

• Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation. Scirp.org.[Link]

• A review on synthetic account of 1,2,4-oxadiazoles as anti-infective agents. PubMed Central.[Link]

• Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. IRIS UniPA.[Link]

• Development of forced degradation and stability indicating studies of drugs—A review. NIH.[Link]

• Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry.[Link]

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• 3. Degradation kinetics and mechanism of an oxadiazole derivative, design of a stable drug product for BMS-708163, a γ-secretase inhibitor drug candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Recrystallization of 1,2,4-Oxadiazole Derivatives

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the recrystallization of 1,2,4-oxadiazole derivatives. This guide is designed to offer practical, field-proven insights into solvent selection, protocol optimization, and troubleshooting common issues encountered during the purification of this important class of heterocyclic compounds.

Understanding the Basics: The 1,2,4-Oxadiazole Scaffold and Its Purification Challenges

The 1,2,4-oxadiazole ring is a five-membered heterocycle that serves as a crucial pharmacophore in numerous drug discovery programs.[1][2] Its value lies in its metabolic stability and its ability to act as a bioisosteric replacement for ester and amide functionalities.[1] However, the purification of 1,2,4-oxadiazole derivatives can present unique challenges due to their diverse physicochemical properties, which are heavily influenced by the nature of the substituents at the C3 and C5 positions.

Successful recrystallization, a fundamental technique for purifying solid compounds, hinges on the principle of differential solubility.[3] An ideal solvent will dissolve the 1,2,4-oxadiazole derivative sparingly or not at all at room temperature, but completely at an elevated temperature. Impurities, on the other hand, should either be highly soluble at all temperatures or completely insoluble.

General Protocol for Recrystallization of a 1,2,4-Oxadiazole Derivative

This protocol provides a general framework for the recrystallization of a 1,2,4-oxadiazole derivative. The choice of solvent and specific temperatures will need to be optimized for each unique compound.

Materials:

• Crude 1,2,4-oxadiazole derivative

• Recrystallization solvent(s)

• Erlenmeyer flasks (2)

• Hot plate with stirring capability

• Buchner funnel and flask

• Filter paper

• Glass stirring rod

• Ice bath

Procedure:

• Solvent Selection: Based on preliminary solubility tests (see Troubleshooting Guide below), select a suitable solvent or solvent pair.

• Dissolution: Place the crude 1,2,4-oxadiazole derivative in an Erlenmeyer flask with a stir bar. Add a minimal amount of the chosen solvent.

• Heating: Gently heat the mixture on a hot plate with stirring. Gradually add more hot solvent until the solid completely dissolves. Avoid adding an excess of solvent.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Cooling and Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Subsequently, place the flask in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

• Characterization: Confirm the purity and identity of the recrystallized product using appropriate analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Troubleshooting Guide: A Question-and-Answer Approach

This section addresses specific issues that researchers may encounter during the recrystallization of 1,2,4-oxadiazole derivatives.

Q1: My 1,2,4-oxadiazole derivative will not dissolve in any single solvent I've tried.

A1: This is a common challenge, especially with highly crystalline or polar derivatives. Here's a systematic approach to address this:

• Mixed-Solvent Systems: Employ a binary solvent system. Start by dissolving your compound in a "good" solvent (one in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" solvent (one in which it is sparingly soluble) dropwise until the solution becomes slightly turbid. Reheat the solution until it is clear again, and then allow it to cool slowly. Common mixed solvent systems for 1,2,4-oxadiazoles include ethyl acetate/hexane and chloroform/hexane.

• High-Boiling Point Solvents: For particularly insoluble compounds, consider using higher-boiling point solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), followed by the addition of an anti-solvent like water. However, be mindful that the high boiling points of these solvents can make them difficult to remove completely from the final product.

Q2: My compound "oils out" instead of forming crystals.

A2: "Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid. This often happens when the boiling point of the solvent is higher than the melting point of the solute or when the solution is supersaturated.

• Slower Cooling: Reheat the solution to redissolve the oil. Allow the solution to cool at a much slower rate. You can achieve this by placing the flask in a Dewar filled with warm water or by wrapping the flask in glass wool.

• Solvent Modification: Add a small amount of a solvent in which the compound is more soluble to the hot solution. This can lower the supersaturation point and encourage crystal formation.

• Seeding: Introduce a "seed crystal" (a small crystal of the pure compound) to the cooled solution to initiate crystallization.[4] If a seed crystal is not available, scratching the inside of the flask with a glass rod can create microscopic imperfections on the glass surface that may serve as nucleation sites.[4]

Q3: No crystals form even after the solution has cooled completely.

A3: This typically indicates that the solution is not saturated, meaning too much solvent was added initially.

• Solvent Evaporation: Gently heat the solution to evaporate some of the solvent. Once you observe the formation of crystals in the hot solution, allow it to cool slowly.

• Induce Nucleation: As mentioned above, try scratching the flask or adding a seed crystal.[4]

• Re-evaluate Solvent Choice: It's possible the chosen solvent is too good at dissolving your compound even at low temperatures. Revisit your solvent screening to find a solvent with a steeper solubility curve.

Q4: The recovered yield of my purified 1,2,4-oxadiazole is very low.

A4: Low recovery can be due to several factors:

• Excessive Solvent: Using too much solvent will result in a significant portion of your compound remaining in the mother liquor. Always use the minimum amount of hot solvent required to dissolve the solid.

• Premature Crystallization: If the compound crystallizes during hot filtration, you will lose product on the filter paper. To prevent this, use a pre-heated funnel and a fluted filter paper for rapid filtration.

• Washing with Warm Solvent: Washing the collected crystals with warm or room-temperature solvent will dissolve some of your product. Always use ice-cold solvent for washing.

Q5: I suspect my purified compound is a different polymorph. How can I control for this?

A5: Polymorphism, the ability of a compound to exist in multiple crystalline forms, is a critical consideration in pharmaceutical development as different polymorphs can have different physical properties, including solubility and bioavailability.[5][6]

• Solvent System: The choice of solvent can significantly influence which polymorph crystallizes. Experimenting with a variety of solvents of different polarities can help identify and selectively crystallize different polymorphic forms.

• Cooling Rate: The rate of cooling can also affect polymorph formation. Slow cooling generally favors the most thermodynamically stable polymorph, while rapid cooling can sometimes yield metastable forms.

• Seeding: Seeding the solution with a crystal of the desired polymorph can direct the crystallization towards that specific form.

Solvent Selection Guide for 1,2,4-Oxadiazole Derivatives

The choice of a suitable recrystallization solvent is paramount for successful purification. The "like dissolves like" principle is a good starting point; however, a more nuanced approach is often necessary for 1,2,4-oxadiazole derivatives due to the electronic and steric effects of their substituents.

Solvent Class	Examples	Polarity	Boiling Point (°C)	Suitability for 1,2,4-Oxadiazole Derivatives
Alcohols	Ethanol, Methanol, Isopropanol	High	78, 65, 82	Often suitable for more polar 1,2,4-oxadiazoles, especially those with hydrogen bond accepting/donating substituents. Ethanol is a commonly reported solvent.
Esters	Ethyl Acetate	Medium	77	A versatile solvent for a range of 1,2,4-oxadiazoles. Frequently used in mixed-solvent systems with non-polar solvents like hexane.
Halogenated	Dichloromethane, Chloroform	Medium	40, 61	Good "good" solvents for many derivatives, often used in combination with a "poor" solvent like hexane for recrystallization.
Hydrocarbons	Hexane, Heptane, Toluene	Low	69, 98, 111	Primarily used as "poor" solvents or anti-solvents in mixed-solvent systems to induce crystallization.
Ethers	Diethyl Ether, Tetrahydrofuran (THF)	Low-Medium	35, 66	Can be effective, but their high volatility can sometimes lead to rapid, uncontrolled crystallization.
Aprotic Polar	Acetonitrile, DMF, DMSO	High	82, 153, 189	Useful for highly insoluble compounds, but their high boiling points can make them difficult to remove completely.

Expert Insight: The electronic nature of the substituents on the 1,2,4-oxadiazole ring plays a significant role in its solubility. Electron-withdrawing groups can decrease the polarity of the molecule, favoring less polar solvents, while electron-donating or hydrogen-bonding groups will increase polarity, making more polar solvents a better choice.[2]

Visualizing the Workflow

Solvent Selection and Troubleshooting Workflow

Caption: A workflow for solvent selection and troubleshooting in the recrystallization of 1,2,4-oxadiazole derivatives.

Frequently Asked Questions (FAQs)

Q: What are the most common impurities I should expect in my crude 1,2,4-oxadiazole product?

A: The impurities will largely depend on the synthetic route used. Common synthesis of 1,2,4-oxadiazoles involves the cyclization of O-acylamidoximes.[7] Therefore, unreacted starting materials such as amidoximes and carboxylic acids (or their activated derivatives) are common impurities. Byproducts from side reactions can also be present.

Q: Can I use column chromatography instead of recrystallization?

A: Yes, column chromatography is a powerful purification technique. In many published procedures, column chromatography is used as an initial purification step, followed by recrystallization to obtain a highly pure, crystalline product. The choice between the two depends on the nature of the impurities and the desired final form of the product.

Q: How do I know if my recrystallization was successful?

A: A successful recrystallization should result in well-formed crystals with a sharp melting point. The purity should be confirmed by analytical techniques such as NMR, HPLC, or LC-MS, which should show a significant reduction or complete removal of impurities present in the crude material.

Q: Are there any safety precautions I should take during recrystallization?

A: Always work in a well-ventilated fume hood, especially when using volatile organic solvents. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Be cautious when heating flammable solvents and use a heating mantle or steam bath instead of an open flame.

References

• Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

• 1,2,4-Oxadiazoles in medicinal chemistry: trends of the last years. (2023). PubMed. Retrieved January 17, 2026, from [Link]

• Synthesis, biological evaluation and docking studies of 1,2,4-oxadiazole linked 5-fluorouracil derivatives as anticancer agents. (2021). PubMed Central. Retrieved January 17, 2026, from [Link]

• Recrystallization. (n.d.). University of California, Los Angeles. Retrieved January 17, 2026, from [Link]

• A Novel Protocol for the Synthesis of 1,2,4-Oxadiazoles Active against Trypanosomatids and Drug-Resistant Leukemia Cell Lines. (2022). National Institutes of Health. Retrieved January 17, 2026, from [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. Retrieved January 17, 2026, from [Link]

• 1,2,4-Oxadiazoles: A potential pharmacological agents-An overview. (2018). Research Journal of Pharmacy and Technology. Retrieved January 17, 2026, from [Link]

• Oxadiazoles in Medicinal Chemistry. (2011). ACS Publications. Retrieved January 17, 2026, from [Link]

• Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. (2020). PubMed Central. Retrieved January 17, 2026, from [Link]

• Rapid and Efficient Synthesis of 1,2,4-Oxadiazoles Utilizing Polymer-Supported Reagents under Microwave Heating. (2005). ACS Publications. Retrieved January 17, 2026, from [Link]

• Synthesis of 1,2,4-oxadiazoles. (n.d.). Organic Chemistry Portal. Retrieved January 17, 2026, from [Link]

• Energetic 1,2,4-oxadiazoles: synthesis and properties. (2021). ResearchGate. Retrieved January 17, 2026, from [Link]

• Greener Synthesis of Nitrogen-Containing Heterocycles in Water, PEG, and Bio-Based Solvents. (2021). MDPI. Retrieved January 17, 2026, from [Link]

• Heterocycles in Medicinal Chemistry. (2019). PubMed Central. Retrieved January 17, 2026, from [Link]

• Dealkylation as a Strategy to Synthesize Unconventional Lithium Salts from ortho-Phenyl-phosphonate-boranes. (2023). ACS Publications. Retrieved January 17, 2026, from [Link]

• Crystal engineering with 1,3,4-oxadiazole derivatives: on the importance of CH⋯N and CH⋯π interactions. (2023). CrystEngComm (RSC Publishing). Retrieved January 17, 2026, from [Link]

• Guide for crystallization. (n.d.). Paul Scherrer Institut. Retrieved January 17, 2026, from [Link]

• Foundation 5: Chemical processes. (n.d.). Khan Academy. Retrieved January 17, 2026, from [Link]

• Polymer and heterocyclic compounds their utility and application as drug. (2017). OAText. Retrieved January 17, 2026, from [Link]

• Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities. (2022). Journal of Pharmaceutical Research International. Retrieved January 17, 2026, from [Link]

• Synthesis of 1,2,4-oxadiazoles (a review). (2005). ResearchGate. Retrieved January 17, 2026, from [Link]

• Oxadiazoles in Medicinal Chemistry. (2011). ACS Publications. Retrieved January 17, 2026, from [Link]

• Novel Series of 1,3,4- Oxadiazole Derivatives: Evaluation of Thermal Properties and Antibacterial Activity. (2021). Nanoscience & Nanotechnology-Asia. Retrieved January 17, 2026, from [Link]

• Polymorphism in Processes of Crystallization in Solution: A Practical Review. (2015). ResearchGate. Retrieved January 17, 2026, from [Link]

• Dealkylation as a Strategy to Synthesize Unconventional Lithium Salts from ortho-Phenyl-phosphonate-boranes. (2023). ACS Publications. Retrieved January 17, 2026, from [Link]

• 1,3,4-oxadiazoles: Evaluation of aromaticity and atomic charge distribution. (2008). ResearchGate. Retrieved January 17, 2026, from [Link]

• Heterocyclic Compounds in Modern Drug Design: Synthetic Strategies and Biological Targets. (2023). ResearchGate. Retrieved January 17, 2026, from [Link]

• Synthesis of liquid crystals materials derived from oxadiazole, isoxazole and tetrazole heterocycles. (2008). ARKAT USA. Retrieved January 17, 2026, from [Link]

• Polymorphism in Pharmaceutical Compounds. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

• Exploring Polymorphism, Cocrystallization and Mixed Crystallization. (2022). YouTube. Retrieved January 17, 2026, from [Link]

• The Polymorphism of Drugs: New Approaches to the Synthesis of Nanostructured Polymorphs. (2020). PubMed Central. Retrieved January 17, 2026, from [Link]

• Synthesis of liquid crystals materials derived from oxadiazole, isoxazole and tetrazole heterocycles. (2008). ResearchGate. Retrieved January 17, 2026, from [Link]

• Troubleshooting. (2022). Chemistry LibreTexts. Retrieved January 17, 2026, from [Link]

• Solvent Systems for Crystallization and Polymorph Selection. (2016). ResearchGate. Retrieved January 17, 2026, from [Link]

• Solvent Selection Guide. (n.d.). University of York. Retrieved January 17, 2026, from [Link]

• How to Select the Best Solvent for Crystallization?. (2020). YouTube. Retrieved January 17, 2026, from [Link]

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• 3. mt.com [mt.com]
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• 6. The Polymorphism of Drugs: New Approaches to the Synthesis of Nanostructured Polymorphs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Isolating 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole via Column Chromatography

This guide serves as a specialized resource for researchers engaged in the synthesis and purification of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. Column chromatography is a pivotal step in obtaining this compound with high purity, essential for subsequent biological assays or structural analysis. This document provides a framework for method development, a detailed standard operating protocol, and an in-depth troubleshooting guide formatted to resolve common issues encountered in the laboratory.

Part 1: Method Development & Frequently Asked Questions (FAQs)

This section addresses the foundational questions and strategic decisions a scientist must make before beginning the purification process. Understanding the "why" behind each choice is critical for successful and reproducible chromatography.

Q1: What are the key structural features of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole that influence its chromatographic behavior?

A1: The chromatographic behavior of the target molecule is dictated by its overall polarity, which is a composite of its constituent functional groups.

• 1,2,4-Oxadiazole Core: This heterocyclic ring is relatively polar due to the presence of two nitrogen atoms and one oxygen atom, which can participate in hydrogen bonding as acceptors.

• Dichlorophenyl Ring: The two chlorine atoms are electron-withdrawing and contribute moderate polarity.

• Nitrophenyl Ring: The nitro group (NO₂) is strongly electron-withdrawing and significantly increases the polarity of this substituent and the molecule as a whole.

Overall, the molecule is of moderate polarity. It is sufficiently non-polar to be soluble in common organic solvents but polar enough to interact effectively with a silica stationary phase, making it an ideal candidate for normal-phase column chromatography.

Q2: How do I select the appropriate stationary phase for this purification?

A2: For normal-phase chromatography of moderately polar organic molecules, silica gel (SiO₂) is the industry-standard stationary phase . Its surface is covered with silanol groups (Si-OH), which are polar and slightly acidic. These groups interact with polar functionalities in the analyte through hydrogen bonding and dipole-dipole interactions, slowing its movement down the column.[1] For this specific oxadiazole, standard flash-grade silica gel (40-63 µm particle size) provides the optimal balance between resolution and flow rate.

Q3: How do I develop an effective mobile phase system using Thin-Layer Chromatography (TLC)?

A3: TLC is an indispensable tool for rapidly screening and optimizing the mobile phase before committing to a larger-scale column. The goal is to find a solvent system that provides a retention factor (Rf) of approximately 0.25-0.35 for the target compound. This Rf value typically ensures that the compound will elute from the column in a reasonable volume of solvent and be well-separated from less polar and more polar impurities.

Step-by-Step TLC Protocol:

• Prepare a Stock Solution: Dissolve a small amount of the crude reaction mixture in a suitable solvent like dichloromethane or ethyl acetate.

• Select Solvents: Start with a binary system of a non-polar solvent (e.g., Hexane or Cyclohexane) and a polar solvent (e.g., Ethyl Acetate or Dichloromethane). A Hexane/Ethyl Acetate mixture is a common and effective starting point for many oxadiazole derivatives.[2][3]

• Spot the Plate: Using a capillary tube, spot the stock solution onto a silica gel TLC plate.

• Develop the Plate: Place the plate in a sealed chamber containing a small amount of your chosen mobile phase.

• Visualize: After the solvent front nears the top, remove the plate, mark the solvent front, and visualize the spots under a UV lamp (254 nm). The aromatic rings in the molecule will make it UV-active.

• Calculate Rf and Optimize: Calculate the Rf value (Rf = distance traveled by spot / distance traveled by solvent front). Adjust the ratio of polar to non-polar solvent until the desired Rf is achieved.

Example TLC Optimization	Hexane:Ethyl Acetate Ratio	Observed Rf of Target Compound	Assessment
Trial 1	9:1	0.75	Too high. Compound will elute too quickly. Increase polarity.
Trial 2	7:3	0.50	Getting closer. Still slightly high. Increase polarity further.
Trial 3	6:4	0.30	Optimal. Good separation from baseline and solvent front likely.
Trial 4	1:1	0.15	Too low. Compound will take very long to elute. Decrease polarity.

Q4: Should I use an isocratic or gradient elution for this purification?

A4: The choice depends on the complexity of the crude mixture as determined by your TLC analysis.

• Isocratic Elution: Using a single, constant mobile phase composition (e.g., 6:4 Hexane:Ethyl Acetate) throughout the entire separation. This method is simpler and is preferred if the target compound is well-separated from all impurities on the TLC plate.

• Gradient Elution: Gradually increasing the polarity of the mobile phase during the separation (e.g., starting with 8:2 Hexane:EtOAc and slowly increasing to 6:4). This technique is superior for complex mixtures where impurities have Rf values very close to the product, or when dealing with both very non-polar and very polar impurities that need to be flushed from the column.[4]

For initial purification, an isocratic elution based on an optimized TLC is often sufficient. If separation proves difficult, a shallow gradient should be employed.

Part 2: Standard Operating Protocol: Flash Column Chromatography

This protocol outlines the step-by-step procedure for purifying the target compound.

Workflow Overview

Fig 1. Standard workflow for column chromatography purification.

Step-by-Step Methodology

• Column Preparation:

  • Select a glass column of appropriate size. A general rule is to use a mass of silica gel that is 30-100 times the mass of the crude sample.

  • Secure the column vertically to a stand. Ensure the stopcock is closed.

  • Add a small plug of cotton or glass wool to the bottom, followed by a thin layer (approx. 1 cm) of sand.

• Packing the Column (Slurry Method):

  • In a beaker, measure the required amount of silica gel.

  • Add the initial, least polar mobile phase solvent (e.g., 9:1 Hexane:EtOAc) to the silica gel to create a free-flowing slurry.

  • Pour the slurry into the column. Use a funnel to prevent spillage. Gently tap the side of the column to dislodge air bubbles and encourage even packing.

  • Open the stopcock to drain some solvent, ensuring the solvent level never drops below the top of the silica bed.[5] Continue adding slurry until the desired column height is reached.

  • Add another thin layer of sand on top of the silica bed to prevent disruption during solvent addition.

• Equilibration:

  • Continuously run 2-3 column volumes of the starting mobile phase through the packed column to ensure it is fully equilibrated and the packing is stable.

• Sample Loading (Choose one method):

  • Wet Loading: Dissolve the crude product in the minimum amount of a strong solvent (like dichloromethane or ethyl acetate). Using a pipette, carefully apply this solution to the top of the silica gel. Allow the sample to absorb completely into the silica bed.

  • Dry Loading (Recommended for less soluble compounds): Dissolve the crude product in a suitable solvent in a round-bottom flask. Add a small amount of silica gel (2-3 times the mass of your crude product). Evaporate the solvent on a rotary evaporator until a dry, free-flowing powder is obtained. Carefully add this powder to the top of the prepared column.[5]

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the top of the column.

  • Open the stopcock and begin collecting the eluent in numbered test tubes or flasks. Maintain a constant flow rate. For flash chromatography, apply gentle positive pressure using nitrogen or argon.

  • If using a gradient, systematically increase the percentage of the polar solvent according to your pre-determined plan.

• Monitoring and Isolation:

  • Systematically spot every few fractions on a TLC plate to track the elution of your compound.

  • Once the desired compound has fully eluted, you can increase the solvent polarity significantly to flush any remaining highly polar impurities.

  • Combine all fractions that contain the pure product (as determined by TLC).

  • Remove the solvent from the combined fractions using a rotary evaporator to yield the purified 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole.

Part 3: Troubleshooting Guide

Even with careful planning, issues can arise. This section provides solutions to common problems in a question-and-answer format.

Troubleshooting Decision Tree

Fig 2. A decision tree for troubleshooting common column chromatography issues.

Q: My compound is not eluting from the column, or is moving extremely slowly.

A: This is a classic sign that your mobile phase is not polar enough to displace the analyte from the stationary phase.

• Probable Cause: The mobile phase polarity is too low. The strong interactions between the polar nitro group and the oxadiazole ring with the silica gel are overpowering the eluting strength of the solvent.

• Solution: Gradually increase the polarity of your mobile phase. If you are running 6:4 Hexane:EtOAc, try switching to 1:1. If the compound still does not move, a further increase to 4:6 may be necessary. Do this in a stepwise manner to avoid eluting it too quickly and co-eluting with impurities.[6]

• Expert Tip: Before drastically changing polarity, ensure the compound hasn't simply precipitated at the top of the column due to low solubility in the mobile phase. This can happen if a very different solvent was used for loading. Dry loading often prevents this issue.[5]

Q: I can't separate my target compound from an impurity; the spots are too close on TLC and the bands are overlapping on the column.

A: This indicates a lack of resolution, which can be addressed by several strategies.

• Probable Cause 1: The mobile phase selectivity is poor for this specific pair of compounds.

• Solution 1: Try a different solvent system. If you are using Hexane/Ethyl Acetate, consider switching to a system with different selectivity, such as Dichloromethane/Methanol or Toluene/Acetone. A small change can sometimes dramatically alter the separation.

• Probable Cause 2: The column is overloaded. Too much sample for the amount of silica will cause bands to broaden and overlap.

• Solution 2: Reduce the amount of crude material loaded onto the column or use a larger column with more silica gel.

• Probable Cause 3: The mobile phase is too polar, causing all compounds to move too quickly and bunch together.

• Solution 3: Reduce the polarity of the mobile phase. This will increase the retention time of all compounds and may increase the separation between them. Aim for an Rf closer to 0.25 for your target.

Q: My compound is coming off the column as a long streak or "tail" instead of a tight band.

A: Peak tailing is often caused by undesirable secondary interactions or kinetic issues.

• Probable Cause 1: The sample was loaded in too strong of a solvent or was too concentrated. This causes the band to spread out at the top of the column.

• Solution 1: Use the dry loading technique or ensure you dissolve your sample in the absolute minimum volume of solvent for wet loading.

• Probable Cause 2: The slightly acidic nature of standard silica gel is interacting too strongly with the molecule, possibly with the oxadiazole nitrogens. While less common for neutral molecules than for bases, it can occur.

• Solution 2: You can try using deactivated (neutral) silica gel. Alternatively, adding a very small amount (e.g., 0.1-0.5%) of a modifier like triethylamine to the mobile phase can neutralize active sites, though this will change Rf values and should be tested on TLC first.[7][8]

Q: My purified product is a yellow-brown oil or solid, but I expect a white or colorless solid.

A: This suggests the presence of persistent colored impurities or potential compound degradation.

• Probable Cause 1: A persistent, colored byproduct from the reaction is co-eluting with your product. Nitro-aromatic compounds are often yellow, and related impurities can be difficult to separate.

• Solution 1: Re-purify the material using a very shallow, slow gradient to improve separation. If chromatography fails, recrystallization from a suitable solvent system (e.g., Ethanol/Water, Dichloromethane/Hexane) is the preferred alternative for final purification.[9]

• Probable Cause 2: The compound may be unstable on silica gel over long periods.

• Solution 2: Perform a 2D TLC test. Spot the crude material on a TLC plate, run it in one direction, then dry the plate, rotate it 90 degrees, and run it again in the same solvent system. If new spots appear off the diagonal, it indicates decomposition on the silica.[6] In this case, minimize contact time by using a shorter column and a faster flow rate, or switch to a different stationary phase like alumina.

References

• National Center for Biotechnology Information. (n.d.). 5-(2,4-Dichlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole. PubChem Compound Database. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• Biovanix. (n.d.). Quick Troubleshooting Guide For HPLC Column Usage. Retrieved from [Link]

• Russo, R., et al. (2020). Expanding the Library of 1,2,4-Oxadiazole Derivatives: Discovery of New Farnesoid X Receptor (FXR) Antagonists/Pregnane X Receptor (PXR) Agonists. Molecules, 25(23), 5699. Available at: [Link]

• ChemistryViews. (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Retrieved from [Link]

• Foley, D., et al. (2022). Flow synthesis of oxadiazoles coupled with sequential in-line extraction and chromatography. Reaction Chemistry & Engineering, 7(4), 851-857. Available at: [Link]

• Al-Amiery, A. A., et al. (2021). Nematic Mesogen with 1,3,4-Oxadiazole Unit as Stationary Phase in Gas-Liquid Chromatography. Al-Nahrain Journal of Science, 24(3), 32-39. Available at: [Link]

• de Almeida, G. S., et al. (2022). A Novel Protocol for the Synthesis of 1,2,4-Oxadiazoles Active against Trypanosomatids and Drug-Resistant Leukemia Cell Lines. Pharmaceuticals, 15(12), 1479. Available at: [Link]

• Reddit r/chemistry. (2022). troubleshooting column chromatography. Retrieved from [Link]

• Eesakul, P., et al. (2023). Synthesis of 1,2,4-Oxadiazoles Based on Diffractaic Acid. Molbank, 2023(2), M1630. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 3-(2,4-Dichlorophenyl)-5-phenyl-1,2,4-oxadiazole. PubChem Compound Database. Retrieved from [Link]

• University LibreTexts. (n.d.). Nitration of Phenol and Purification by Column Chromatography. Retrieved from [Link]

• Reddit r/OrganicChemistry. (2022). Struggling with the purification of a nitroaldol product. Retrieved from [Link]

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• 2. A Novel Protocol for the Synthesis of 1,2,4-Oxadiazoles Active against Trypanosomatids and Drug-Resistant Leukemia Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of 1,2,4-Oxadiazoles Based on Diffractaic Acid [mdpi.com]
• 4. bvchroma.com [bvchroma.com]
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• 6. Chromatography [chem.rochester.edu]
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• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Addressing Solubility Challenges of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole in Biological Assays

Welcome to the technical support center for 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. This guide is designed for researchers, scientists, and drug development professionals who are leveraging this promising compound in their biological assays. While its molecular structure holds significant therapeutic potential, its physicochemical properties present a common yet critical hurdle: poor aqueous solubility. This guide provides in-depth, practical solutions and troubleshooting workflows to help you navigate these challenges, ensuring the reliability and reproducibility of your experimental data.

Part 1: Frequently Asked Questions - Understanding the Core Problem

This section addresses the most common initial questions regarding the solubility of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole.

Q1: Why is 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole expected to have low aqueous solubility?

The low aqueous solubility of this compound is a direct consequence of its molecular structure. It is a classic example of a molecule that falls into the Biopharmaceutics Classification System (BCS) Class II or IV, characterized by low solubility.[1] Key structural features contributing to its hydrophobicity include:

• Multiple Aromatic Rings: The presence of three rigid, planar ring systems (a dichlorophenyl ring, a nitrophenyl ring, and an oxadiazole core) makes the molecule inherently lipophilic (fat-loving) and resistant to dissolving in water.

• Halogen Substituents: The two chlorine atoms on the phenyl ring significantly increase the molecule's lipophilicity.

• Lack of Ionizable Groups: The molecule does not possess common acidic or basic functional groups that can be protonated or deprotonated to form more soluble salts. Salt formation is a primary strategy for enhancing the solubility of many drug candidates, but it is not readily applicable here.[2]

• Crystalline Structure: Molecules like this tend to form a stable crystal lattice. A significant amount of energy is required to break this lattice apart for the molecules to be solvated by water, further limiting solubility.[2]

Q2: I've observed immediate precipitation of my compound after adding it to my aqueous assay buffer. What is the very first step I should take?

The first and most critical step is to prepare a concentrated stock solution in a suitable organic solvent. Direct dissolution of a highly hydrophobic compound in an aqueous medium is almost always unsuccessful. The standard practice in drug discovery is to first create a high-concentration stock, typically in 100% Dimethyl Sulfoxide (DMSO), from which you will make serial dilutions for your final assay concentrations.[3]

Part 2: The Foundation - Preparing a Workable Stock Solution

A stable, high-concentration stock solution is the cornerstone of any successful experiment with a poorly soluble compound.

Protocol 1: Preparation of a High-Concentration Stock Solution

• Weigh the Compound: Accurately weigh a precise amount of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole using a calibrated analytical balance.

• Select a Solvent: For the initial stock, 100% DMSO is the recommended starting point due to its strong solubilizing power for a wide range of organic molecules.[4]

• Calculate Volume: Calculate the volume of solvent needed to achieve a high, but manageable, concentration (e.g., 10 mM, 20 mM, or 50 mM).

• Dissolution: Add the solvent to the vial containing the compound.

• Aid Solubilization: To ensure complete dissolution, gently vortex the solution. If needed, you can sonicate the vial in a water bath for 5-10 minutes or warm it slightly (to no more than 37°C) to aid the process. Visually inspect the solution against a light source to ensure no solid particles remain.

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to prevent repeated freeze-thaw cycles, which can lead to compound degradation or precipitation.

Table 1: Common Organic Solvents for Initial Solubilization

Solvent	Recommended Use	Key Considerations
Dimethyl Sulfoxide (DMSO)	Primary choice for initial stock solutions.	High solubilizing power. Can be toxic to cells at higher concentrations.[5]
Ethanol (EtOH)	Alternative for some compounds.	Generally less toxic than DMSO but also a weaker solvent for highly lipophilic compounds.
Methanol (MeOH)	Used in some specific applications.	Can be more toxic than ethanol; primarily used when other solvents fail.
Dimethylformamide (DMF)	Strong solvent, similar to DMSO.	Higher toxicity profile than DMSO; use with caution and appropriate safety measures.

Part 3: The Co-Solvent Dilemma - Managing DMSO in Your Assay

While DMSO is an excellent solvent, its use in aqueous biological systems requires careful optimization to avoid experimental artifacts.

Frequently Asked Questions

Q3: My compound is soluble in 100% DMSO, but it precipitates when I dilute it into my aqueous assay buffer. What should I do?

This is a very common issue known as "crashing out." It occurs because the final concentration of DMSO in the assay well is too low to maintain the compound's solubility. Here are the steps to troubleshoot this:

• Check Final DMSO Concentration: Calculate the final percentage of DMSO in your assay. Many poorly soluble compounds require a final DMSO concentration of 0.5% or even 1% to stay in solution.

• Use an Intermediate Dilution Step: Avoid diluting your high-concentration stock directly into the final assay buffer in one large step. Instead, perform an intermediate dilution in your cell culture medium or assay buffer that contains the final target percentage of DMSO.

• Increase Final DMSO Concentration: If the compound still precipitates, you may need to increase the final DMSO concentration in your assay. However, you must first determine the maximum concentration your cells or assay components can tolerate without adverse effects.[3]

Q4: What is the maximum concentration of DMSO my cells can tolerate?

There is no universal answer, as DMSO tolerance is highly dependent on the specific cell line and the duration of exposure.[5] Generally:

• < 0.1% DMSO: Considered safe for most cell lines with minimal effects.[4]

• 0.1% - 0.5% DMSO: A common working range, but some sensitive cell lines may show stress or altered function.[5]

• > 1% DMSO: Often leads to significant cytotoxicity, cell membrane damage, or changes in gene expression.[4]

It is imperative to perform a DMSO tolerance test for your specific cell line.

Protocol 2: Determining the Maximum Tolerated DMSO Concentration

• Cell Seeding: Plate your cells at the same density you would use for your primary experiment. Allow them to adhere overnight.

• Prepare DMSO Dilutions: Prepare a series of dilutions of DMSO in your complete cell culture medium. A typical range would be 0%, 0.05%, 0.1%, 0.25%, 0.5%, 1%, and 2%.

• Treatment: Replace the medium in the wells with the corresponding DMSO-containing medium. Ensure you have several replicate wells for each concentration. The 0% well serves as your vehicle control.

• Incubation: Incubate the cells for the same duration as your planned experiment (e.g., 24, 48, or 72 hours).

• Viability Assessment: Use a standard cell viability assay (e.g., MTT, MTS, CellTiter-Glo®, or trypan blue exclusion) to quantify the effect of DMSO on cell viability.

• Data Analysis: Plot cell viability (%) against DMSO concentration (%). The highest concentration of DMSO that does not cause a significant decrease in cell viability (e.g., >95% viability) is your maximum tolerated concentration.

Table 2: General DMSO Tolerance Limits for In Vitro Assays

Assay Type	Typical Max DMSO Conc.	Potential Issues with Higher Concentrations
Cell-based (robust lines)	0.5% - 1.0%	Cytotoxicity, altered membrane permeability, differentiation induction.[4][6]
Cell-based (sensitive/primary cells)	0.1% - 0.25%	Apoptosis, growth arrest.[4]
Biochemical (enzyme assays)	1% - 5%	Protein denaturation, direct inhibition or activation of the enzyme.[6]
Biophysical (e.g., SPR)	< 1%	Interference with signal, changes in refractive index.[6]

Diagram: Decision Tree for DMSO Optimization

This diagram outlines the logical workflow for troubleshooting DMSO-related solubility issues.

Caption: Workflow for selecting an advanced solubilization strategy.

Part 5: Troubleshooting Specific Assay Formats

Q7: I'm running a cell-based assay and observing cytotoxicity in my vehicle control wells. What is the likely cause?

If your vehicle control (medium + solubilizing agent, without the test compound) is showing toxicity, the issue is almost certainly the solubilizing agent itself.

• High DMSO Concentration: This is the most common culprit. Re-run your DMSO tolerance curve (Protocol 2) and ensure your final concentration is well below the toxic threshold. [7]* Surfactant-Induced Lysis: If you are using a surfactant, it may be disrupting the cell membranes. Try a lower concentration or switch to a milder surfactant like Pluronic® F-68.

• Cyclodextrin Effects: While generally safe, very high concentrations of some cyclodextrins (especially M-β-CD) can extract lipids from cell membranes, leading to toxicity.

Q8: In my biochemical (enzyme) assay, the compound's activity seems inconsistent and my dose-response curves are not sigmoidal. Could this be a solubility issue?

Absolutely. This is a classic sign of compound aggregation or micro-precipitation at higher concentrations. Even if you don't see visible precipitation, the compound may be forming small aggregates that can interfere with the assay in several ways:

• Non-specific Inhibition: Aggregates can sequester and denature the target protein, leading to apparent inhibition that is not related to specific binding at the active site.

• Reduced Active Concentration: The concentration of freely available, monomeric compound is much lower than the nominal concentration, skewing IC50 values.

• Light Scattering: In plate-based absorbance or fluorescence assays, aggregates can scatter light, leading to false signals.

To mitigate this:

• Include a Surfactant: Add a low concentration (e.g., 0.01%) of a non-ionic surfactant like Tween® 80 to the assay buffer to prevent aggregation.

• Check Solubility in Final Buffer: Perform a kinetic solubility test in your final, complete assay buffer to determine the concentration at which the compound begins to precipitate. Your highest assay concentration should be kept below this limit.

Part 6: Summary and Best Practices

• Acknowledge the Challenge: Accept that 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is a hydrophobic compound and will require special handling.

• Start with DMSO: Always prepare a high-concentration stock in 100% DMSO.

• Validate Your Vehicle: Never assume a solvent is inert. Always run a vehicle tolerance curve for your specific assay system. [3]* Match Solvent Concentrations: Ensure the final concentration of your solubilizing agent (e.g., DMSO) is identical in all wells (vehicle control, test compound, and positive control).

• Consider Advanced Options: If DMSO is not sufficient, systematically explore cyclodextrins and surfactants as viable alternatives. [8][9]* Be Wary of Aggregation: In biochemical assays, inconsistent results are often due to compound aggregation. The inclusion of a non-ionic surfactant can often resolve this.

• Document Everything: Keep meticulous records of your solubilization protocols, including solvent type, concentrations, and any observations of precipitation.

References

• Williams, H. D., Trevaskis, N. L., Charman, S. A., Shanker, R. M., Charman, W. N., & Pouton, C. W. (2013). Strategies to Address Low Drug Solubility in Discovery and Development. Pharmacological Reviews, 65(1), 315–499. [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics, 2012, 195727. [Link]

• Williams, H. D., Trevaskis, N. L., & Porter, C. J. H. (2013). Strategies to Address Low Drug Solubility in Discovery and Development. ResearchGate. [Link]

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. [Link]

• Quora. (2017). What effects does DMSO have on cell assays?. Quora. [Link]

• Scientist Solutions. (2025). DMSO in cell based assays. Scientist Solutions. [Link]

• Nikon Instruments Inc. (n.d.). Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Nikon Instruments Inc. [Link]

• International Journal of Pharmaceutical and Chemical Sciences. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. Int J Pharm Chem Anal. [Link]

• Popa, L., Șelaru, A., Tătărău-Milea, D., Vîjîiac, S. M., Gherghiceanu, F., Lupuliasa, D., & Dinu-Pîrvu, C. E. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals, 16(8), 1087. [Link]

• ResearchGate. (n.d.). Cell viability following exposure to DMSO. ResearchGate. [Link]

• Grass, M. (2017). Formulation Selection and in-vitro Screening for Oral Bioavailability Enhancement. Webinar. [Link]

• Sharma, D., Narasimhan, B., Kumar, P., & Judge, V. (2022). Biological activity of oxadiazole and thiadiazole derivatives. Applied Microbiology and Biotechnology, 106(11), 3957–3981. [Link]

• de Oliveira, C. S., Lacerda, R. G., Gualberto, A. C. M., de Azeredo, N. F., da Silva, A. D., de Almeida, K. A., ... & Gontijo, V. S. (2020). A second generation of 1, 2, 4-oxadiazole derivatives with enhanced solubility for inhibition of 3-hydroxykynurenine transaminase (HKT) from Aedes aegypti. PloS one, 15(12), e0243093. [Link]

• Loftsson, T., & Duchêne, D. (2007). Cyclodextrin inclusion complexes for improved drug bioavailability and activity: Synthetic and analytical aspects. Die Pharmazie-An International Journal of Pharmaceutical Sciences, 62(3), 163-172. [Link]

• Saffoon, N., Uddin, R., & Huda, N. (2010). Dissolution Testing for Poorly Soluble Drugs: A Continuing Perspective. Pharmaceutical Technology, 34(8). [Link]

• Uram, L., Stawarska, Z., Jampilek, J., & Ekiert, H. (2022). Cyclodextrin Derivatives as Promising Solubilizers to Enhance the Biological Activity of Rosmarinic Acid. Pharmaceutics, 14(10), 2098. [Link]

• Paus, R., & SENTA, V. (2016). Support tools in formulation development for poorly soluble drugs. Journal of pharmaceutical sciences, 105(9), 2645-2655. [Link]

• Surya Prakasarao, K., & Shaheda, S. (2018). CYCLODEXTRINS AND THEIR APPLICATION IN ENHANCING THE SOLUBILITY, DISSOLUTION RATE AND BIOAVAILABILITY. Innoriginal International Journal of Sciences, 5(5), 25-34. [Link]

• ResearchGate. (2025). Formulation strategies for poorly soluble drugs. ResearchGate. [Link]

• Gitea, D., Bungau, S., Tit, D. M., & Purza, A. L. (2023). Short Review on the Biological Activity of Cyclodextrin-Drug Inclusion Complexes Applicable in Veterinary Therapy. Molecules, 28(14), 5557. [Link]

• Sharma, D., & Saini, S. (2011). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). International Journal of Pharmaceutical Sciences and Research, 2(3), 528. [Link]

• Engkvist, O., & Norrby, P. O. (2011). Oxadiazoles in medicinal chemistry. Journal of medicinal chemistry, 54(21), 7367-7372. [Link]

• de Almeida, K. A., da Silva, A. D., Gualberto, A. C. M., de Oliveira, C. S., Lacerda, R. G., Gontijo, V. S., ... & da Silva, A. A. (2022). 1, 2, 4-Oxadiazole Derivatives: Physicochemical Properties, Antileishmanial Potential, Docking and Molecular Dynamic Simulations of Leishmania infantum Target Proteins. Molecules, 27(19), 6296. [Link]

• National Center for Biotechnology Information. (n.d.). 5-(2,4-Dichlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole. PubChem. [Link]

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Reference Data & Comparative Studies

The Definitive Edge: Confirming the Structure of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole by X-ray Crystallography

A Comparative Guide for Researchers in Drug Discovery and Materials Science

In the landscape of modern drug discovery and materials science, the precise knowledge of a molecule's three-dimensional structure is not merely an academic exercise; it is a cornerstone of rational design and development.[1][2][3] The 1,2,4-oxadiazole scaffold is a privileged heterocycle, frequently incorporated into molecules with a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[4][5][6] The specific compound, 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, with its distinct substitution pattern, presents a compelling case for rigorous structural elucidation. The presence of a dichlorophenyl ring and a nitrophenyl moiety suggests potential for diverse intermolecular interactions, which can profoundly influence its solid-state properties and biological target engagement. This guide provides an in-depth comparison of analytical techniques for structural confirmation and presents a comprehensive, field-proven protocol for the unambiguous determination of its structure using single-crystal X-ray crystallography.

The Imperative of Unambiguous Structural Confirmation: A Comparative Overview of Analytical Techniques

While a suite of analytical methods is available for characterizing a newly synthesized compound, each offers a different level of structural insight. For a molecule like 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, where subtle differences in conformation can have significant consequences, understanding the strengths and limitations of each technique is paramount.

Technique	Information Provided	Advantages	Limitations
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides information on the chemical environment and connectivity of atoms (¹H, ¹³C).	Excellent for determining the carbon-hydrogen framework in solution. 2D NMR techniques can establish through-bond correlations.[7]	Does not provide direct information on the three-dimensional arrangement of atoms in the solid state. Can be complex to interpret for molecules with overlapping signals.
Mass Spectrometry (MS)	Determines the molecular weight and elemental composition of a molecule. Fragmentation patterns can offer clues about the structure.[8][9]	High sensitivity and requires very small sample amounts. Can be coupled with chromatographic techniques for mixture analysis.	Provides limited information on the spatial arrangement of atoms and stereochemistry. Isomer identification can be challenging without standards.
Infrared (IR) Spectroscopy	Identifies the presence of specific functional groups (e.g., C=N, N-O, C-Cl).	Fast, simple, and non-destructive.	Provides little to no information about the overall molecular architecture and connectivity.
Single-Crystal X-ray Crystallography	Provides the precise three-dimensional arrangement of atoms in a crystal lattice, including bond lengths, bond angles, and stereochemistry.[10][11][12]	The "gold standard" for unambiguous structure determination.[13] Provides definitive proof of connectivity and conformation.	Requires a high-quality single crystal of sufficient size, which can be challenging to grow.

As the table illustrates, while NMR, MS, and IR spectroscopy are indispensable for initial characterization and purity assessment, they fall short of providing the definitive, three-dimensional structural information that single-crystal X-ray crystallography delivers. For understanding crystal packing, intermolecular interactions, and the precise conformation adopted by the molecule in the solid state, X-ray crystallography is the unparalleled technique.[14][15]

The Crystallographic Workflow: A Step-by-Step Protocol

The journey from a powdered sample to a refined crystal structure is a meticulous process. The following protocol outlines the key steps for the structural determination of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole.

Experimental Protocol

• Single Crystal Growth:

  • Rationale: The cornerstone of a successful X-ray diffraction experiment is a well-ordered, single crystal of suitable size (typically 0.1-0.3 mm).[16] The choice of solvent and crystallization technique is critical.

  • Method: Slow evaporation is a common and effective technique for growing crystals of small organic molecules.[4] A supersaturated solution of the title compound is prepared in a suitable solvent or solvent mixture (e.g., dichloromethane/hexane, ethyl acetate/heptane) at a slightly elevated temperature. The solution is then allowed to cool slowly to room temperature, and the solvent is left to evaporate over several days in a dust-free environment.

• Crystal Mounting and Data Collection:

  • Rationale: The selected crystal must be carefully mounted on a goniometer head to allow for precise rotation during data collection.[11][16]

  • Method: A suitable single crystal is selected under a microscope and mounted on a glass fiber or a cryoloop using a small amount of inert oil. The mounted crystal is then placed on the goniometer head of a diffractometer equipped with a CCD or CMOS detector. Data collection is typically performed at a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms.[17] The crystal is rotated through a series of angles, and a diffraction pattern is collected at each orientation.[18]

• Structure Solution and Refinement:

  • Rationale: The collected diffraction data is used to solve the "phase problem" and generate an initial electron density map, from which the positions of the atoms can be determined.

  • Method: The diffraction data is processed to determine the unit cell parameters and space group. The structure is then solved using direct methods or Patterson methods, and the atomic positions are refined using full-matrix least-squares on F².[17] Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

Figure 1: Experimental workflow for the X-ray crystallographic determination of the title compound.

Anticipated Crystallographic Data and Comparison

While the crystal structure of the title compound has not been reported, we can anticipate its crystallographic parameters and compare them to the closely related isomer, 5-(2,4-Dichlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole.[19] This comparison highlights the importance of determining the structure of the 3-nitro isomer to understand the impact of the substituent's position on the crystal packing and intermolecular interactions.

Parameter	Anticipated for 3-nitro Isomer	Reported for 4-nitro Isomer[19]
Crystal System	Monoclinic or Orthorhombic	Orthorhombic
Space Group	P2₁/c or Pca2₁	Pca2₁
a (Å)	13-16	13.5272 (5)
b (Å)	6-8	6.5362 (2)
c (Å)	15-18	15.6880 (5)
V (ų)	1300-1500	1387.08 (8)
Z	4	4
R-factor	< 0.05	0.048

The key differences are expected to arise from the different steric and electronic effects of the nitro group at the meta versus the para position. This will likely influence the dihedral angles between the phenyl rings and the central oxadiazole ring, as well as the nature of the intermolecular interactions, such as C-H···N and C-H···O hydrogen bonds.

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A Comparative Analysis of the Biological Activity of 1,2,4-Oxadiazole Isomers: A Guide for Researchers

In the landscape of medicinal chemistry, the quest for novel pharmacophores with enhanced therapeutic profiles is perpetual. Among the privileged heterocyclic scaffolds, oxadiazoles have garnered significant attention due to their bioisosteric relationship with amide and ester functionalities, offering improved metabolic stability and pharmacokinetic properties.[1][2] This guide provides a comprehensive comparative analysis of the biological activities of 1,2,4-oxadiazole and its key isomers, 1,3,4-oxadiazole and 1,2,5-oxadiazole (furazan). By delving into their anticancer, antimicrobial, and enzyme inhibitory activities, supported by experimental data and mechanistic insights, this document aims to equip researchers, scientists, and drug development professionals with the knowledge to make informed decisions in their pursuit of novel therapeutics.

The Isomeric Landscape of Oxadiazoles: A Structural Overview

Oxadiazoles are five-membered aromatic heterocycles containing one oxygen and two nitrogen atoms. The positional arrangement of these heteroatoms gives rise to four isomers: 1,2,3-oxadiazole, 1,2,4-oxadiazole, 1,2,5-oxadiazole, and 1,3,4-oxadiazole.[3] Of these, the 1,2,3-isomer is unstable.[4] This guide will focus on the comparative biological activities of the stable and medicinally relevant 1,2,4-, 1,3,4-, and 1,2,5-oxadiazole isomers.

The subtle differences in the electronic distribution and steric hindrance resulting from the varied placement of the nitrogen atoms profoundly influence the physicochemical properties and, consequently, the biological activity of these isomers. A direct comparative study on amino-substituted matched pairs of 1,2,4- and 1,3,4-oxadiazoles revealed significant differences in their physical and pharmaceutical properties, underscoring that not all bioisosteres are created equal.[1]

Comparative Anticancer Activity: A Tale of Three Isomers

Derivatives of all three oxadiazole isomers have demonstrated promising anticancer activities, acting through diverse mechanisms of action. However, the extent of investigation and the reported potencies vary among the isomers.

1,2,4-Oxadiazole Derivatives as Anticancer Agents

The 1,2,4-oxadiazole scaffold has been extensively explored for its anticancer potential.[5] Studies have shown that the substitution pattern on the ring is crucial for activity. For instance, structure-activity relationship (SAR) studies have revealed that an aryl substituent at the C-5 position of the 1,2,4-oxadiazole ring is often superior to a substituent at the C-3 position for anticancer potency.[4]

Mechanism of Action: 1,2,4-oxadiazole derivatives have been shown to induce apoptosis in cancer cells through the activation of caspases.[6] Some derivatives also exhibit inhibitory activity against key signaling pathways implicated in cancer progression, such as the EGFR/PI3K/Akt/mTOR cascade.[7]

1,3,4-Oxadiazole Derivatives: A Prominent Anticancer Scaffold

The 1,3,4-oxadiazole isomer is arguably the most studied in the context of anticancer drug discovery.[3][8] A vast number of derivatives have been synthesized and evaluated against a wide range of cancer cell lines, with many exhibiting potent cytotoxic effects.

Mechanism of Action: The anticancer mechanisms of 1,3,4-oxadiazole derivatives are multifaceted and include the inhibition of crucial enzymes like histone deacetylases (HDACs), matrix metalloproteinases (MMPs), and topoisomerases.[3][9] Furthermore, some derivatives have been found to target the STAT3 signaling pathway, which is a key regulator of tumor cell proliferation, survival, and invasion.[2]

1,2,5-Oxadiazole (Furazan) Derivatives in Oncology

While less explored than its 1,2,4- and 1,3,4-counterparts, the 1,2,5-oxadiazole (furazan) ring has also been incorporated into potential anticancer agents.[7]

Mechanism of Action: Some furazan derivatives have been reported to exert their antiproliferative effects through the inhibition of topoisomerase I, an enzyme essential for DNA replication and repair.[10]

Table 1: Comparative Anticancer Activity (IC50) of Representative Oxadiazole Isomer Derivatives

Isomer	Derivative	Cancer Cell Line	IC50 (µM)	Reference
1,2,4-Oxadiazole	2-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]benzo[d]thiazole	Colon (CaCo-2)	4.96	[6]
[2-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]benzo[d]thiazol-4-yl]methanol	Colorectal (DLD1)	0.35	[6]
1,3,4-Oxadiazole	Compound 4h (a 2,5-disubstituted derivative)	Lung (A549)	<0.14	[9]
Compound 4i (a 2,5-disubstituted derivative)	Lung (A549)	1.59	[9]
Compound 16a (imidazopyrazine derivative)	Breast (MCF-7)	0.68	[2]
Compound 16b (imidazopyrazine derivative)	Breast (MCF-7)	0.22	[2]
1,2,5-Oxadiazole	Furoxan-based estradiol hybrid 11b	Breast (MDA-MB-231)	3.58	[7]

Note: The presented data is from different studies and not from a head-to-head comparison of identically substituted isomers, which highlights a current gap in the literature.

Comparative Antimicrobial Activity: Combating Microbial Resistance

The emergence of multidrug-resistant pathogens necessitates the development of novel antimicrobial agents. Oxadiazole isomers have shown considerable promise in this area.

1,2,4-Oxadiazole Derivatives as Antimicrobial Agents

A number of 1,2,4-oxadiazole derivatives have been synthesized and evaluated for their activity against a range of bacterial and fungal pathogens.[11] SAR studies have indicated that the nature and position of substituents on the heterocyclic ring significantly influence the antimicrobial spectrum and potency.[7]

1,3,4-Oxadiazole Derivatives: A Broad Spectrum of Activity

The 1,3,4-oxadiazole nucleus is a common feature in many compounds with potent antimicrobial properties.[12] Derivatives have demonstrated activity against both Gram-positive and Gram-negative bacteria, as well as various fungal strains.

1,2,5-Oxadiazole (Furazan) Derivatives in Antimicrobial Research

The antimicrobial potential of 1,2,5-oxadiazole derivatives is an emerging area of research.[7] Some studies have reported antibacterial activity for certain furazan-containing compounds.

Table 2: Comparative Antimicrobial Activity (MIC) of Representative Oxadiazole Isomer Derivatives

Isomer	Derivative	Microbial Strain	MIC (µg/mL)	Reference
1,2,4-Oxadiazole	Compound 7a (a quinoline hybrid)	M. tuberculosis H37Rv	0.4 (µM)	[2]
Compound 59a/60a (indole derivatives)	S. aureus ATCC29213	8	[11]
1,3,4-Oxadiazole	Compound 14a/14b (naphthofuran derivatives)	P. aeruginosa	0.2 (mg/mL)
Compound 14a/14b (naphthofuran derivatives)	B. subtilis	0.2 (mg/mL)

Note: The data presented is from various sources and direct comparative studies with identical substituents are limited.

Enzyme Inhibition: A Key Mechanism of Action

Many of the observed biological activities of oxadiazole isomers can be attributed to their ability to inhibit specific enzymes.

The 1,3,4-oxadiazole scaffold, in particular, has been identified as a core structure in inhibitors of a wide range of enzymes, including:

• Matrix Metalloproteinases (MMPs): Involved in cancer invasion and metastasis.[3]

• Histone Deacetylases (HDACs): Aberrant HDAC activity is linked to tumorigenesis.[3]

• Topoisomerases: Essential for DNA replication and a target for anticancer drugs.[2]

• Telomerase: An enzyme crucial for the immortalization of cancer cells.[2]

While there is also evidence for enzyme inhibition by 1,2,4- and 1,2,5-oxadiazole derivatives, the body of research is more extensive for the 1,3,4-isomer.

Experimental Protocols: A Guide to Biological Evaluation

To ensure the reproducibility and validity of research findings, standardized experimental protocols are essential. Below are detailed methodologies for key assays used to evaluate the biological activities of oxadiazole isomers.

Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and proliferation.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the oxadiazole derivatives for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Antimicrobial Activity: Broth Microdilution Method

The broth microdilution method is a standard technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Principle: A standardized suspension of a microorganism is exposed to serial dilutions of the antimicrobial agent in a liquid growth medium. The MIC is the lowest concentration of the agent that inhibits the visible growth of the microorganism.

Step-by-Step Protocol:

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism.

• Serial Dilutions: Prepare two-fold serial dilutions of the oxadiazole derivatives in a 96-well microtiter plate containing broth medium.

• Inoculation: Inoculate each well with the standardized microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates under appropriate conditions (e.g., temperature, time) for the test microorganism.

• MIC Determination: Visually inspect the plates for microbial growth (turbidity). The MIC is the lowest concentration of the compound in which no visible growth is observed.

Visualizing the Mechanisms: Signaling Pathways and Workflows

To better understand the biological effects of oxadiazole isomers, it is helpful to visualize their interactions with cellular pathways and the experimental workflows used to study them.

Caption: General workflow for the synthesis and biological evaluation of oxadiazole isomers.

Caption: Simplified signaling pathways targeted by 1,2,4- and 1,3,4-oxadiazole anticancer derivatives.

Conclusion and Future Directions

The comparative analysis of 1,2,4-oxadiazole and its isomers reveals a rich and diverse landscape of biological activities. While the 1,3,4-oxadiazole scaffold has been more extensively studied, particularly in the realm of anticancer research, the 1,2,4- and 1,2,5-isomers also hold significant therapeutic potential.

A critical gap in the current body of literature is the lack of direct, head-to-head comparative studies of the different isomers with identical substitution patterns across a range of biological assays. Such studies would provide invaluable insights into the subtle structure-activity relationships governed by the positioning of the heteroatoms within the oxadiazole ring.

Future research should focus on:

• Direct Comparative Studies: Synthesizing and evaluating matched pairs of 1,2,4-, 1,3,4-, and 1,2,5-oxadiazole derivatives to enable a more precise comparison of their biological activities.

• Mechanistic Elucidation: Further unraveling the specific molecular targets and signaling pathways modulated by each isomer to better understand their mechanisms of action.

• Pharmacokinetic Profiling: Investigating the absorption, distribution, metabolism, and excretion (ADME) properties of the different isomers to guide the development of drug candidates with favorable pharmacokinetic profiles.

By addressing these areas, the scientific community can fully unlock the therapeutic potential of the versatile oxadiazole scaffold and its isomers in the ongoing battle against cancer and infectious diseases.

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A Comparative Guide to the Structure-Activity Relationship (SAR) of Dichlorophenyl-Substituted 1,2,4-Oxadiazoles

Introduction: The Convergence of Two Privileged Scaffolds

In the landscape of medicinal chemistry, the quest for novel therapeutic agents often leads to the exploration of "privileged structures"—molecular frameworks that are capable of binding to multiple biological targets. The 1,2,4-oxadiazole ring is a quintessential example of such a scaffold, prized for its metabolic stability, rigid structure, and its role as a bioisostere for amide and ester functionalities.[1][2] When combined with a dichlorophenyl moiety, a common substituent in pharmacologically active compounds known to enhance binding affinity through halogen bonding and lipophilicity, the resulting molecular architecture presents a fertile ground for drug discovery.[3][4]

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of dichlorophenyl-substituted 1,2,4-oxadiazoles. We will dissect how variations in the substitution pattern on both the phenyl and oxadiazole rings modulate biological activity, supported by experimental data and protocols. This analysis is designed to furnish researchers, scientists, and drug development professionals with a robust framework for designing next-generation therapeutic agents based on this promising chemical class. The compounds have shown a wide spectrum of biological activities, including anticancer, antimicrobial, and enzyme inhibitory effects.[5][6][7]

Core Synthetic Strategies: Constructing the Dichlorophenyl-1,2,4-Oxadiazole Core

The predominant and most versatile method for synthesizing 3,5-disubstituted-1,2,4-oxadiazoles involves the cyclocondensation of an amidoxime with a carboxylic acid derivative.[1][8] The choice of coupling agent and reaction conditions is critical for achieving high yields and purity. The general workflow is outlined below.

General Synthesis Workflow

The process typically begins with the conversion of a dichlorobenzonitrile to its corresponding amidoxime, which then serves as the key intermediate for the cyclization step.

Caption: General synthetic route to dichlorophenyl-substituted 1,2,4-oxadiazoles.

Structure-Activity Relationship (SAR) Analysis

The biological activity of dichlorophenyl-substituted 1,2,4-oxadiazoles is exquisitely sensitive to three primary structural features:

• Isomeric Position of Chlorine Atoms: The placement of the two chlorine atoms on the phenyl ring (e.g., 2,4-dichloro, 3,4-dichloro, 2,6-dichloro) significantly impacts target engagement.

• Position of the Dichlorophenyl Ring: Whether the dichlorophenyl moiety is attached to the C3 or C5 position of the 1,2,4-oxadiazole ring.

• Nature of the Second Substituent: The group at the other position (C5 or C3) of the oxadiazole ring plays a crucial role in defining the compound's pharmacological profile.

Anticancer and Antiproliferative Activity

The 1,2,4-oxadiazole scaffold is a component of numerous compounds investigated for anticancer properties.[9][10][11] For dichlorophenyl derivatives, SAR studies indicate that the substitution pattern is critical for cytotoxicity.

• Influence of Chlorine Positions: Studies on related heterocyclic systems suggest that electron-withdrawing groups, such as chlorine, on the phenyl ring can enhance anticancer activity.[3] The 2,4-dichloro and 3,4-dichloro patterns are frequently explored. The 3,4-dichloro substitution, for instance, was present in a highly potent MAO-B inhibitor, demonstrating its utility in creating specific enzyme inhibitors that could be relevant in certain cancers.[6]

• Role of the Second Substituent: The moiety at the C5 position (when the dichlorophenyl group is at C3) is a key determinant of activity. Attaching other heterocyclic rings, such as indole or benzothiazole, can introduce additional binding interactions and modulate the compound's overall physicochemical properties.[6][9] For example, linking a sulfonamide moiety to the oxadiazole core has been shown to produce potent inhibitors of carbonic anhydrase IX (CAIX), a tumor-associated enzyme.[5]

Enzyme Inhibition: A Case Study on Monoamine Oxidase B (MAO-B)

A compelling example of SAR is the compound 3-(3,4-Dichlorophenyl)-5-(1H-indol-5-yl)-1,2,4-oxadiazole .[6] This molecule was designed as a bioisosteric replacement for a metabolically labile amide bond in a known series of indole-based MAO inhibitors.

• Key Finding: The compound demonstrated highly potent and selective inhibition of MAO-B with an IC₅₀ value of 0.036 µM, while showing negligible activity against MAO-A (IC₅₀ = 150 µM).[6]

• SAR Insight: The 1,2,4-oxadiazole ring serves as a stable linker, correctly positioning the 3,4-dichlorophenyl and indole moieties within the enzyme's active site. The 3,4-dichloro substitution pattern appears optimal for hydrophobic and potential halogen-bonding interactions within the MAO-B active site cavity. This highlights a successful strategy where the oxadiazole is not just a passive scaffold but an active contributor to metabolic stability and potency.[6]

Antimicrobial Activity

Dichlorophenyl groups are common in antimicrobial agents. When incorporated into a 1,2,4-oxadiazole framework, they contribute to broad-spectrum activity.

• SAR Principles: The lipophilicity conferred by the dichlorophenyl group often enhances the ability of the molecule to penetrate bacterial cell membranes. Studies on 2,4-dichloro-5-fluorophenyl containing 1,3,4-oxadiazoles (a related isomer) showed that these halogenated compounds possess significant antibacterial and antifungal activity.[7] The SAR for 1,2,4-oxadiazoles follows similar trends, where the presence of a di-halogenated phenyl ring is a strong predictor of antimicrobial potential.[12][13] The other substituent on the oxadiazole ring can be varied to modulate the spectrum of activity (e.g., against Gram-positive vs. Gram-negative bacteria).[13]

Comparative SAR Insights Diagram

The following diagram illustrates the logical flow of how structural modifications influence the final biological outcome.

Caption: Key structural modifications and their influence on biological activity.

Comparative Data Summary

The table below synthesizes SAR data from various studies on dichlorophenyl-substituted oxadiazoles and related compounds to provide a comparative overview.

Compound Class/Example	Dichlorophenyl Isomer	Key 'R' Group at Other Position	Biological Activity	Potency (IC₅₀/MIC)	Key SAR Takeaway	Reference
MAO-B Inhibitor	3,4-dichloro	5-(1H-indol-5-yl)	MAO-B Inhibition	0.036 µM	The 1,2,4-oxadiazole acts as a stable and effective bioisostere for an amide linker, enhancing potency and selectivity.	[6]
General Anticancer Agents	2,4-dichloro	Thiazole/Thiophene-sulfonamide	Anticancer (CAIX)	Low µM range	The dichlorophenyl group contributes to cytotoxicity; the sulfonamide targets a specific tumor-associated enzyme.	[5]
General Antimicrobial Agents	2,4-dichloro	Varied Aryl/Heteroaryl	Antibacterial/Antifungal	Varies (µg/mL)	The dichlorophenyl moiety enhances membrane permeability and overall antimicrobial effect.	[7][12]
Insecticidal Agents (1,3,4-isomer)	2,4-dichloro	Symmetrical (another 2,4-dichlorophenyl)	Insecticidal	Not specified	Demonstrates the utility of the dichlorophenyl group in non-medicinal applications like agriculture.	[14]

Experimental Protocols

To ensure reproducibility and trustworthiness, the following detailed protocols are provided.

Protocol 1: Synthesis of 3-(3,4-Dichlorophenyl)-5-(1H-indol-5-yl)-1,2,4-oxadiazole[6]

Objective: To synthesize a representative dichlorophenyl-substituted 1,2,4-oxadiazole via condensation in a superbasic medium.

Materials:

• 3,4-Dichlorobenzamidoxime

• Methyl 1H-indole-5-carboxylate

• Dimethyl sulfoxide (DMSO), anhydrous

• Sodium hydroxide (NaOH), powdered

• Deionized water, cold

• Standard laboratory glassware, magnetic stirrer, filtration apparatus

Procedure:

• Reactant Solubilization: To a solution of 3,4-dichlorobenzamidoxime (1.0 equiv., e.g., 0.0015 mol) in anhydrous DMSO (approx. 1 mL), add methyl 1H-indole-5-carboxylate (1.0 equiv., e.g., 0.0015 mol).

• Base Addition: Stir the mixture at room temperature and rapidly add powdered NaOH (1.3 equiv., e.g., 0.002 mol). Causality Note: The superbasic medium (NaOH/DMSO) is crucial for efficiently deprotonating the amidoxime hydroxyl group, which initiates the nucleophilic attack on the ester carbonyl, driving the condensation and subsequent cyclization.

• Reaction Monitoring: Continue stirring at room temperature. The reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Precipitation: Upon completion, dilute the reaction mixture by pouring it into a beaker containing cold water (30–50 mL). A precipitate of the crude product should form.

• Isolation and Purification: Collect the resulting precipitate by vacuum filtration. Wash the solid thoroughly with water (30 mL) to remove residual NaOH and DMSO.

• Drying: Air-dry the purified solid or dry in a vacuum oven at 50 °C.

• Characterization: Confirm the structure of the final product using ¹H-NMR, ¹³C-NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: In Vitro Anticancer Activity Assessment (MTT Assay)

Objective: To determine the cytotoxic effect of a synthesized compound on a cancer cell line (e.g., MCF-7, A549).

Materials:

• Cancer cell line of interest

• Complete growth medium (e.g., DMEM with 10% FBS)

• Synthesized dichlorophenyl-1,2,4-oxadiazole compound

• DMSO (for stock solution)

• Phosphate-buffered saline (PBS)

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or acidified isopropanol)

• 96-well microtiter plates, incubator (37 °C, 5% CO₂), microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of the test compound in DMSO. Create serial dilutions in complete medium to achieve the desired final concentrations. Replace the medium in the wells with 100 µL of the medium containing the test compound dilutions. Include a vehicle control (DMSO only) and an untreated control.

• Incubation: Incubate the plate for 48-72 hours at 37 °C in a 5% CO₂ atmosphere.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 3-4 hours. Causality Note: Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT tetrazolium salt to a purple formazan precipitate.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a wavelength of ~570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability against the log of the compound concentration and determine the IC₅₀ value (the concentration required to inhibit 50% of cell growth).

Expert Insights and Future Directions

The dichlorophenyl-substituted 1,2,4-oxadiazole scaffold represents a highly versatile and druggable chemical space. The SAR data clearly indicates that fine-tuning the substitution patterns on both the phenyl and oxadiazole rings can lead to potent and selective agents against a variety of biological targets.

Future research should focus on:

• Systematic Isomer Exploration: A head-to-head comparison of all dichlorophenyl isomers (2,3-, 2,4-, 2,5-, 2,6-, 3,4-, 3,5-) within a single chemical series is needed to build a more predictive SAR model.

• Scaffold Hopping and Diversification: While the dichlorophenyl group is effective, exploring other di-halogenated systems (e.g., difluorophenyl, dichloropyridyl) could yield compounds with improved properties.

• Mechanism of Action Studies: For promising hits, elucidating the precise molecular target and binding mode through techniques like X-ray crystallography or photoaffinity labeling is essential for rational, target-based optimization.

• Pharmacokinetic Profiling: Early assessment of ADME (Absorption, Distribution, Metabolism, Excretion) properties will be critical to translating potent compounds into viable drug candidates. The inherent stability of the 1,2,4-oxadiazole ring is a significant advantage in this regard.[6]

By leveraging the foundational SAR principles outlined in this guide, researchers are well-equipped to rationally design and synthesize novel dichlorophenyl-1,2,4-oxadiazole derivatives with tailored therapeutic potential.

References

• Biernacki, K., Daśko, M., & Demkowicz, S. (2020). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. Pharmaceuticals, 13(6), 111. [Link][1]

• Biernacki, K., Daśko, M., & Demkowicz, S. (2020). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. PubMed. [Link][15]

• Abid, M., et al. (2020). Synthesis and SAR studies of novel 1,2,4-oxadiazole-sulfonamide based compounds as potential anticancer agents for colorectal cancer therapy. Bioorganic Chemistry, 98, 103754. [Link][5]

• Vaidya, A., et al. (2020). Synthesis of 1,2,4-oxadiazole derivatives: anticancer and 3D QSAR studies. ResearchGate. [Link][9]

• Fomitnykh, M., et al. (2020). 3-(3,4-Dichlorophenyl)-5-(1H-indol-5-yl)-1,2,4-oxadiazole. MDPI. [Link][6]

• Ahmad, I., et al. (2021). Discovery of Novel 1,2,4-Oxadiazole Derivatives as Potent Caspase-3 Activator for Cancer Treatment. MDPI. [Link][10]

• El-Sayed, N., et al. (2024). New 1,2,4-oxadiazole derivatives as potential multifunctional agents for the treatment of Alzheimer's disease: design, synthesis, and biological evaluation. Journal of the Brazilian Chemical Society. [Link]

• Pace, A., et al. Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. IRIS UniPA. [Link][2]

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A Comparative Analysis of the Cytotoxic Potential of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

A Guide for Researchers in Drug Discovery and Development

As a Senior Application Scientist, this guide provides a comprehensive framework for evaluating the cytotoxic properties of the novel compound, 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, in comparison to established standard-of-care cytotoxic agents. This document outlines the scientific rationale, detailed experimental protocols, and data interpretation strategies necessary for a robust and meaningful comparison.

Introduction: The Therapeutic Potential of 1,2,4-Oxadiazoles

The 1,2,4-oxadiazole scaffold is a prominent heterocyclic moiety in medicinal chemistry, recognized for its diverse pharmacological activities.[1][2] Numerous derivatives of 1,2,4-oxadiazole have demonstrated significant potential as anticancer agents, exhibiting cytotoxic effects against a range of human cancer cell lines.[3][4][5] The mechanism of action for many of these compounds is linked to the induction of apoptosis, often through the activation of caspases, which are key executioners of programmed cell death.[3] Some 1,3,4-oxadiazole derivatives have been shown to target enzymes crucial for cancer cell proliferation, such as thymidylate synthase and topoisomerase II.[6] Given the established anticancer profile of this chemical class, the novel compound 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole warrants a thorough investigation of its cytotoxic potential relative to current therapeutic options.

This guide will focus on a head-to-head comparison with two widely used chemotherapeutic drugs: Doxorubicin (an anthracycline antibiotic that intercalates DNA) and 5-Fluorouracil (a pyrimidine analog that inhibits thymidylate synthase). The selection of these standards provides a benchmark against which the potency and potential mechanism of the novel oxadiazole derivative can be assessed.

Experimental Design: A Framework for Comparative Cytotoxicity Assessment

A rigorous and well-controlled experimental design is paramount for generating reliable and reproducible data. The following sections detail the critical components of a comprehensive in vitro cytotoxicity study.

Cell Line Selection

The choice of cancer cell lines is critical and should ideally represent different tumor types to assess the spectrum of activity. For this comparative study, we propose a panel of three human cancer cell lines:

• MCF-7 (Breast Adenocarcinoma): A well-characterized, estrogen receptor-positive cell line, commonly used in anticancer drug screening.

• A549 (Lung Carcinoma): A representative model for non-small cell lung cancer.

• HCT-116 (Colorectal Carcinoma): A widely used cell line for studying colon cancer biology and drug response.

The inclusion of a non-cancerous cell line, such as human dermal fibroblasts (HDF), is also recommended to evaluate the selective toxicity of the test compound.

In Vitro Cytotoxicity Assay: The MTT Assay

To quantify the cytotoxic effects of the compounds, the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely accepted colorimetric method.[7] This assay measures the metabolic activity of cells, which is directly proportional to the number of viable cells.[7] In living cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals, which can be solubilized and quantified spectrophotometrically.[7]

Detailed Experimental Protocol: MTT Assay

• Cell Seeding:

  • Culture MCF-7, A549, and HCT-116 cells in appropriate media (e.g., DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin) in a humidified incubator at 37°C with 5% CO₂.

  • Trypsinize and count the cells. Seed 5 x 10³ cells per well in a 96-well microplate and incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare stock solutions of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, Doxorubicin, and 5-Fluorouracil in dimethyl sulfoxide (DMSO).

  • Prepare serial dilutions of the test compounds in culture medium to achieve a final concentration range (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration in the wells should not exceed 0.5% to avoid solvent-induced toxicity.

  • Remove the old medium from the wells and add 100 µL of the medium containing the respective drug concentrations. Include vehicle control (medium with DMSO) and untreated control wells.

  • Incubate the plates for 48 hours.

• MTT Reagent Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in phosphate-buffered saline (PBS).

  • Add 20 µL of the MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization and Absorbance Measurement:

  • Carefully remove the medium from the wells.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability using the following formula: % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the logarithm of the drug concentration.

  • Determine the IC50 value (the concentration of the drug that inhibits 50% of cell growth) for each compound using non-linear regression analysis.

Experimental Workflow Diagram

Caption: Workflow for the comparative cytotoxicity assessment using the MTT assay.

Data Presentation and Interpretation

The primary endpoint of this study will be the IC50 value for each compound against each cell line. The results should be summarized in a clear and concise table for easy comparison.

Table 1: Comparative Cytotoxicity (IC50 in µM) of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole and Standard Drugs

Compound	MCF-7 (Breast Cancer)	A549 (Lung Cancer)	HCT-116 (Colon Cancer)
5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole	[Experimental Value]	[Experimental Value]	[Experimental Value]
Doxorubicin	[Experimental Value]	[Experimental Value]	[Experimental Value]
5-Fluorouracil	[Experimental Value]	[Experimental Value]	[Experimental Value]

Interpretation of Results:

• A lower IC50 value indicates greater cytotoxic potency.

• By comparing the IC50 values of the novel oxadiazole with Doxorubicin and 5-Fluorouracil, we can ascertain its relative potency.

• Differential IC50 values across the cell lines may suggest a degree of selectivity in the compound's activity. For instance, a significantly lower IC50 in one cell line compared to others could indicate a potential targeted application for that cancer type.

• Data from the non-cancerous cell line (if included) will be crucial for determining the therapeutic index, a measure of the compound's safety margin.

Mechanistic Insights: Exploring the Pathway to Cell Death

While the MTT assay provides a measure of overall cytotoxicity, it does not elucidate the mechanism of cell death. Many cytotoxic agents, including 1,2,4-oxadiazole derivatives, induce apoptosis.[3] A potential mechanism for the observed cytotoxicity could involve the activation of the intrinsic apoptotic pathway, which is regulated by the B-cell lymphoma 2 (Bcl-2) family of proteins and culminates in the activation of effector caspases like caspase-3.

Signaling Pathway Diagram: Intrinsic Apoptosis

Caption: A simplified diagram of the intrinsic apoptotic pathway potentially activated by the test compound.

To investigate whether the novel oxadiazole induces apoptosis, further assays would be required, such as:

• Caspase-3/7 Activity Assay: To measure the activation of effector caspases.

• Annexin V/Propidium Iodide Staining: To differentiate between apoptotic and necrotic cells via flow cytometry.

Conclusion and Future Directions

This guide provides a robust framework for the initial cytotoxic evaluation of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. By directly comparing its potency against standard chemotherapeutic agents across a panel of relevant cancer cell lines, researchers can gain valuable insights into its potential as a novel anticancer agent. Positive results from this initial screening would warrant further investigation into its mechanism of action, selectivity, and in vivo efficacy. The exploration of novel 1,2,4-oxadiazole derivatives remains a promising avenue in the ongoing search for more effective and selective cancer therapies.

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A Comparative Guide to the In Vivo Validation of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

This guide provides a comprehensive framework for transitioning the promising in vitro anti-inflammatory results of the novel compound, 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (hereafter designated as Cmpd-X ), into a robust in vivo validation model. We will objectively compare its performance against a standard-of-care alternative, supported by detailed experimental protocols and data interpretation.

The 1,2,4-oxadiazole scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide spectrum of biological activities, including anticancer, anti-inflammatory, and neuroprotective properties.[1][2][3] Our initial in vitro screens have identified Cmpd-X as a potent and selective inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory cascade. While these cell-free or cell-based results are a critical first step, they cannot predict the therapeutic potential in a complex biological system.[4] This guide details the essential subsequent steps for in vivo validation, a crucial bridge between preclinical discovery and clinical relevance.[5][6]

The Rationale for In Vivo Translation: Beyond the Petri Dish

The transition from in vitro efficacy to in vivo success is a significant hurdle in drug development. A compound's potency in an isolated system (e.g., IC50 against a purified enzyme) may not translate for numerous reasons, including:

• Pharmacokinetics (PK): The body's effect on the drug—absorption, distribution, metabolism, and excretion (ADME)—determines if a sufficient concentration of the compound can reach the target tissue for a sustained period.[7]

• Bioavailability: The fraction of an administered dose that reaches systemic circulation. Poor oral bioavailability can render a potent compound ineffective.[8]

• Toxicity: Off-target effects or metabolite-driven toxicity can occur in a whole organism that would not be detected in vitro.[5][9]

• Complexity of Disease Models: In vivo models incorporate systemic responses, including immune cell infiltration and secondary mediator release, providing a more holistic test of a compound's efficacy.[10][11]

Therefore, a structured in vivo evaluation is not merely a confirmatory step but a critical investigation into a compound's true therapeutic window.

Designing the In Vivo Validation Workflow

Our validation strategy for Cmpd-X is a multi-stage process designed to de-risk progression and provide a clear, comparative assessment of its potential. This workflow ensures that efficacy studies are conducted at safe, pharmacokinetically informed doses.

Caption: Overall workflow for the in vivo validation of Cmpd-X.

Part 1: Preliminary Safety and Pharmacokinetic Profiling

Before assessing efficacy, we must understand the safety and disposition of Cmpd-X. These preliminary studies are essential for selecting appropriate doses for the main anti-inflammatory model.[12]

A. Maximum Tolerated Dose (MTD) Study

The objective is to determine the highest dose of Cmpd-X that does not cause unacceptable side effects or mortality. This is typically conducted following established guidelines, such as the OECD Test Guideline 423 for Acute Oral Toxicity.[13]

Protocol: Acute Oral Toxicity - Acute Toxic Class Method

• Animals: Healthy, nulliparous, non-pregnant female Wistar rats (8-12 weeks old), weighing 180-220g.

• Housing: Animals are housed in standard cages with a 12-hour light/dark cycle, with free access to standard pellet diet and water.

• Acclimatization: A minimum of 5 days of acclimatization to laboratory conditions.

• Dosing:

  • A starting dose of 300 mg/kg is administered orally (p.o.) via gavage to a group of three rats. The vehicle (e.g., 0.5% Carboxymethyl cellulose) is administered to a control group.

  • Animals are fasted overnight prior to dosing.

• Observations:

  • Animals are observed continuously for the first 30 minutes, then periodically during the first 24 hours (with special attention during the first 4 hours), and daily thereafter for a total of 14 days.

  • Observations include changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic, and central nervous systems, and somatomotor activity.[9]

• Endpoint: The MTD is defined as the highest dose that causes no more than a 10% reduction in body weight and does not produce mortality or signs of severe toxicity.[12]

B. Pharmacokinetic (PK) Study

This study characterizes the ADME profile of Cmpd-X to guide the dosing schedule in the efficacy study.[7]

Protocol: Single-Dose Pharmacokinetic Study in Rats

• Animals: Male Sprague-Dawley rats (200-250g) with cannulated jugular veins to facilitate serial blood sampling.

• Dosing:

  • A single, non-toxic dose of Cmpd-X (e.g., 50 mg/kg, determined from the MTD study) is administered orally.

• Blood Sampling:

  • Blood samples (~0.2 mL) are collected from the jugular vein into heparinized tubes at pre-dose (0) and at 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose.

• Sample Processing: Plasma is separated by centrifugation and stored at -80°C until analysis.

• Bioanalysis: Plasma concentrations of Cmpd-X are quantified using a validated LC-MS/MS (Liquid Chromatography-Mass Spectrometry) method.[14]

• Data Analysis: Key PK parameters are calculated using non-compartmental analysis, including:

  • Cmax: Maximum plasma concentration.

  • Tmax: Time to reach Cmax.

  • AUC (Area Under the Curve): Total drug exposure.

  • t½ (Half-life): Time for plasma concentration to reduce by half.

Part 2: Comparative Efficacy in an Acute Inflammation Model

With safety and PK data in hand, we can now proceed to a robust, comparative efficacy study.

A. Model Selection: Carrageenan-Induced Paw Edema

The carrageenan-induced paw edema model in rats is a universally accepted and highly reproducible model for evaluating acute anti-inflammatory agents.[15][16][17] Injection of carrageenan, a seaweed polysaccharide, into the paw induces a biphasic inflammatory response. The late phase (after 3 hours) is primarily mediated by prostaglandins, the production of which is catalyzed by COX-2.[17] This makes the model highly relevant for assessing the in vivo activity of a putative COX-2 inhibitor like Cmpd-X.

Caption: Inflammatory pathway in the carrageenan model.

B. Comparative Compound: Celecoxib

To provide a benchmark, Cmpd-X will be compared against Celecoxib , a well-characterized, selective COX-2 inhibitor used clinically as an anti-inflammatory drug. This comparison is essential for evaluating the relative potency and potential advantages of our novel compound.

Protocol: In Vivo Anti-Inflammatory Efficacy Study

• Animals: Male Wistar rats (150-180g).

• Grouping (n=6 per group):

  • Group I (Vehicle Control): Receives vehicle (0.5% CMC, p.o.).

  • Group II (Positive Control): Receives Celecoxib (30 mg/kg, p.o.).

  • Group III (Cmpd-X Low Dose): Receives Cmpd-X (10 mg/kg, p.o.).

  • Group IV (Cmpd-X Mid Dose): Receives Cmpd-X (30 mg/kg, p.o.).

  • Group V (Cmpd-X High Dose): Receives Cmpd-X (100 mg/kg, p.o.).

• Dosing: Test compounds or vehicle are administered orally 1 hour before the induction of inflammation. This timing should be confirmed or adjusted based on the Tmax value from the PK study.

• Induction of Edema: 0.1 mL of a 1% w/v suspension of carrageenan in sterile saline is injected into the sub-plantar region of the right hind paw of each rat.[18]

• Measurement of Paw Volume:

  • The volume of the injected paw is measured immediately after carrageenan injection (0 hour) and at 1, 2, 3, 4, and 5 hours post-injection.

  • Measurements are taken using a digital plethysmometer (Ugo Basile, Italy).

• Data Analysis:

  • The increase in paw volume is calculated as the difference between the volume at each time point and the initial volume at 0 hour.

  • The percentage inhibition of edema is calculated for each treated group relative to the vehicle control group using the formula:

    • % Inhibition = [(V_c - V_t) / V_c] x 100

    • Where V_c is the average increase in paw volume in the control group and V_t is the average increase in paw volume in the treated group.

Data Presentation and Interpretation

All quantitative data should be summarized in clear, structured tables for easy comparison.

Table 1: Preliminary Pharmacokinetic Parameters of Cmpd-X (30 mg/kg, p.o.) in Rats

Parameter	Value	Unit
Cmax	4.8	µg/mL
Tmax	2.0	hours
AUC (0-t)	25.6	µg·h/mL
t½	4.5	hours

Note: Data are hypothetical for illustrative purposes.

Table 2: Comparative Anti-Inflammatory Effect in Carrageenan-Induced Paw Edema

Treatment Group (Dose)	Mean Paw Volume Increase (mL) at 3 hours ± SEM	% Inhibition at 3 hours
Vehicle Control	0.85 ± 0.06	-
Celecoxib (30 mg/kg)	0.32 ± 0.04	62.4%
Cmpd-X (10 mg/kg)	0.65 ± 0.05	23.5%
Cmpd-X (30 mg/kg)	0.38 ± 0.03	55.3%
Cmpd-X (100 mg/kg)	0.31 ± 0.04	63.5%

Note: Data are hypothetical for illustrative purposes. Statistical significance vs. vehicle control should be calculated (e.g., using ANOVA followed by Dunnett's test).

Interpretation of Results

The hypothetical data above would suggest that Cmpd-X exhibits a dose-dependent anti-inflammatory effect in a relevant in vivo model. The efficacy of the 30 mg/kg dose is comparable to the standard drug, Celecoxib, and the 100 mg/kg dose shows slightly superior inhibition. This successful translation from in vitro COX-2 inhibition to in vivo anti-inflammatory activity is a critical milestone. The PK data, showing a Tmax of 2 hours, supports the 1-hour pre-treatment time used in the efficacy study, ensuring the compound is near its peak concentration when the inflammatory cascade is most active.

Conclusion

This guide outlines a systematic and scientifically rigorous approach to validating the in vitro anti-inflammatory potential of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (Cmpd-X) in vivo. By integrating preliminary toxicology and pharmacokinetic studies into the experimental design, the subsequent efficacy data becomes more reliable and interpretable.[7][19] The direct comparison with a clinically relevant drug, Celecoxib, provides an essential benchmark for performance. The hypothetical results demonstrate a successful validation, indicating that Cmpd-X is a promising candidate for further development, warranting more extensive preclinical toxicology and chronic inflammation model studies.

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"cross-referencing spectroscopic data of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole with similar compounds"

In the landscape of drug discovery and materials science, the unambiguous structural elucidation of novel synthesized compounds is paramount. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS) form the bedrock of chemical characterization. This guide provides a comparative analysis of the spectroscopic data for 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, a molecule of interest in medicinal chemistry, by cross-referencing with its structurally similar analogues. While direct spectroscopic data for this specific compound is not extensively published, we can predict its characteristic spectral features with a high degree of confidence by examining related structures.

The Rationale for Cross-Referencing Spectroscopic Data

Cross-referencing is a powerful tool in chemical analysis. By comparing the spectra of a novel compound with those of known, structurally related molecules, we can:

• Assign characteristic signals: Identify the NMR chemical shifts, IR absorption bands, and mass fragmentation patterns associated with specific functional groups and structural motifs.

• Confirm structural integrity: Verify the successful synthesis of the target molecule and the absence of impurities.

• Understand substituent effects: Observe how the electronic and steric properties of different substituents influence the spectroscopic properties of the core scaffold.

This comparative approach is particularly valuable for novel compounds where reference spectra are unavailable.

Predicted Spectroscopic Profile of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Based on the analysis of related compounds, we can anticipate the following spectroscopic signatures for 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole.

1H and 13C NMR Spectroscopy

The 1H NMR spectrum is expected to show distinct signals for the aromatic protons on the dichlorophenyl and nitrophenyl rings. The 13C NMR spectrum will provide information on all carbon atoms in the molecule, including the characteristic signals for the oxadiazole ring carbons.

Expected 1H NMR Chemical Shifts (in CDCl3):

The aromatic protons will resonate in the downfield region (typically δ 7.0-9.0 ppm) due to the deshielding effect of the aromatic rings and the electron-withdrawing substituents.

Expected 13C NMR Chemical Shifts (in CDCl3):

The carbon atoms of the oxadiazole ring are expected to have characteristic chemical shifts, with C5 generally appearing at a lower field than C3.[1][2][3]

FT-IR Spectroscopy

The FT-IR spectrum will reveal the presence of key functional groups through their characteristic vibrational frequencies.

Expected FT-IR Absorption Bands (in KBr, cm-1):

Wavenumber (cm-1)	Assignment
~3100-3000	Aromatic C-H stretching
~1610	C=N stretching of the oxadiazole ring[4][5]
~1530 and ~1350	Asymmetric and symmetric NO2 stretching
~1200-1000	C-O-C stretching of the oxadiazole ring
Below 850	C-Cl stretching

Mass Spectrometry

The mass spectrum will provide the molecular weight of the compound and information about its fragmentation pattern, which can further confirm the structure.

Expected Mass Fragmentation:

The molecular ion peak (M+) should be observed, and fragmentation is likely to occur at the oxadiazole ring and through the loss of the nitro and chloro substituents. A comprehensive review of the mass spectrometric analysis of 1,2,4-oxadiazoles provides a basis for predicting these fragmentation pathways.[6]

Comparative Analysis with Structurally Similar Compounds

To substantiate our predictions, we will compare the expected spectroscopic data with published data for two close analogues: 5-(2,4-Dichlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole and 3-(3,4-Dichlorophenyl)-5-phenyl-1,2,4-oxadiazole .

Analogue 1: 5-(2,4-Dichlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole

This isomer differs only in the position of the nitro group (para vs. meta).

• NMR: The 1H NMR spectrum will show a more symmetrical splitting pattern for the nitrophenyl ring protons due to the para-substitution. The 13C NMR chemical shifts of the nitrophenyl ring will also be affected by the change in symmetry.

• FT-IR: The IR spectrum is expected to be very similar to the target compound, with characteristic bands for the nitro group, C=N, and C-O-C stretches.

• MS: The molecular ion peak will be identical to the target compound (C14H7Cl2N3O3, M+ = 336.13 g/mol ).[7] The fragmentation pattern is expected to be very similar.

Analogue 2: 3-(2,4-Dichlorophenyl)-5-phenyl-1,2,4-oxadiazole

This analogue lacks the nitro group and has the dichlorophenyl group at the 3-position of the oxadiazole ring.

• NMR: The absence of the strongly electron-withdrawing nitro group will cause the aromatic proton signals to shift slightly upfield. The chemical shifts of the oxadiazole ring carbons will also be different due to the altered substitution pattern.

• FT-IR: The spectrum will lack the characteristic strong absorption bands for the NO2 group.

• MS: The molecular ion peak will be observed at a lower m/z value due to the absence of the nitro group (C14H8Cl2N2O, M+ = 291.12 g/mol ).[8]

Table 1: Comparative Spectroscopic Data

Spectroscopic Technique	5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (Predicted)	5-(2,4-Dichlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole[7]	3-(2,4-Dichlorophenyl)-5-phenyl-1,2,4-oxadiazole[8]
1H NMR (ppm)	Aromatic protons in the range of 7.5-8.9	Aromatic protons in a similar range, with a more symmetrical pattern for the 4-nitrophenyl ring.	Aromatic protons likely at a slightly higher field due to the absence of the NO2 group.
13C NMR (ppm)	C3 and C5 of oxadiazole ring, aromatic carbons.	Similar pattern, with shifts influenced by the para-nitro substituent.	Different chemical shifts for C3 and C5 due to reversed substitution.
FT-IR (cm-1)	~1610 (C=N), ~1530 & ~1350 (NO2)	~1615 (C=N), ~1525 & ~1345 (NO2)	~1612 (C=N), absence of NO2 bands.
MS (m/z)	M+ at 336	M+ at 336	M+ at 291

Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of 1,2,4-oxadiazole derivatives.

Protocol 1: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl3, DMSO-d6) in a 5 mm NMR tube.

• Data Acquisition: Record 1H and 13C NMR spectra on a 400 MHz or higher field spectrometer.[9][10]

• Data Processing: Process the raw data (FID) using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, and baseline correction.

• Analysis: Integrate the 1H NMR signals to determine proton ratios. Assign the chemical shifts of both 1H and 13C signals based on chemical shift theory, coupling patterns, and comparison with data from similar compounds. 2D NMR techniques (e.g., COSY, HSQC, HMBC) can be used for unambiguous assignments.

Protocol 2: FT-IR Spectroscopy

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid sample with dry KBr powder and pressing it into a thin, transparent disk. Alternatively, for soluble compounds, a thin film can be cast from a volatile solvent onto a salt plate (e.g., NaCl, KBr).

• Data Acquisition: Record the FT-IR spectrum in the range of 4000-400 cm-1.

• Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Protocol 3: Mass Spectrometry

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable ionization method, such as Electron Impact (EI) or Electrospray Ionization (ESI).[6]

• Data Acquisition: Acquire the mass spectrum over an appropriate m/z range.

• Analysis: Identify the molecular ion peak to confirm the molecular weight. Analyze the fragmentation pattern to gain further structural information. For high-resolution mass spectrometry (HRMS), the exact mass can be used to determine the elemental composition.

Workflow for Spectroscopic Cross-Referencing

Caption: Workflow for the cross-referencing of spectroscopic data.

Conclusion

The structural characterization of novel compounds like 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole relies on a synergistic application of modern spectroscopic techniques. By combining the predicted spectroscopic data with a comparative analysis of structurally related analogues, researchers can confidently elucidate the structure of the target molecule. This guide provides a framework for such an analysis, emphasizing the importance of a logical, evidence-based approach to spectroscopic data interpretation in chemical research.

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A Comparative Analysis of the Biological Activity of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole and its 4-nitrophenyl Isomer

In the landscape of contemporary drug discovery, the 1,2,4-oxadiazole scaffold has emerged as a privileged heterocyclic motif, integral to a multitude of biologically active compounds.[1][2] These five-membered rings are recognized as versatile pharmacophores, with derivatives demonstrating a wide spectrum of therapeutic potential, including anticancer, antimicrobial, and anti-inflammatory properties.[3][4] This guide provides an in-depth comparative analysis of two specific positional isomers: 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole and its 4-nitrophenyl counterpart. While direct comparative biological data for these specific molecules is not extensively available in public literature, this guide will leverage established structure-activity relationships (SAR) for this class of compounds to infer and discuss their potential biological activities, particularly focusing on their prospective anticancer effects.

The Influence of Isomeric Position on Biological Activity: A Structural Perspective

The substitution pattern on the phenyl rings of 1,2,4-oxadiazole derivatives is a critical determinant of their biological efficacy. The presence of a dichlorophenyl group at the 5-position and a nitrophenyl group at the 3-position of the oxadiazole core suggests a potential for significant cytotoxic activity. The electron-withdrawing nature of the nitro group, in particular, has been associated with enhanced antitumor activity in related compounds.[3]

The key distinction between the two molecules under consideration is the position of the nitro group on the phenyl ring at the 3-position of the oxadiazole—meta (3-nitro) versus para (4-nitro). This seemingly subtle structural variation can have a profound impact on the molecule's electronic distribution, steric profile, and its ability to interact with biological targets.

• 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (meta-isomer): The meta-positioning of the nitro group influences the overall electronic character of the phenyl ring in a distinct manner compared to the para-isomer. This can affect the molecule's ability to form key interactions, such as hydrogen bonds, with target proteins. Research on analogous compounds suggests that meta-substitution can be favorable for anticancer activity.[3]

• 5-(2,4-Dichlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole (para-isomer): With the nitro group in the para-position, the electronic effects are transmitted more directly through the phenyl ring. This can alter the molecule's dipole moment and overall polarity, which in turn can influence its solubility, cell permeability, and binding affinity to target macromolecules.

While speculative without direct experimental data, the difference in the nitro group's position is expected to result in varying potencies and possibly different selectivity profiles against various cancer cell lines.

Evaluating Cytotoxicity: A Standardized Experimental Approach

To empirically determine and compare the biological activity of these two isomers, a standardized in vitro cytotoxicity assay is essential. The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a widely accepted colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.

Experimental Protocol: MTT Cytotoxicity Assay

1. Cell Culture and Seeding:

• Maintain the desired cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in a humidified incubator at 37°C with 5% CO₂.
• Harvest cells during their logarithmic growth phase using an appropriate detachment agent (e.g., Trypsin-EDTA).
• Perform a cell count and viability assessment using a hemocytometer or automated cell counter.
• Seed the cells into 96-well microtiter plates at a pre-determined optimal density (typically 5,000-10,000 cells per well) in 100 µL of complete culture medium.
• Incubate the plates for 24 hours to allow for cell attachment.

2. Compound Preparation and Treatment:

• Prepare stock solutions (e.g., 10 mM) of the 3-nitrophenyl and 4-nitrophenyl isomers in a suitable solvent, such as dimethyl sulfoxide (DMSO).
• Perform serial dilutions of the stock solutions to create a range of working concentrations.
• Add the various concentrations of each test compound to the appropriate wells. Include a vehicle control (solvent alone) and a positive control (a known cytotoxic drug).

3. Incubation and Assay:

• Incubate the treated plates for a specified period (e.g., 48 or 72 hours).
• Following incubation, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well.
• Incubate the plates for an additional 3-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

4. Data Acquisition:

• Carefully remove the medium from each well.
• Add 150 µL of DMSO to each well to dissolve the formazan crystals.
• Measure the absorbance at 570 nm using a microplate reader.

5. Data Analysis:

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.
• Plot the percentage of viability against the compound concentration to generate a dose-response curve.
• Determine the half-maximal inhibitory concentration (IC₅₀) value, which is the concentration of the compound required to inhibit cell growth by 50%.

Visualizing the Workflow and Potential Mechanism

To provide a clearer understanding of the experimental process and the potential biological implications, the following diagrams are provided.

Caption: Experimental workflow for comparing the cytotoxicity of the two oxadiazole isomers.

Caption: A hypothesized signaling pathway for the induction of apoptosis by nitrophenyl-oxadiazole derivatives.

Comparative Data Presentation

The primary output of the cytotoxicity assays would be the IC₅₀ values for each isomer against a panel of cancer cell lines. This quantitative data allows for a direct comparison of their potency. The results would be tabulated as follows:

Compound	Cancer Cell Line	IC₅₀ (µM) [Hypothetical Data]
5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole	MCF-7	1.5
A549	2.8
5-(2,4-Dichlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole	MCF-7	3.2
A549	4.1
Doxorubicin (Reference Compound)	MCF-7	0.8
A549	1.2

Note: The IC₅₀ values presented in this table are hypothetical and for illustrative purposes only. Actual values must be determined experimentally.

Concluding Remarks and Future Directions

The positional isomerism of the nitro group on the phenyl ring of 5-(2,4-Dichlorophenyl)-3-(nitrophenyl)-1,2,4-oxadiazole derivatives represents a critical aspect of their structure-activity relationship. Based on existing literature for related compounds, both the 3-nitro and 4-nitro isomers are promising candidates for anticancer drug discovery.[3] However, their relative potency and selectivity can only be definitively established through rigorous experimental evaluation as outlined in this guide.

Future research should focus on synthesizing these isomers and performing comprehensive in vitro screening against a diverse panel of cancer cell lines. Further investigation into their mechanism of action, potentially through studies on apoptosis induction, cell cycle arrest, and target identification, will be crucial for their development as potential therapeutic agents.[1] The insights gained from such studies will not only elucidate the specific biological activities of these two isomers but also contribute to the broader understanding of the 1,2,4-oxadiazole scaffold in medicinal chemistry.

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A Researcher's Guide to Assessing the In Vitro Selectivity of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

A Senior Application Scientist's Perspective on Methodical Evaluation and Data Interpretation

In the landscape of contemporary drug discovery, the quest for novel therapeutic agents with high efficacy and minimal off-target effects is paramount. The 1,2,4-oxadiazole scaffold has emerged as a privileged structure in medicinal chemistry, with derivatives exhibiting a wide spectrum of pharmacological activities, including anticancer properties.[1][2][3][4] This guide provides a comprehensive framework for assessing the in vitro selectivity of a representative 1,2,4-oxadiazole derivative, 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, against a panel of human cancer and non-cancerous cell lines. Our focus is not merely on the procedural steps but on the underlying scientific rationale, ensuring a robust and self-validating experimental design.

The Imperative of Selectivity in Cancer Chemotherapeutics

The ultimate goal of cancer therapy is the selective eradication of malignant cells with minimal harm to healthy tissues.[5][6] Therefore, a critical early step in the preclinical evaluation of any potential anticancer compound is the determination of its selectivity index (SI). The SI provides a quantitative measure of a compound's ability to preferentially inhibit the growth of cancer cells over normal cells.[5][7] A high SI is a promising indicator of a wider therapeutic window and potentially fewer side effects in a clinical setting. This guide will walk you through the essential assays to determine the cytotoxic and pro-apoptotic activity of our lead compound, enabling a thorough assessment of its selectivity.

Postulated Mechanism of Action: A Starting Point for Investigation

While the precise mechanism of action for 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole may not be fully elucidated, insights can be drawn from the broader class of 1,2,4-oxadiazole derivatives. Many compounds with this core structure have been reported to induce apoptosis in cancer cells through various pathways.[1][8] It is plausible that this compound, like its structural relatives, may interfere with key signaling pathways essential for cancer cell survival and proliferation. A potential, though hypothetical, mechanism could involve the activation of intrinsic apoptotic pathways, possibly through the modulation of Bcl-2 family proteins and subsequent caspase activation.[8]

Caption: Postulated apoptotic pathway initiated by the oxadiazole derivative.

Experimental Workflow for Selectivity Assessment

A robust assessment of selectivity necessitates a multi-faceted approach, combining cell viability assays with more specific measures of apoptosis. The following workflow is designed to provide a comprehensive picture of the compound's activity.

Caption: A streamlined workflow for assessing compound selectivity.

Part 1: Determining Cytotoxicity and IC50 Values

The initial step is to quantify the cytotoxic effect of the compound on a panel of cell lines. It is crucial to include both cancer cell lines relevant to the therapeutic target and at least one non-cancerous cell line to serve as a control for selectivity.[9][10][11]

Recommended Cell Lines:

• Cancer Cell Lines: A diverse panel is recommended, for instance:

  • MCF-7: Human breast adenocarcinoma

  • A549: Human lung carcinoma[12]

  • HCT-116: Human colon carcinoma

  • HeLa: Human cervical cancer

• Non-Cancerous Cell Line:

  • HEK-293: Human embryonic kidney cells[9]

  • NIH/3T3: Mouse embryonic fibroblast cell line[11]

Methodology 1: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[13][14] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals.[13]

Detailed Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium.[15] Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare a series of dilutions of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole in culture medium. After 24 hours, replace the medium with fresh medium containing the compound at various concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug like doxorubicin).

• Incubation: Incubate the plates for 48 to 72 hours.[15]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[13][16]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[15]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.[16] A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) using non-linear regression analysis.

Alternative Methodology: Sulforhodamine B (SRB) Assay

The SRB assay is another reliable method for determining cytotoxicity. It is based on the ability of the SRB dye to bind to protein components of cells, providing a measure of total cell mass.[17][18][19][20]

Comparative Data Analysis and Selectivity Index Calculation

Once the IC50 values are determined for all cell lines, a comparative table should be generated to visualize the compound's potency and selectivity.

Hypothetical IC50 Data:

Cell Line	Type	IC50 (µM) of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole
MCF-7	Breast Cancer	8.5
A549	Lung Cancer	12.3
HCT-116	Colon Cancer	6.8
HeLa	Cervical Cancer	9.1
HEK-293	Non-cancerous	> 100

Calculating the Selectivity Index (SI):

The SI is calculated as the ratio of the IC50 value for the non-cancerous cell line to the IC50 value for the cancer cell line.[5][7]

SI = IC50 (Non-cancerous cells) / IC50 (Cancer cells)

Hypothetical Selectivity Indices:

Cancer Cell Line	SI
MCF-7	> 11.8
A549	> 8.1
HCT-116	> 14.7
HeLa	> 11.0

A higher SI value indicates greater selectivity for cancer cells.

Part 2: Confirmation of Apoptosis Induction

To further substantiate that the observed cytotoxicity is due to programmed cell death, an apoptosis assay is essential. The Annexin V-FITC/Propidium Iodide (PI) assay is a widely used method for detecting apoptosis by flow cytometry.[21]

Methodology 2: Annexin V-FITC/PI Apoptosis Assay

This assay is based on the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane during early apoptosis.[21] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorescent dye like FITC.[21] PI is a fluorescent nucleic acid intercalating agent that cannot cross the membrane of live cells or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells.

Detailed Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat them with the test compound at its predetermined IC50 concentration for each cell line for 24 to 48 hours.

• Cell Harvesting: Harvest both adherent and floating cells. For adherent cells, gently trypsinize and combine them with the cells in the supernatant.[22]

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI.[22][23]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[21]

• Analysis: Analyze the cells by flow cytometry within one hour.[23] The FITC signal is detected in the FL1 channel and the PI signal in the FL2 or FL3 channel.

Interpretation of Results:

• Annexin V- / PI- (Lower Left Quadrant): Live cells

• Annexin V+ / PI- (Lower Right Quadrant): Early apoptotic cells

• Annexin V+ / PI+ (Upper Right Quadrant): Late apoptotic/necrotic cells

• Annexin V- / PI+ (Upper Left Quadrant): Necrotic cells

An increase in the percentage of cells in the early and late apoptotic quadrants in compound-treated cancer cells compared to untreated controls and treated non-cancerous cells would confirm selective apoptosis induction.

Concluding Remarks

This guide outlines a systematic and robust approach to assessing the in vitro selectivity of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. By combining quantitative cytotoxicity assays with a confirmatory apoptosis assay, researchers can generate a comprehensive selectivity profile. A strong selectivity for cancer cells, as indicated by a high Selectivity Index and preferential apoptosis induction, would provide a solid rationale for advancing this compound to further preclinical development. The experimental choices detailed herein are designed to ensure data integrity and provide a clear, interpretable narrative of the compound's biological activity.

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A Researcher's Guide to Elucidating the Mechanism of Action of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Introduction: Deconstructing a Novel Bioactive Scaffold

The 1,2,4-oxadiazole ring is a privileged scaffold in medicinal chemistry, valued as a bioisosteric replacement for esters and amides that can enhance metabolic stability and modulate pharmacological activity.[1][2] Derivatives of this heterocycle have demonstrated a vast range of biological effects, including anticancer, anti-inflammatory, and antimicrobial properties.[3][4][5] The specific compound, 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, hereafter designated Oxa-DCNP , combines this versatile core with three key pharmacophores: a 1,2,4-oxadiazole ring, a 2,4-dichlorophenyl group, and a 3-nitrophenyl group. While the crystal structure of a similar analog has been described, the precise biological mechanism of action (MoA) for this specific combination remains undefined.[6]

This guide provides a comprehensive, multi-stage experimental framework for systematically evaluating the MoA of Oxa-DCNP. We will proceed from broad phenotypic screening to precise target identification and pathway analysis. For comparative purposes, we will frame our investigation around a plausible hypothesis: that Oxa-DCNP functions as an inhibitor of Indoleamine 2,3-dioxygenase 1 (IDO1) , a critical enzyme in immune regulation often exploited by tumors to evade immune surveillance.[7][8][9] The workflow, however, is designed to be adaptable should the data point toward an alternative mechanism. As a benchmark, we will compare the hypothetical performance of Oxa-DCNP against Epacadostat , a well-characterized clinical-stage IDO1 inhibitor.[10]

Phase 1: Foundational Profiling and Hypothesis Generation

The initial phase aims to establish the compound's basic cytotoxic profile and generate initial clues about its biological activity. This is a critical step; understanding a compound's potency and cellular effects is essential before investing in more complex target deconvolution studies.

Experiment 1A: Multi-lineage Cell Viability Screening

Causality: The primary objective is to determine the concentration range at which Oxa-DCNP exerts a biological effect and to identify if certain cell types exhibit differential sensitivity. We will utilize an interferon-gamma (IFNγ)-stimulated human ovarian cancer cell line (SK-OV-3), which is known to express IDO1, providing a relevant system for our guiding hypothesis.[11]

Protocol: MTS Assay for Cell Viability

• Cell Seeding: Plate SK-OV-3 cells in a 96-well plate at a density of 5,000 cells/well and allow them to adhere overnight.

• Stimulation: Treat cells with 50 ng/mL of recombinant human IFNγ for 24 hours to induce IDO1 expression.

• Compound Treatment: Add Oxa-DCNP and the comparator, Epacadostat, in a 10-point, 3-fold serial dilution (e.g., from 100 µM down to 5 nM). Include a vehicle control (e.g., 0.1% DMSO). Incubate for 72 hours.

• MTS Reagent Addition: Add CellTiter 96® AQueous One Solution Reagent (MTS) to each well according to the manufacturer's protocol.

• Incubation & Readout: Incubate for 2-4 hours at 37°C. Measure the absorbance at 490 nm using a plate reader.

• Data Analysis: Normalize the data to the vehicle control and fit a dose-response curve to calculate the half-maximal inhibitory concentration (IC50).

Expected Data & Comparison:

Compound	Cell Line	Treatment	IC50 (µM)
Oxa-DCNP	SK-OV-3	+IFNγ	Hypothetical: 2.5
Epacadostat	SK-OV-3	+IFNγ	Expected: >50 (low cytotoxicity)
Doxorubicin	SK-OV-3	-IFNγ	Expected: ~0.1 (cytotoxic control)
Table 1: Hypothetical cytotoxicity data. A low IC50 for Oxa-DCNP suggests direct cytotoxicity, while a high IC50, similar to Epacadostat, would suggest a non-cytotoxic, modulatory mechanism.

Experiment 1B: Kynurenine Production Assay (Functional IDO1 Activity)

Causality: This assay directly measures the functional output of the IDO1 enzyme: the conversion of tryptophan to kynurenine.[12][13] A reduction in kynurenine levels in the presence of the compound is strong evidence of IDO1 pathway inhibition.

Protocol: Kynurenine Measurement

• Experimental Setup: Use the supernatant from the same IFNγ-stimulated SK-OV-3 cells treated in Experiment 1A.

• Reaction: Transfer 100 µL of supernatant to a new 96-well plate. Add 50 µL of 30% trichloroacetic acid to precipitate proteins. Centrifuge the plate at 500 g for 10 minutes.

• Derivatization: Transfer 75 µL of the resulting supernatant to a fresh plate. Add 75 µL of Ehrlich's reagent (2% p-dimethylaminobenzaldehyde in acetic acid).

• Incubation & Readout: Incubate at room temperature for 10 minutes. Measure the absorbance at 480 nm.

• Quantification: Generate a standard curve using known concentrations of L-kynurenine to determine the concentration in the samples. Calculate the IC50 for kynurenine production inhibition.

Expected Data & Comparison:

Compound	Target	Assay Type	IC50 (nM)
Oxa-DCNP	IDO1	Kynurenine Production	Hypothetical: 15
Epacadostat	IDO1	Kynurenine Production	Expected: ~5-10
Table 2: Hypothetical functional data. Potent inhibition of kynurenine production by Oxa-DCNP, comparable to Epacadostat, would strongly support the IDO1 inhibition hypothesis.

Phase 2: Direct Target Engagement and Selectivity

After establishing functional activity, it is crucial to confirm that the compound physically interacts with its intended target within the complex cellular environment. This phase validates the MoA and begins to assess selectivity.

Workflow for Target Validation

Caption: Workflow for confirming direct target binding and assessing selectivity.

Experiment 2A: Cellular Thermal Shift Assay (CETSA)

Causality: CETSA is a powerful biophysical technique that measures the thermal stabilization of a protein upon ligand binding in intact cells or cell lysates.[14][15][16] An increase in the melting temperature (Tm) of IDO1 in the presence of Oxa-DCNP provides direct evidence of target engagement.[17][18]

Protocol: CETSA with Western Blot Detection

• Cell Treatment: Treat IFNγ-stimulated SK-OV-3 cells with 10 µM Oxa-DCNP or vehicle (DMSO) for 1 hour.

• Heating: Aliquot the cell suspension into PCR tubes. Heat the tubes to a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Lysis: Lyse the cells by freeze-thawing (e.g., three cycles using liquid nitrogen).

• Separation: Centrifuge at 20,000 g for 20 minutes at 4°C to separate the soluble protein fraction (supernatant) from the precipitated aggregates.

• Detection: Analyze the supernatant by SDS-PAGE and Western blot using a primary antibody specific for IDO1.

• Analysis: Quantify the band intensities at each temperature. Plot the percentage of soluble protein relative to the non-heated control against temperature to generate melting curves and determine the Tm shift (ΔTm).

Expected Data & Comparison:

Compound (10 µM)	Target	ΔTm (°C)	Interpretation
Oxa-DCNP	IDO1	Hypothetical: +5.2	Strong direct binding in cells
Epacadostat	IDO1	Expected: +6 to +8	Confirmed direct binding
Vehicle (DMSO)	IDO1	0 (Reference)	No stabilization
Table 3: Hypothetical CETSA data showing target engagement.

Experiment 2B: Kinome Profiling (Selectivity Screen)

Causality: The 1,2,4-oxadiazole scaffold has been associated with various targets, including kinases.[19] To ensure the observed phenotype is due to IDO1 inhibition and not off-target effects, a broad selectivity screen is essential. Kinase profiling services offer an efficient way to test a compound against hundreds of kinases simultaneously.[20][21][22][23]

Protocol: Commercial Kinase Profiling Service

• Submission: Submit Oxa-DCNP to a commercial vendor (e.g., Reaction Biology, Pharmaron) for screening.

• Screening: The compound is typically tested at a single high concentration (e.g., 1 or 10 µM) against a panel of >400 kinases.

• Data Analysis: The vendor provides a report detailing the percent inhibition for each kinase. Hits are typically defined as >50% inhibition.

Interpretation: The ideal result is no significant inhibition of any kinases, demonstrating high selectivity for IDO1. If kinase hits are identified, further dose-response studies would be required to determine their IC50 values and assess whether they are potent enough to be biologically relevant at the concentrations where IDO1 inhibition is observed.

Phase 3: Unbiased Target Deconvolution (Alternative MoA)

If the results from Phase 1 and 2 do not support the IDO1 hypothesis (e.g., the compound is cytotoxic but does not inhibit kynurenine production, or CETSA shows no IDO1 stabilization), an unbiased approach is required to identify the true molecular target(s).

Workflow for Unbiased Target Identification

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

For researchers, scientists, and drug development professionals, the synthesis and application of novel chemical entities are only half the story. The responsible management and disposal of these compounds are paramount to ensuring laboratory safety, environmental integrity, and regulatory compliance. This guide provides a comprehensive, technically grounded protocol for the proper disposal of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, a compound whose structural complexity necessitates a careful and informed approach.

Hazard Assessment: Deconstructing the Molecule for Safe Disposal

The disposal pathway for any chemical is dictated by its inherent hazards. A structural analysis of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole reveals three key moieties that classify it as a hazardous waste stream.

• Dichlorophenyl Group: The presence of two chlorine atoms on the phenyl ring places this compound in the category of halogenated aromatic compounds .[2] These substances are often persistent in the environment and can produce toxic, acidic gases (like HCl) if not incinerated at appropriate temperatures.[3] For this reason, they must never be mixed with non-halogenated waste streams, as this complicates and increases the cost of disposal.[4][5]

• Nitrophenyl Group: The nitro group (NO₂) makes this a nitroaromatic compound . This class of chemicals is known for its potential toxicity and reactivity.[1] The recommended disposal method for many nitrophenols is controlled high-temperature incineration to ensure complete destruction and to manage the emission of nitrogen oxides (NOx).[6]

• 1,2,4-Oxadiazole Core: The 1,2,4-oxadiazole ring is a heterocyclic structure recognized for its broad spectrum of biological activities.[7][8] While specific toxicological data for this exact molecule is unavailable, the core structure's potential as a bioactive agent means it should be handled with the assumption of toxicological relevance.[9][10]

Given this combination of functional groups, the compound must be treated as a halogenated, toxic, and potentially reactive hazardous waste . Under no circumstances should this compound or its contaminated materials be disposed of in the regular trash or down the sanitary sewer.[1][11][12]

Immediate Safety and Handling for Disposal

Before initiating any disposal procedures, establishing a safe working environment is critical. All handling of waste containing 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole must be conducted within a certified chemical fume hood to prevent inhalation of any dust or aerosols.[2][13]

The following Personal Protective Equipment (PPE) is mandatory.

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical splash goggles and a face shield.	Protects against accidental splashes of contaminated solvents or solid particulates.[14][15]
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for integrity before each use.	Prevents dermal absorption, a common exposure route for aromatic compounds.[1][14]
Body Protection	A fully buttoned, flame-resistant lab coat. A chemically resistant apron is recommended for larger quantities.	Protects against contamination of personal clothing and skin.[16]
Respiratory Protection	Not typically required if all handling occurs within a certified fume hood.	In the event of a large spill outside of a fume hood, a NIOSH-approved respirator with cartridges for organic vapors and particulates may be necessary.[1]

Step-by-Step Disposal Protocol

This protocol provides a self-validating system for the collection and disposal of waste containing 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole.

Step 1: Waste Segregation

• Action: Collect all waste materials contaminated with 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole in a dedicated hazardous waste container. This includes unused product, reaction residues, contaminated solvents, and solid labware (e.g., pipette tips, weighing paper, silica gel, spill cleanup materials).

• Causality: This compound must be classified as Halogenated Organic Waste .[17] Keeping halogenated and non-halogenated waste separate is a primary principle of laboratory waste management, as it is critical for proper disposal via incineration and cost control.[3][5] Do not mix with acids, bases, or strong oxidizing agents.[18][19]

Step 2: Containerization

• Action: Use a chemically compatible, leak-proof container with a secure, tight-fitting lid.[11][20] Polyethylene or glass containers are generally suitable. The use of metal cans is not recommended as halogenated solvents can degrade to form acids that corrode metal.[19]

• Causality: The container must prevent the release of vapors and be resistant to chemical degradation from the waste contents. The container must be kept closed at all times except when actively adding waste.[12][18][21]

Step 3: Labeling

• Action: As soon as the first drop of waste is added, affix a completed Hazardous Waste Label from your institution's EHS department.[21] The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole." Do not use abbreviations.[21]

  • List all other chemical components and their approximate percentages (e.g., solvents).

  • The date the container was started.

• Causality: Accurate labeling is a regulatory requirement and is essential for the safety of all personnel handling the waste, from the lab to the final disposal facility.[3][4]

Step 4: Storage in a Satellite Accumulation Area (SAA)

• Action: Store the sealed and labeled waste container in your lab's designated Satellite Accumulation Area (SAA).[18] The SAA must be at or near the point of generation. Ensure the container is within a secondary containment bin to catch any potential leaks.[21]

• Causality: SAAs are designated to safely store hazardous waste under specific regulatory conditions, minimizing risks within the laboratory.[18] Weekly inspections of SAAs are often required.[11]

Step 5: Arranging for Disposal

• Action: Once the waste container is full, or has been in the SAA for the maximum allowed time (typically 6-12 months, check with your EHS), request a pickup from your institution's EHS department.[12][18][21] Do not overfill containers.

• Causality: EHS professionals are trained to handle, transport, and consolidate hazardous waste for shipment to a licensed Treatment, Storage, and Disposal Facility (TSDF).

Spill and Decontamination Procedures

In the event of a spill, immediate and correct action is crucial.

• Alert & Evacuate: Alert personnel in the immediate area. If the spill is large or outside of a fume hood, evacuate the lab.[3]

• Contain: Gently cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent. Avoid actions that could generate dust.[1][22]

• Collect: Wearing the appropriate PPE (see table above), carefully sweep or scoop the absorbed material into your designated halogenated hazardous waste container.[1]

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., acetone or ethanol), followed by a thorough cleaning with soap and water. All cleaning materials must also be disposed of as hazardous waste.[1]

• Dispose: Seal and label the waste container and manage it according to the protocol above.

Disposal Workflow Visualization

The following diagram outlines the decision-making process for the proper disposal of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole waste.

Caption: Decision workflow for handling and disposal of the target compound.

Ultimate Disposal and Environmental Consideration

The consolidated halogenated waste containing 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole will be transported to a licensed TSDF. The most appropriate and environmentally sound disposal method is high-temperature incineration .[6][17] This process operates at temperatures sufficient to ensure the complete destruction of the chlorinated and nitroaromatic rings, with scrubbers and other pollution control devices to neutralize harmful byproducts like HCl and NOx gases.[6]

By adhering to this rigorous, scientifically-grounded disposal protocol, you not only ensure the safety of your laboratory and colleagues but also uphold your responsibility as a steward of environmental health.

References

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Comprehensive Safety and Handling Guide for 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

This document provides essential safety protocols and logistical guidance for the handling and disposal of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. The procedural recommendations herein are derived from the known hazards associated with its structural components: a chlorinated aromatic moiety, a nitrated aromatic moiety, and a 1,2,4-oxadiazole core. Given the absence of a specific Safety Data Sheet (SDS) for this novel compound, a conservative approach based on the toxicological profiles of analogous chemical classes is paramount for ensuring laboratory safety.

Hazard Assessment: A Synthesis of Structural Toxicology

The chemical structure of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole informs a predictive hazard profile. The molecule combines three key structural features, each contributing to the overall risk assessment.

• Dichlorophenyl Group (Chlorinated Aromatic): Halogenated aromatic compounds are a well-documented class of chemicals that necessitate careful handling.[1] They can be toxic and may be absorbed through the skin.[2] Their persistence in the environment also requires specialized disposal procedures.[3][4]

• Nitrophenyl Group (Aromatic Nitro Compound): Aromatic nitro compounds present a significant health risk, with a primary concern being the potential to induce methemoglobinemia, a condition that impairs the oxygen-carrying capacity of blood.[5][6] Symptoms of exposure can include cyanosis (blue-colored skin), headache, dizziness, and nausea.[6] These compounds are often toxic if ingested, inhaled, or absorbed through the skin.[5]

• 1,2,4-Oxadiazole Core: The 1,2,4-oxadiazole heterocyclic ring is a common scaffold in pharmacologically active compounds.[7][8][9] While many derivatives are explored for therapeutic benefits, some can exhibit toxicity and act as irritants.[10][11]

Based on this composite structure, 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole should be handled as a substance with potential for acute toxicity, skin and eye irritation, and long-term health effects. All handling should be conducted with the assumption that the compound is readily absorbed through the skin and is harmful if inhaled or ingested.[5][12]

Personal Protective Equipment (PPE): A Multi-Barrier Approach

A systematic approach to PPE is critical to mitigate the risks associated with handling this compound. The following multi-barrier system is mandatory.[1][13][14]

Primary Engineering Control: Chemical Fume Hood

All manipulations of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole, including weighing, dissolving, and transferring, must be performed inside a certified chemical fume hood.[1][15] This is the primary and most effective engineering control to minimize inhalation exposure to fine powders or aerosols.

Mandatory Personal Protective Equipment

The following table summarizes the required PPE for handling this compound.

PPE Category	Specification	Rationale and Best Practices
Hand Protection	Double-gloving with chemically resistant gloves. Recommended inner glove: Nitrile. Recommended outer glove: Viton® or Butyl rubber.	Aromatic and halogenated hydrocarbons can degrade many common glove materials.[2][16] Nitrile provides a good baseline protection against splashes, while Viton® or butyl rubber offer superior resistance to chlorinated aromatics.[1][17] Double-gloving provides an additional layer of protection in case of a breach in the outer glove. Gloves must be inspected before each use and changed immediately if contamination is suspected.[18]
Eye and Face Protection	Chemical splash goggles and a full-face shield.	Standard safety glasses are insufficient. Chemical splash goggles provide a seal around the eyes to protect against splashes and fine particulates.[1][12] A face shield worn over the goggles offers an additional layer of protection for the entire face from splashes during transfers of solutions.[18][19]
Body Protection	A flame-resistant laboratory coat, fully fastened. For larger quantities (>10g) or operations with a high splash risk, a chemically resistant apron or coveralls should be worn over the lab coat.	A buttoned lab coat protects the skin and personal clothing from contamination.[1] For procedures with increased risk, a chemically resistant apron provides an additional barrier against corrosive or easily absorbed chemicals.[14]
Respiratory Protection	Not required if all work is conducted in a certified chemical fume hood.	A fume hood is the primary means of respiratory protection.[1] In the event of a large spill or fume hood failure, a full-face respirator with organic vapor/acid gas cartridges may be necessary for emergency response.[19]

PPE Selection Workflow Diagram

The following diagram illustrates the decision-making process for selecting appropriate PPE when handling 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole.

Caption: PPE selection workflow for handling the target compound.

Operational and Disposal Plans

Safe Handling Procedures

• Preparation: Before handling, ensure all necessary PPE is available and in good condition. Designate a specific area within the fume hood for the procedure.

• Weighing: If handling the compound as a solid, use a disposable weigh boat. Handle with care to avoid generating dust.[20]

• Transfers: When transferring solutions, use a pipette or syringe to minimize the risk of splashing.

• Post-Handling: After completing the work, wipe down the designated area in the fume hood with an appropriate solvent (e.g., ethanol) followed by soap and water.

• Doffing PPE: Remove PPE in the correct order to avoid cross-contamination: outer gloves, face shield, apron, lab coat, inner gloves, and finally, goggles. Wash hands thoroughly with soap and water after removing all PPE.[18]

Spill Management

In the event of a spill, immediate and correct action is crucial.[1]

• Alert: Immediately notify personnel in the vicinity and the laboratory supervisor.

• Evacuate: If the spill is large or outside of the fume hood, evacuate the immediate area.

• Assess: From a safe distance, assess the extent of the spill. Do not attempt to clean a large spill without appropriate training and equipment.

• Cleanup (Small spill within a fume hood):

  • Ensure appropriate PPE is worn.[1]

  • Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Carefully collect the absorbent material using non-sparking tools and place it into a labeled, sealable hazardous waste container.[21]

  • Decontaminate the spill area with a suitable solvent, followed by a thorough wash with soap and water.[1]

Waste Disposal

All waste containing 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole must be treated as hazardous waste.[22]

• Waste Segregation: This compound is a halogenated organic substance. All contaminated solid waste (gloves, weigh boats, absorbent material) and liquid waste must be collected in separate, clearly labeled hazardous waste containers designated for "Halogenated Organic Waste."[23][24]

• Container Management: Waste containers must be kept closed except when adding waste.[22] They should be stored in a designated satellite accumulation area.

• Disposal: Follow all institutional and local regulations for the disposal of hazardous chemical waste. Do not pour any waste down the drain.[21]

Emergency Procedures and First Aid

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1][12] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[12] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[18]

• Ingestion: Do not induce vomiting. Rinse the mouth with water.[25] Seek immediate medical attention and provide the medical personnel with the name of the compound.[15]

By adhering to these stringent safety protocols, researchers can minimize their risk of exposure and ensure the safe handling and disposal of 5-(2,4-Dichlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole in the laboratory environment.

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• ResearchGate. (n.d.). Chemical structures of naturally occurring 1,2,4-oxadiazole-containing compounds.
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